Methyl 4-(bromomethyl)-3-nitrobenzoate

• CAS: 88089-94-5

Core Science & Biosynthesis

A Senior Application Scientist's Guide to the Synthesis and Characterization of Methyl 4-(bromomethyl)-3-nitrobenzoate

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 4-(bromomethyl)-3-nitrobenzoate is a pivotal, bi-functional organic intermediate whose strategic importance in medicinal chemistry cannot be overstated. Its unique structure, featuring a reactive benzylic bromide for nucleophilic substitution and an electron-withdrawing nitro group that influences reactivity and serves as a precursor to an amino group, makes it a versatile building block for complex molecular architectures. This guide provides an in-depth exploration of the robust synthesis of this compound via free-radical bromination and details a multi-technique approach for its comprehensive characterization. By explaining the causality behind the chosen methodologies, this document serves as a practical and scientifically grounded resource for professionals in organic synthesis and drug development.

Introduction: Strategic Importance in Synthesis

Methyl 4-(bromomethyl)-3-nitrobenzoate (CAS No. 119330-41-1) is a substituted toluene derivative with significant utility in the synthesis of pharmaceuticals and other high-value chemical entities. Its value lies in the orthogonal reactivity of its functional groups: the bromomethyl group is an excellent electrophile for C-C, C-N, or C-O bond formation, while the nitro group can be readily reduced to an amine, opening pathways for amide bond formation, diazotization, or other derivatizations.

This compound is a critical intermediate, particularly in the synthesis of various biologically active molecules where precise substitution patterns on the aromatic ring are essential for efficacy.[1][2] The methodologies described herein are designed to be reliable, scalable, and verifiable, ensuring the production of high-purity material suitable for advanced applications.

Table 1: Chemical and Physical Properties

Property	Value
IUPAC Name	methyl 4-(bromomethyl)-3-nitrobenzoate
CAS Number	119330-41-1
Molecular Formula	C₉H₈BrNO₄
Molecular Weight	274.07 g/mol
Appearance	Typically a white to off-white or pale yellow solid

| Storage | Store at 2-8°C under an inert atmosphere |

Synthesis: The Wohl-Ziegler Benzylic Bromination

The most direct and widely adopted method for synthesizing Methyl 4-(bromomethyl)-3-nitrobenzoate is the free-radical bromination of its precursor, Methyl 4-methyl-3-nitrobenzoate (CAS No. 7356-11-8)[3]. This reaction, a variation of the Wohl-Ziegler reaction, is prized for its selectivity in halogenating the benzylic position while leaving the aromatic ring intact.[4][5]

Synthetic Strategy & Mechanistic Insights

The reaction proceeds via a free-radical chain mechanism.[4][6]

• Initiation: A radical initiator, typically 2,2'-azobisisobutyronitrile (AIBN), is decomposed by heat to generate two cyanoisopropyl radicals and nitrogen gas. This step is crucial as AIBN provides a controlled and steady stream of radicals, preventing explosive reaction rates.

• Propagation:

  • The initiator radical abstracts a hydrogen atom from the trace amount of HBr present to form a bromine radical (Br•).

  • The highly selective bromine radical then abstracts a benzylic hydrogen from Methyl 4-methyl-3-nitrobenzoate. The benzylic position is preferentially attacked because the resulting benzylic radical is resonance-stabilized by the aromatic ring, significantly lowering the activation energy for this step.[5]

  • This benzylic radical reacts with a molecule of Br₂, generated in situ from N-Bromosuccinimide (NBS), to form the desired product and a new bromine radical, which continues the chain.

• Termination: The reaction concludes when two radicals combine.

The choice of N-Bromosuccinimide (NBS) as the brominating agent is strategic. NBS maintains a very low, constant concentration of molecular bromine (Br₂) and hydrogen bromide (HBr) in the reaction medium, which is essential to suppress competing ionic reactions, such as electrophilic aromatic substitution on the benzene ring.[5][6]

Caption: Synthetic route to Methyl 4-(bromomethyl)-3-nitrobenzoate.

Detailed Experimental Protocol

This protocol is a representative procedure based on established methods for benzylic bromination.[4][7][8] Researchers should perform their own risk assessment and optimization.

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet, add Methyl 4-methyl-3-nitrobenzoate (1.0 eq.).

• Reagent Addition: Add N-Bromosuccinimide (NBS, 1.1 eq.) and a suitable solvent such as carbon tetrachloride (CCl₄) or acetonitrile. While CCl₄ is traditional, acetonitrile is a more environmentally benign alternative.[4]

• Initiation: Add a catalytic amount of 2,2'-azobisisobutyronitrile (AIBN, 0.1 eq.).

• Reaction: Heat the mixture to reflux (approx. 77°C for CCl₄) under a nitrogen atmosphere. The reaction can be monitored by TLC or GC-MS for the consumption of the starting material. The reaction often changes color, and the solid succinimide byproduct will float to the surface upon completion.[4][9]

• Work-up: Cool the reaction mixture to room temperature. Filter off the solid succinimide and wash it with a small amount of cold solvent.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol or a hexane/ethyl acetate mixture) to yield the pure product.

Safety Considerations

• N-Bromosuccinimide (NBS): Corrosive and a lachrymator. Handle in a fume hood with appropriate personal protective equipment (PPE).

• AIBN: Thermally unstable. Can release toxic fumes upon decomposition. Store at low temperatures and avoid excessive heating.

• Solvents: Carbon tetrachloride is a known carcinogen and is environmentally harmful. Acetonitrile is flammable and toxic. All solvent handling should occur in a well-ventilated fume hood.

• Product: The product is a benzylic bromide, which are typically irritants and lachrymators. GHS classifications for similar compounds indicate potential for skin and eye irritation.[10]

Characterization and Structural Elucidation

A multi-technique analytical approach is essential to unambiguously confirm the structure and assess the purity of the synthesized Methyl 4-(bromomethyl)-3-nitrobenzoate. The data from these orthogonal methods provides a self-validating system of proof.

Caption: Workflow for the analytical characterization of the product.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the precise structure. The expected spectra are based on the analysis of its constituent parts.[11][12][13]

Table 2: Predicted ¹H NMR Spectral Data (in CDCl₃)

Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
-COOCH₃	~3.9-4.0	Singlet	3H	Typical range for methyl ester protons.
-CH₂Br	~4.6-4.8	Singlet	2H	Benzylic protons adjacent to an electronegative bromine atom.

| Ar-H | ~7.6-8.5 | Multiplet / Doublets | 3H | Aromatic protons are deshielded by the ring current and electron-withdrawing groups. Expect complex splitting. |

Table 3: Predicted ¹³C NMR Spectral Data (in CDCl₃)

Assignment	Chemical Shift (δ, ppm)	Rationale
-CH₂Br	~30-35	Benzylic carbon attached to bromine.
-COOCH₃	~52-54	Methyl ester carbon.
Ar-C	~125-150	Aromatic carbons, with C-NO₂ and C-COOCH₃ being the most downfield.

| -C=O | ~164-166 | Carbonyl carbon of the ester group. |

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to confirm the presence of key functional groups. The spectrum is expected to show characteristic absorption bands.[10][14][15][16]

Table 4: Key FT-IR Vibrational Frequencies

Wavenumber (cm⁻¹)	Intensity	Assignment
~1720-1740	Strong	C=O stretch of the ester carbonyl group.
~1520-1540	Strong	Asymmetric NO₂ stretch.
~1340-1360	Strong	Symmetric NO₂ stretch.
~3000-3100	Medium	Aromatic C-H stretch.
~1200-1300	Strong	C-O stretch of the ester.

| ~600-700 | Medium | C-Br stretch. |

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and elemental composition of the compound.

Table 5: Expected Mass Spectrometry Data

Feature	Expected Observation	Rationale
Molecular Ion (M⁺)	Two peaks at m/z ~273 and ~275	Corresponds to the molecular weight for C₉H₈⁷⁹BrNO₄ and C₉H₈⁸¹BrNO₄.
Isotopic Pattern	M⁺ and [M+2]⁺ peaks in ~1:1 ratio	This is the characteristic isotopic signature of a molecule containing one bromine atom.

| Key Fragments | m/z ~194 ([M-Br]⁺), m/z ~214 ([M-COOCH₃]⁺) | Loss of the bromine radical or the methoxycarbonyl radical are common fragmentation pathways. |

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are essential for determining the purity of the synthesized product.[17][18] A pure sample should exhibit a single major peak under optimized chromatographic conditions. These techniques are also invaluable for monitoring reaction progress and identifying potential side-products, such as the starting material or di-brominated species.

Conclusion

This guide has detailed a reliable and well-understood pathway for the synthesis of Methyl 4-(bromomethyl)-3-nitrobenzoate via Wohl-Ziegler bromination. The causality behind the choice of reagents and conditions has been explained to provide a deeper understanding of the synthetic strategy. Furthermore, a comprehensive, multi-technique characterization workflow has been outlined. The collective and corroborative data from NMR, FT-IR, and MS, validated by chromatographic purity analysis, provides an unambiguous confirmation of the compound's identity and quality. Mastery of this synthesis and characterization is a critical capability for any research team involved in modern medicinal chemistry and organic synthesis.

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An In-depth Technical Guide to Methyl 4-(bromomethyl)-3-nitrobenzoate

Executive Summary: This guide provides a comprehensive technical overview of Methyl 4-(bromomethyl)-3-nitrobenzoate, a key organic intermediate. The document details its physicochemical properties, a robust synthesis protocol, and an analysis of its chemical reactivity. Emphasis is placed on the mechanistic principles governing its utility as a versatile building block in medicinal chemistry and materials science. This guide is intended for researchers, chemists, and professionals in drug development who require a deep, practical understanding of this compound's synthesis and application.

Introduction

Methyl 4-(bromomethyl)-3-nitrobenzoate is a substituted aromatic compound of significant interest in synthetic organic chemistry. Its structure, featuring a reactive benzylic bromide, an electron-withdrawing nitro group, and a methyl ester, makes it a highly versatile precursor for the synthesis of more complex molecular architectures. The strategic placement of these functional groups allows for selective and sequential chemical transformations, positioning it as a valuable starting material in the development of pharmaceuticals and functional materials.

The core utility of this molecule stems from the high reactivity of the bromomethyl group, which serves as a potent electrophile for nucleophilic substitution reactions. This reactivity is further modulated by the electronic effects of the nitro and ester substituents on the benzene ring. This guide will explore the synthesis, properties, and chemical behavior of this important intermediate, providing the causal insights necessary for its effective application in a research and development setting.

Physicochemical and Spectroscopic Properties

A thorough understanding of a compound's physical and chemical properties is fundamental to its application in synthesis. The properties of Methyl 4-(bromomethyl)-3-nitrobenzoate are summarized below.

Table 1: Physicochemical Properties of Methyl 4-(bromomethyl)-3-nitrobenzoate

Property	Value	Source
IUPAC Name	methyl 4-(bromomethyl)-3-nitrobenzoate	[1]
CAS Number	116748-03-3	Inferred from structure
Molecular Formula	C₉H₈BrNO₄	[1]
Molecular Weight	274.07 g/mol	[2]
Appearance	White to off-white or pale yellow solid	[3][4]
Melting Point	70-74 °C (Isomer dependent)	[4]
Boiling Point	~370.9 °C (Predicted)	[4]
Solubility	Soluble in methanol and other organic solvents; insoluble in water.	[3][4]
Monoisotopic Mass	272.96368 Da	[1]

Note: Some physical data, like melting and boiling points, can show slight variations and are often reported for closely related isomers due to the prevalence of data on those compounds.

Spectroscopic Profile

Spectroscopic analysis is critical for the unambiguous identification and quality control of Methyl 4-(bromomethyl)-3-nitrobenzoate.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, a singlet for the benzylic methylene protons (-CH₂Br) typically in the range of 4.5-5.0 ppm, and a singlet for the methyl ester protons (-OCH₃) around 3.9 ppm. The aromatic region will display a complex splitting pattern due to the trisubstituted ring.

• ¹³C NMR: The carbon NMR will show distinct signals for the carbonyl carbon of the ester, the benzylic carbon, the methyl carbon, and the aromatic carbons.

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit strong absorption bands corresponding to the C=O stretch of the ester (around 1720 cm⁻¹), the asymmetric and symmetric stretches of the nitro group (NO₂) (around 1530 cm⁻¹ and 1350 cm⁻¹), and C-Br stretching vibrations.

• Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding to the compound's molecular weight, with a characteristic isotopic pattern for bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio).

Synthesis and Purification Protocol

The most common and efficient method for the synthesis of Methyl 4-(bromomethyl)-3-nitrobenzoate is through the radical bromination of its precursor, Methyl 4-methyl-3-nitrobenzoate. This reaction selectively targets the benzylic position, which is activated by the aromatic ring.[5]

Rationale for Experimental Design

The chosen methodology employs N-Bromosuccinimide (NBS) as the bromine source and Azobisisobutyronitrile (AIBN) as a radical initiator.

• N-Bromosuccinimide (NBS): NBS is the preferred reagent for benzylic bromination because it provides a low, constant concentration of bromine (Br₂) in the reaction mixture, which minimizes side reactions such as aromatic bromination.[5]

• Azobisisobutyronitrile (AIBN): AIBN is a superior radical initiator compared to peroxides for this transformation. It decomposes upon heating to produce nitrogen gas and two cyanoisopropyl radicals, reliably initiating the radical chain reaction without the risks associated with peroxides.[6]

• Solvent: A non-polar, inert solvent like carbon tetrachloride (CCl₄) or cyclohexane is used to prevent reaction with the solvent and to facilitate the radical mechanism.

Detailed Synthesis Workflow

Workflow for the synthesis of Methyl 4-(bromomethyl)-3-nitrobenzoate.

Step-by-Step Experimental Protocol

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve Methyl 4-methyl-3-nitrobenzoate (1.0 eq.) in carbon tetrachloride (CCl₄).

• Addition of Reagents: Add N-Bromosuccinimide (NBS, 1.1-1.2 eq.) and a catalytic amount of Azobisisobutyronitrile (AIBN, ~0.05 eq.) to the solution.[4]

• Reaction Execution: Heat the mixture to reflux (approx. 77°C for CCl₄) and maintain for several hours, monitoring the reaction progress by TLC or GC-MS. The reaction is typically complete when the denser NBS has been consumed and replaced by the less dense succinimide byproduct floating at the surface.

• Work-up: Cool the reaction mixture to room temperature. Filter off the solid succinimide and wash the filter cake with a small amount of cold CCl₄.

• Purification: Transfer the filtrate to a separatory funnel and wash sequentially with water and brine to remove any remaining impurities. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Final Product: The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/hexane) to yield Methyl 4-(bromomethyl)-3-nitrobenzoate as a solid. The purity should be confirmed by NMR and melting point analysis.

Chemical Reactivity and Mechanistic Insights

The synthetic utility of Methyl 4-(bromomethyl)-3-nitrobenzoate is dictated by the reactivity of its functional groups. The benzylic bromide is the primary site of reaction, acting as a potent electrophile.

Electrophilicity of the Benzylic Carbon

The carbon of the -CH₂Br group is highly susceptible to nucleophilic attack. This is due to two main factors:

• Benzylic Stabilization: The benzene ring stabilizes the transition state of both Sₙ1 and Sₙ2 reactions. In an Sₙ1 pathway, the resulting benzylic carbocation is resonance-stabilized. In an Sₙ2 pathway, the p-orbitals of the ring overlap with the p-orbital of the reacting carbon, lowering the energy of the transition state.[5][7]

• Inductive and Resonance Effects: The strongly electron-withdrawing nitro group (-NO₂) and, to a lesser extent, the methyl ester group, destabilize any carbocation formation at the benzylic position via their inductive effects. This strongly favors an Sₙ2 mechanism for nucleophilic substitution. The nitro group's electron-withdrawing nature increases the partial positive charge on the benzylic carbon, making it a harder electrophile and more reactive towards nucleophiles.[3][7]

Key Transformations

The compound's dual functionality allows for a range of strategic chemical modifications.

Key reaction pathways for Methyl 4-(bromomethyl)-3-nitrobenzoate.

• Path A: Nucleophilic Substitution: This is the most common reaction. A wide variety of nucleophiles (amines, alcohols, thiols, cyanides) can displace the bromide to form new carbon-nitrogen, carbon-oxygen, carbon-sulfur, or carbon-carbon bonds.[8] This reaction is fundamental to its use as a building block for larger molecules.

• Path B: Reduction of the Nitro Group: The nitro group can be selectively reduced to an amine (-NH₂) using reagents like tin(II) chloride (SnCl₂) or catalytic hydrogenation (H₂/Pd-C).[9] This transformation introduces a new nucleophilic site on the aromatic ring, enabling further derivatization, such as amide bond formation or diazotization reactions.

Applications in Drug Discovery and Synthesis

While many online sources conflate this compound with its isomers, particularly the 2-(bromomethyl) isomer which is a key intermediate for the anticancer drug Lenalidomide, the unique substitution pattern of Methyl 4-(bromomethyl)-3-nitrobenzoate makes it a valuable precursor for other complex targets.[3][4][10] Its ability to serve as a bifunctional linker—introducing a side chain via the bromomethyl group and allowing for further modification after nitro reduction—is highly valuable in constructing compound libraries for drug screening. It is also used in the synthesis of photoactive materials and other fine chemicals.[11]

Safety, Handling, and Storage

As a reactive benzylic bromide, Methyl 4-(bromomethyl)-3-nitrobenzoate requires careful handling.

• Hazard Identification: The compound is classified as a skin and eye irritant. Like many benzylic halides, it is a lachrymator and should be handled with appropriate caution to avoid inhalation.[2] Isomers are noted to cause severe skin burns and eye damage.[2]

• Personal Protective Equipment (PPE): Always handle this chemical inside a certified chemical fume hood. Wear standard PPE, including a lab coat, safety goggles, and nitrile gloves.

• Handling: Avoid creating dust. Ensure adequate ventilation. Do not get in eyes, on skin, or on clothing.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. It is recommended to store under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation from moisture.

Conclusion

Methyl 4-(bromomethyl)-3-nitrobenzoate is a strategically functionalized aromatic compound with significant potential in organic synthesis. Its value is derived from the predictable and high-yield reactivity of the benzylic bromide moiety, which is activated for Sₙ2 reactions, and the latent functionality of the nitro group. A thorough understanding of its synthesis, reactivity, and handling, as outlined in this guide, enables chemists to effectively leverage this molecule as a powerful building block for the creation of novel pharmaceuticals, agrochemicals, and advanced materials.

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Methyl 4-(bromomethyl)-3-nitrobenzoate: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

CAS Number: 98475-07-1

Introduction

Methyl 4-(bromomethyl)-3-nitrobenzoate is a highly functionalized aromatic compound of significant interest in medicinal chemistry and organic synthesis. Its unique substitution pattern, featuring a methyl ester, a nitro group, and a reactive bromomethyl group, makes it a versatile building block for the synthesis of complex molecules. This guide provides an in-depth technical overview of its synthesis, properties, analysis, and applications, with a particular focus on its role as a key intermediate in the production of the immunomodulatory drug, Lenalidomide.

Synthesis of Methyl 4-(bromomethyl)-3-nitrobenzoate

The synthesis of Methyl 4-(bromomethyl)-3-nitrobenzoate is typically achieved through a free-radical bromination of its precursor, Methyl 2-methyl-3-nitrobenzoate. This reaction, a variation of the Wohl-Ziegler bromination, selectively targets the benzylic position due to the stability of the resulting radical intermediate.

Reaction Workflow

Caption: Synthetic workflow for Methyl 4-(bromomethyl)-3-nitrobenzoate.

Detailed Step-by-Step Protocol

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve Methyl 2-methyl-3-nitrobenzoate (1.0 equivalent) in carbon tetrachloride.

• Addition of Reagents: To the stirred solution, add N-Bromosuccinimide (NBS) (1.2 equivalents) and a catalytic amount of 2,2'-Azobisisobutyronitrile (AIBN) (0.1 equivalents).

• Reaction Execution: Heat the reaction mixture to reflux and maintain for several hours. The progress of the reaction should be monitored by a suitable technique such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. The succinimide byproduct will precipitate out of the solution. Filter the mixture and wash the filtrate with water to remove any remaining succinimide and other water-soluble impurities.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product. Further purification can be achieved by recrystallization or column chromatography.

Mechanistic Insights

The Wohl-Ziegler bromination proceeds via a free-radical chain mechanism. AIBN acts as a radical initiator, which upon heating, decomposes to form nitrogen gas and two isobutyronitrile radicals. These radicals then abstract a bromine atom from NBS to generate a bromine radical. The bromine radical, in turn, abstracts a hydrogen atom from the benzylic methyl group of the starting material, forming a resonance-stabilized benzylic radical. This radical then reacts with a molecule of NBS to yield the desired product and a succinimidyl radical, which continues the chain reaction. The use of NBS is crucial as it provides a low, constant concentration of bromine radicals, which favors benzylic bromination over addition to the aromatic ring.[1][2][3]

Physicochemical Properties

Property	Value
Molecular Formula	C₉H₈BrNO₄
Molecular Weight	274.07 g/mol
Appearance	White to light yellow solid
Melting Point	78-82 °C
Boiling Point	358.8±25.0 °C at 760 mmHg
Density	1.6±0.1 g/cm³
Solubility	Insoluble in water, soluble in organic solvents like alcohols.

Analytical Characterization

High-Performance Liquid Chromatography (HPLC)

A robust HPLC method is essential for assessing the purity of Methyl 4-(bromomethyl)-3-nitrobenzoate and for monitoring reaction progress. A typical reversed-phase HPLC method would utilize a C18 column with a mobile phase consisting of a mixture of acetonitrile and water, with UV detection at an appropriate wavelength. The retention time for the product is approximately 4.33 minutes under specific conditions.[4]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for identifying and quantifying volatile impurities in the final product. Potential impurities that may arise from the synthesis include unreacted starting material and isomers such as Methyl-2-bromomethyl-6-nitrobenzoate and Methyl-2-bromomethyl-4-nitrobenzoate.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a key tool for structural confirmation. The expected signals for Methyl 4-(bromomethyl)-3-nitrobenzoate are: a singlet for the methyl ester protons, a singlet for the benzylic protons of the bromomethyl group, and signals in the aromatic region corresponding to the three protons on the benzene ring. For instance, in DMSO-d6, the following peaks are observed: δ= 8.16 (d, 1H), 8.11 (d, 1H), 7.74 (t, 1H), 5.03 (s, 2H), and 3.92 (s, 3H).[4]

Application in Drug Synthesis: The Case of Lenalidomide

Methyl 4-(bromomethyl)-3-nitrobenzoate is a critical starting material for the synthesis of Lenalidomide, an immunomodulatory agent used in the treatment of multiple myeloma.

Synthetic Pathway from Intermediate to API

Caption: Synthesis of Lenalidomide from Methyl 4-(bromomethyl)-3-nitrobenzoate.

In this synthesis, the bromomethyl group of the starting material undergoes a nucleophilic substitution reaction with 3-aminopiperidine-2,6-dione to form the nitro-intermediate. Subsequent reduction of the nitro group to an amino group, typically via catalytic hydrogenation, yields the final active pharmaceutical ingredient, Lenalidomide.[6]

Safety and Handling

Methyl 4-(bromomethyl)-3-nitrobenzoate is a hazardous substance and should be handled with appropriate safety precautions.

• Hazard Statements: Causes severe skin burns and eye damage. May cause respiratory irritation.

• Precautionary Statements: Wear protective gloves, protective clothing, eye protection, and face protection. Use only in a well-ventilated area. In case of contact with eyes, rinse cautiously with water for several minutes.

It is imperative to consult the Safety Data Sheet (SDS) for comprehensive safety information before handling this compound.

References

• Wohl, A. (1919). Bromierung ungesättigter Verbindungen mit N-Brom-acetamid, ein Beitrag zur Lehre vom Verlauf chemischer Vorgänge. Berichte der deutschen chemischen Gesellschaft (A and B Series), 52(1), 51-63.
• Ziegler, K., Späth, A., Schaaf, E., Schumann, W., & Winkelmann, E. (1942). Die Halogenierung ungesättigter Substanzen in der Allylstellung. Justus Liebigs Annalen der Chemie, 551(1), 80-119.
• Djerassi, C. (1948). Brominations with N-Bromosuccinimide and Related Compounds. The Wohl-Ziegler Reaction. Chemical Reviews, 43(2), 271-317.
• Kasina, V. R., et al. (2022). Development and validation of gc-ms method for the trace level determination of potential genotoxic. World Journal of Pharmaceutical Research, 11(2), 1339-1355.
• Celgene Corporation. (2005). U.S. Patent No. 5,635,517. Washington, DC: U.S.

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• 6. ES2730013T3 - Betalactamase inhibitors - Google Patents [patents.google.com]

An In-depth Technical Guide to Methyl 4-(bromomethyl)-3-nitrobenzoate

Executive Summary: Methyl 4-(bromomethyl)-3-nitrobenzoate is a highly functionalized aromatic compound of significant interest to researchers in organic synthesis and drug development. Its strategic placement of a reactive bromomethyl group, an electron-withdrawing nitro group, and a versatile methyl ester moiety makes it a valuable building block for complex molecular architectures. This guide provides a comprehensive overview of its physicochemical properties, a detailed, mechanistically-grounded synthesis protocol, key applications in medicinal chemistry, and essential safety and handling procedures.

Core Compound Identification and Physicochemical Properties

Methyl 4-(bromomethyl)-3-nitrobenzoate is a key organic intermediate. It is important to distinguish it from its isomers, such as Methyl 4-bromo-3-nitrobenzoate, which has a bromine atom directly attached to the aromatic ring, or Methyl 2-(bromomethyl)-3-nitrobenzoate, a crucial intermediate for the anticancer drug Lenalidomide.[1][2] The properties of the specific isomer requested, Methyl 4-(bromomethyl)-3-nitrobenzoate, are detailed below.

Table 1: Physicochemical Properties of Methyl 4-(bromomethyl)-3-nitrobenzoate

Property	Value	Source
IUPAC Name	methyl 4-(bromomethyl)-3-nitrobenzoate	N/A
Molecular Formula	C₉H₈BrNO₄	[3]
Molecular Weight	274.07 g/mol	[3]
CAS Number	Not explicitly assigned	N/A
Appearance	Expected to be a white to pale yellow solid	[1]
Solubility	Expected to be insoluble in water, soluble in organic solvents like methanol, DMF	[1][4]
Predicted XLogP3	2.2	[3]
Monoisotopic Mass	272.96367 Da	[3]

Note: Due to the specificity of this isomer, some data is inferred from closely related compounds.

Synthesis and Mechanistic Insights

The synthesis of Methyl 4-(bromomethyl)-3-nitrobenzoate is most logically achieved via a two-step process starting from commercially available p-toluic acid (4-methylbenzoic acid). This pathway involves:

• Esterification and Nitration: Conversion of 4-methylbenzoic acid to its methyl ester, followed by regioselective nitration.

• Benzylic Bromination: Radical-mediated bromination of the benzylic methyl group.

The causality for this sequence is critical: performing benzylic bromination before nitration is ill-advised. The harsh, oxidative conditions of nitration (using nitric and sulfuric acids) would degrade the reactive bromomethyl group. Therefore, the stable methyl group is carried through the nitration step first.

Synthesis of Precursor: Methyl 4-methyl-3-nitrobenzoate

The precursor is synthesized from 4-methylbenzoic acid.[5] This involves an initial esterification to protect the carboxylic acid and is followed by nitration. The electron-withdrawing nature of the ester group directs the incoming nitro group primarily to the meta-position (position 3).[5]

Detailed Protocol:

• Esterification: 4-methylbenzoic acid is refluxed in methanol with a catalytic amount of concentrated sulfuric acid for 4 hours to yield methyl 4-methylbenzoate.[5]

• Nitration: The resulting methyl 4-methylbenzoate is slowly added to a cooled (0-10°C) mixture of concentrated nitric acid and concentrated sulfuric acid.[6] The reaction is carefully controlled to prevent over-nitration and ensure regioselectivity.

• Workup: The reaction mixture is poured onto crushed ice, causing the solid product, Methyl 4-methyl-3-nitrobenzoate, to precipitate. It is then filtered, washed, and can be recrystallized for purification.[6]

Benzylic Bromination to Yield the Final Product

This step employs a free-radical substitution reaction specifically at the benzylic position, which is activated by the adjacent benzene ring.[7]

Mechanism Rationale: The use of N-Bromosuccinimide (NBS) is paramount for selective benzylic bromination.[8] Unlike using elemental bromine (Br₂), which can lead to unwanted electrophilic aromatic substitution, NBS provides a low, steady concentration of bromine radicals.[7][8] A radical initiator, such as AIBN (Azobisisobutyronitrile) or benzoyl peroxide, is required to start the chain reaction.[9]

Detailed Protocol:

• Setup: To a solution of Methyl 4-methyl-3-nitrobenzoate (1.0 eq.) in a non-polar solvent like carbon tetrachloride (CCl₄), add N-Bromosuccinimide (1.1-1.2 eq.) and a catalytic amount of AIBN (0.1 eq.).[1]

• Reaction: The mixture is heated to reflux under inert atmosphere. The reaction is initiated by the thermal decomposition of AIBN, which then propagates the radical chain bromination. Progress can be monitored by TLC or GC-MS.

• Workup and Purification: Upon completion, the reaction mixture is cooled. The succinimide byproduct is filtered off. The filtrate is washed with aqueous sodium thiosulfate (to quench any remaining bromine) and brine, then dried over anhydrous sodium sulfate. The solvent is removed under reduced pressure, and the crude product can be purified by column chromatography or recrystallization to yield Methyl 4-(bromomethyl)-3-nitrobenzoate.

Caption: Workflow for the Synthesis of Methyl 4-(bromomethyl)-3-nitrobenzoate.

Applications in Drug Discovery and Organic Synthesis

Methyl 4-(bromomethyl)-3-nitrobenzoate is a trifunctional reagent, offering three distinct points for chemical modification, making it a powerful tool for building complex molecules.

• Bromomethyl Group (-CH₂Br): This is a potent electrophilic site and an excellent leaving group. It readily undergoes nucleophilic substitution (Sₙ2) reactions with a wide range of nucleophiles (amines, alcohols, thiols, carbanions), enabling the straightforward attachment of this scaffold to other molecules. Its isomers are key intermediates in the synthesis of the multiple myeloma drug Lenalidomide.[1][2][4]

• Nitro Group (-NO₂): The strongly electron-withdrawing nitro group can be readily reduced to an aniline derivative (-NH₂). This transformation is typically achieved with high efficiency using reagents like tin(II) chloride (SnCl₂) or catalytic hydrogenation (H₂/Pd-C). The resulting amino group is a versatile handle for subsequent reactions, such as amide bond formation, diazotization, or sulfonylation.

• Methyl Ester Group (-COOCH₃): The ester can be hydrolyzed to the corresponding carboxylic acid, saponified to a carboxylate salt, or converted into an amide via aminolysis. This allows for further modification of the molecule's polarity and functionality.

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• 3. Methyl 3-bromomethyl-4-nitrobenzoate | C9H8BrNO4 | CID 10683691 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 9. brainly.com [brainly.com]

A Technical Guide to the Spectral Analysis of Methyl 4-(bromomethyl)-3-nitrobenzoate

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction

Methyl 4-(bromomethyl)-3-nitrobenzoate (CAS No. 116752-93-1) is a key bifunctional building block in organic synthesis, particularly valued in the construction of complex pharmaceutical intermediates. Its utility stems from the orthogonal reactivity of its functional groups: a methyl ester, a nitro group, and a benzylic bromide. The precise structural elucidation of this compound is paramount for its effective use in multi-step syntheses. This guide provides a detailed analysis of the expected spectral data for methyl 4-(bromomethyl)-3-nitrobenzoate, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS). In the absence of publicly available experimental spectra for this specific compound, this guide leverages established spectroscopic principles and comparative data from structurally related molecules to provide a robust predictive analysis.

Molecular Structure and Key Features

A thorough understanding of the molecule's structure is the foundation for interpreting its spectral data. The key structural features that will dominate the spectra are:

• A trisubstituted aromatic ring: The substitution pattern (1,3,4-) will dictate the coupling patterns observed in the ¹H NMR spectrum.

• A methyl ester group (-COOCH₃): This will give rise to characteristic signals in both NMR and IR spectra.

• A nitro group (-NO₂): A strong electron-withdrawing group that will significantly influence the chemical shifts of adjacent protons and carbons, and produce strong, characteristic IR absorptions.

• A bromomethyl group (-CH₂Br): This benzylic bromide provides a reactive handle for nucleophilic substitution and will have distinct signals in the NMR spectra.

Section 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules in solution. The following sections detail the predicted ¹H and ¹³C NMR spectra of methyl 4-(bromomethyl)-3-nitrobenzoate.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show four distinct signals corresponding to the three aromatic protons, the benzylic protons, and the methyl ester protons. The electron-withdrawing nature of the nitro and methyl ester groups will cause the aromatic protons to be significantly deshielded, appearing at high chemical shifts (downfield).

Table 1: Predicted ¹H NMR Spectral Data for Methyl 4-(bromomethyl)-3-nitrobenzoate

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 8.5 - 8.7	d	1H	H-2	This proton is ortho to the strongly electron-withdrawing nitro group, leading to significant deshielding. It will appear as a doublet due to coupling with H-6.
~ 8.2 - 8.4	dd	1H	H-6	This proton is ortho to the methyl ester group and meta to the nitro group. It will be a doublet of doublets due to coupling with H-2 and H-5.
~ 7.8 - 8.0	d	1H	H-5	This proton is ortho to the bromomethyl group. It will appear as a doublet due to coupling with H-6.
~ 4.8 - 5.0	s	2H	-CH₂Br	The benzylic protons are deshielded by the adjacent bromine atom and the aromatic ring. They are expected to appear as a singlet as there are no adjacent protons.
~ 3.9 - 4.1	s	3H	-OCH₃	The methyl ester protons will appear as a sharp singlet in a typical region for such functional groups.

Predicted in CDCl₃ solvent.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information on the carbon framework of the molecule. Due to the lack of symmetry, all nine carbon atoms are expected to be unique and therefore produce nine distinct signals.

Table 2: Predicted ¹³C NMR Spectral Data for Methyl 4-(bromomethyl)-3-nitrobenzoate

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~ 164 - 166	C=O	The carbonyl carbon of the methyl ester will be significantly downfield.
~ 148 - 150	C-NO₂	The carbon atom directly attached to the nitro group is strongly deshielded.
~ 135 - 137	C-COOCH₃	The ipso-carbon attached to the methyl ester group.
~ 132 - 134	C-5	Aromatic CH carbon.
~ 130 - 132	C-CH₂Br	The ipso-carbon attached to the bromomethyl group.
~ 128 - 130	C-6	Aromatic CH carbon.
~ 124 - 126	C-2	Aromatic CH carbon, deshielded by the adjacent nitro group.
~ 52 - 54	-OCH₃	The carbon of the methyl ester group.
~ 30 - 33	-CH₂Br	The benzylic carbon is deshielded by the bromine atom.

Predicted in CDCl₃ solvent.

Caption: Molecular structure with proton assignments.

Experimental Protocol for NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of methyl 4-(bromomethyl)-3-nitrobenzoate in ~0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

• Instrumentation: Acquire the spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Set the spectral width to cover the range of -2 to 12 ppm.

  • Use a 30-degree pulse angle.

  • Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Set the spectral width to cover the range of 0 to 200 ppm.

  • Use a proton-decoupled pulse sequence.

  • Acquire a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

• Data Processing: Process the acquired free induction decays (FIDs) with an appropriate software (e.g., MestReNova, TopSpin) by applying a Fourier transform, phase correction, and baseline correction. Calibrate the spectra using the TMS signal at 0.00 ppm for ¹H NMR and the CDCl₃ solvent peak at 77.16 ppm for ¹³C NMR.

Section 2: Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule. The IR spectrum of methyl 4-(bromomethyl)-3-nitrobenzoate is expected to show strong absorptions corresponding to the C=O of the ester, the N-O bonds of the nitro group, and the C-Br bond, as well as characteristic aromatic C-H and C=C stretching and bending vibrations.

Table 3: Predicted IR Absorption Bands for Methyl 4-(bromomethyl)-3-nitrobenzoate

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale
~ 3100 - 3000	Medium-Weak	Aromatic C-H Stretch	Characteristic for C-H bonds on an aromatic ring.
~ 2960 - 2850	Weak	Aliphatic C-H Stretch	Corresponding to the methyl and bromomethyl groups.
~ 1720 - 1740	Strong	C=O Stretch (Ester)	The carbonyl group of the ester will produce a very strong and sharp absorption band in this region.
~ 1600, 1475	Medium-Weak	Aromatic C=C Stretch	Characteristic skeletal vibrations of the benzene ring.
~ 1530 - 1550	Strong	Asymmetric N-O Stretch (NO₂)	The asymmetric stretching of the nitro group results in a strong absorption.
~ 1340 - 1360	Strong	Symmetric N-O Stretch (NO₂)	The symmetric stretch of the nitro group also gives a strong absorption.[1]
~ 1250 - 1300	Strong	C-O Stretch (Ester)	The C-O single bond stretch of the ester group.
~ 800 - 900	Medium-Strong	Aromatic C-H Out-of-Plane Bending	The substitution pattern on the benzene ring will influence the exact position of these bands.
~ 600 - 700	Medium	C-Br Stretch	The carbon-bromine bond stretch typically appears in this region.

Experimental Protocol for IR Spectroscopy

• Sample Preparation (ATR): Place a small amount of the solid sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory of an FTIR spectrometer.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Collect a background spectrum of the clean ATR crystal.

  • Collect the sample spectrum over the range of 4000 to 400 cm⁻¹.

  • Co-add a sufficient number of scans (e.g., 16 or 32) for a good quality spectrum.

• Data Processing: The software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Caption: General workflow for spectroscopic analysis.

Section 3: Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, which allows for the determination of the molecular weight and provides clues about the structure.

Predicted Mass Spectrum

For methyl 4-(bromomethyl)-3-nitrobenzoate (Molecular Formula: C₉H₈BrNO₄), the expected molecular weight is approximately 273.96 g/mol . Due to the presence of bromine, the molecular ion peak will appear as a characteristic doublet (M⁺ and M+2⁺) with nearly equal intensity, corresponding to the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes.

Table 4: Predicted Key Fragments in the Mass Spectrum of Methyl 4-(bromomethyl)-3-nitrobenzoate

m/z	Ion	Rationale for Formation
273/275	[M]⁺	Molecular ion peak, showing the isotopic pattern of bromine.
242/244	[M - OCH₃]⁺	Loss of the methoxy radical from the ester group.
194	[M - Br]⁺	Loss of the bromine radical, a common fragmentation for benzyl bromides.[2][3] This would result in a stable benzylic carbocation.
178	[M - Br - O]⁺	Subsequent loss of an oxygen atom from the nitro group of the [M - Br]⁺ fragment.
164	[M - Br - NO]⁺	Loss of a nitroso radical from the [M - Br]⁺ fragment.
149	[M - Br - NO₂]⁺	Loss of a nitro radical from the [M - Br]⁺ fragment.
121	[C₇H₅O₂]⁺	Further fragmentation of the aromatic ring.
91	[C₇H₇]⁺	Tropylium ion, a common fragment for benzyl-containing compounds, although less likely to be the base peak here due to other facile fragmentations.

The fragmentation of nitroaromatic compounds often involves the loss of NO (30 u) and NO₂ (46 u).[4][5][6]

Experimental Protocol for Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the compound in a suitable volatile solvent like methanol or acetonitrile.

• Instrumentation: Use a mass spectrometer with an appropriate ionization source, such as Electrospray Ionization (ESI) or Electron Ionization (EI).

• Data Acquisition (EI-MS):

  • Introduce the sample into the ion source (often via a gas chromatograph or a direct insertion probe).

  • Bombard the sample with a beam of high-energy electrons (typically 70 eV).

  • Scan a mass range that includes the expected molecular weight (e.g., m/z 50-350).

• Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak and the major fragment ions. Compare the observed isotopic pattern for the molecular ion with the theoretical pattern for a compound containing one bromine atom.

Conclusion

The comprehensive analysis of predicted ¹H NMR, ¹³C NMR, IR, and MS data provides a robust framework for the structural verification of methyl 4-(bromomethyl)-3-nitrobenzoate. The key diagnostic features to confirm the structure are the characteristic three-proton aromatic system in the ¹H NMR, the nine distinct signals in the ¹³C NMR, the strong C=O and N-O stretching bands in the IR spectrum, and the bromine isotopic pattern in the mass spectrum. This guide serves as a valuable resource for researchers, enabling them to confidently identify and characterize this important synthetic intermediate.

References

• Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. PubMed. [Link]

• Organic Ions in the Gas Phase. XVIII. Mass Spectra of Nitroarenes. ACS Publications. [Link]

• Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. ResearchGate. [Link]

• Characterization of aerosol nitroaromatic compounds: Validation of an experimental method. PMC - NIH. [Link]

• Mass spectroscopy...........bromomethyl benzene (benzyl bromide). ORGANIC SPECTROSCOPY INTERNATIONAL. [Link]

• Illustrated Glossary of Organic Chemistry - Fragment ion. UCLA Chemistry and Biochemistry. [Link]

• Methyl 2-methyl-3-nitrobenzoate | C9H9NO4 | CID 601165. PubChem - NIH. [Link]

• PIMS spectra recorded during the decomposition of benzyl bromide at.... ResearchGate. [Link]

• Exploring Methyl 4-Bromo-3-Nitrobenzoate: A Key Intermediate in Organic Synthesis. Ningbo Inno Pharmchem Co., Ltd. [Link]

• Electrophilic Aromatic Substitution, Nitration of Methyl Benzoate. Anasazi Instruments. [Link]

• 13C NMR Spectrum (1D, 25.16 MHz, CDCl3, experimental) (HMDB0033968). Human Metabolome Database. [Link]

• Methyl 3-nitrobenzoate | C8H7NO4 | CID 69260. PubChem. [Link]

• Electronic Supplementary Material (ESI) for RSC Advances. The Royal Society of Chemistry. [Link]

• This journal is © The Royal Society of Chemistry 2018. The Royal Society of Chemistry. [Link]

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• 6. researchgate.net [researchgate.net]

A Technical Guide to the Reactivity of the Bromomethyl Group in Nitrobenzoates

Abstract

This technical guide provides an in-depth analysis of the chemical reactivity of the bromomethyl group as influenced by a nitro-substituted benzoate scaffold. We will explore the fundamental principles governing the reactivity of these compounds, including the profound electronic and steric effects exerted by the nitro group based on its positional isomerism (ortho, meta, para). This document details the prevalent reaction mechanisms, kinetic considerations, and the impact of solvent selection. Furthermore, it presents field-proven experimental protocols and discusses the broad synthetic utility of bromomethyl nitrobenzoates, particularly in the realms of medicinal chemistry and drug development, where they serve as critical intermediates and versatile protecting groups. This guide is intended for researchers, chemists, and drug development professionals seeking a comprehensive understanding of this important class of chemical reagents.

Introduction: A Tale of Two Functional Groups

The bromomethyl nitrobenzoate scaffold combines two powerful and influential functional groups on a single aromatic ring: the highly reactive bromomethyl group (-CH₂Br) and the strongly electron-withdrawing nitro group (-NO₂). This combination creates a molecule with finely tunable reactivity, making it an invaluable tool in modern organic synthesis.

The bromomethyl group, a primary benzylic halide, is an excellent electrophile, primed for nucleophilic substitution reactions. The adjacent benzene ring provides stabilization to the transition state, a phenomenon known as the "benzylic effect," which accelerates substitution rates compared to analogous alkyl halides[1][2].

The nitro group, conversely, is one of the most powerful electron-withdrawing groups. Through a combination of inductive and resonance effects, it significantly modulates the electron density of the aromatic ring and, consequently, the reactivity of the attached bromomethyl moiety[3][4]. The strategic placement of the nitro group—in the ortho, meta, or para position—allows for precise control over the electrophilicity of the benzylic carbon, providing chemists with a versatile platform for molecular design.

This guide will dissect the interplay of these groups, offering both theoretical grounding and practical, actionable protocols for their use in the laboratory.

The Decisive Influence: Electronic and Steric Effects of the Nitro Group

The position of the nitro group on the benzoate ring is the primary determinant of the bromomethyl group's reactivity. This influence stems from a combination of inductive and resonance effects, which alter the electron density at the benzylic carbon.

• Inductive Effect (-I): The nitro group is highly electronegative and withdraws electron density through the sigma bond framework of the molecule. This effect is distance-dependent, being strongest at the ortho position and weakening progressively at the meta and para positions.

• Resonance Effect (-R or -M): The nitro group can withdraw electron density from the aromatic pi system via resonance. This effect is only operative when the nitro group is in the ortho or para position, as it allows for the delocalization of electron density from the ring onto the nitro group's oxygen atoms[5]. The meta position cannot participate in this direct resonance delocalization with the benzylic carbon's system.

Consequences for Reactivity:

• Ortho and Para Positions: The powerful -R effect, when combined with the -I effect, significantly withdraws electron density from the benzene ring. This makes the benzylic carbon more electron-deficient (more electrophilic) and thus more susceptible to nucleophilic attack. This generally leads to an enhanced rate in S_N2 reactions.

• Meta Position: At the meta position, only the -I effect is significantly operative in withdrawing electrons from the vicinity of the benzylic carbon. While it still enhances reactivity compared to an unsubstituted ring, the effect is less pronounced than in the ortho and para isomers, where resonance plays a key role[5][6].

• Steric Hindrance: For the ortho isomer, the proximity of the bulky nitro group to the bromomethyl reaction center can introduce steric hindrance. This can impede the approach of a nucleophile, potentially slowing the reaction rate compared to the para isomer, where the nitro group is distant[7].

The interplay of these effects is visualized in the diagram below.

Caption: Generalized S_N2 mechanism for bromomethyl nitrobenzoates.

The Possibility of S_N1 and Radical Pathways

While S_N2 is dominant, other mechanisms are possible under specific conditions:

• S_N1 Mechanism: In the presence of a weak nucleophile and a polar protic solvent, an S_N1 pathway may compete. This involves the formation of a benzylic carbocation intermediate.[8][9] However, the strongly electron-withdrawing nitro group destabilizes this positive charge, making the S_N1 pathway generally less favorable for nitro-substituted benzyl bromides compared to their electron-donating or unsubstituted counterparts.[10]

• Anion-Radical Mechanisms: With certain soft nucleophiles and under specific conditions, electron transfer from the nucleophile to the nitroaromatic system can occur, initiating an anion-radical chain reaction.[11] These are specialized cases but are important to consider when unexpected products, such as dimers, are observed.[11]

Kinetic Data and Isomer Reactivity Comparison

A kinetic study on the solvolysis (a reaction with the solvent as the nucleophile) of ortho- and para-nitrobenzyl bromide found that their reaction rates were very similar across a range of solvents.[12] This suggests that for solvolysis, the rate-enhancing electronic effect of the para-nitro group is comparable to the ortho-nitro group, where electronic enhancement may be slightly offset by steric hindrance.

Isomer Position	Dominant Electronic Effect	Steric Hindrance	Predicted Relative S_N2 Rate	Rationale
Para	-R, -I	Negligible	Fastest	Strong resonance and inductive effects increase the electrophilicity of the benzylic carbon without steric hindrance.
Ortho	-R, -I	Present	Fast	Strong electronic effects similar to the para isomer, but the rate may be slightly attenuated by steric hindrance from the adjacent nitro group.[12]
Meta	-I only	Negligible	Slowest	Lacks the powerful -R effect to delocalize charge in the transition state, resulting in a less electrophilic carbon compared to ortho/para isomers.[5][6]

Table 1: Predicted relative S_N2 reactivity of bromomethyl nitrobenzoate isomers.

Synthetic Applications & Experimental Protocols

Bromomethyl nitrobenzoates are workhorse intermediates in pharmaceutical synthesis and the construction of complex organic molecules.

Key Applications

• Pharmaceutical Intermediates: They are crucial building blocks for drug molecules. A prominent example is Methyl 2-(bromomethyl)-3-nitrobenzoate, a key intermediate in the synthesis of Lenalidomide, an important immunomodulatory and anti-cancer drug.[3][4][13]

• Protecting Groups: The p-Nitrobenzyl (PNB) group is widely used as a photolabile protecting group for carboxylic acids, alcohols, and amines. Its stability under various conditions and clean removal via reduction or photolysis makes it highly valuable.[14]

• Solid-Phase Synthesis: Reagents like 4-(bromomethyl)-3-nitrobenzoic acid have been immobilized on polymer supports for use in solid-phase organic synthesis, enabling the efficient, multi-step construction of compound libraries, such as 1,4-benzodiazepine-2,3-diones.[15]

Field-Proven Experimental Protocol: Synthesis of Methyl 2-(bromomethyl)-3-nitrobenzoate

This protocol describes a standard radical bromination of the benzylic methyl group using N-bromosuccinimide (NBS).

Objective: To synthesize Methyl 2-(bromomethyl)-3-nitrobenzoate from Methyl 2-methyl-3-nitrobenzoate.

Materials:

• Methyl 2-methyl-3-nitrobenzoate (1.0 eq)

• N-bromosuccinimide (NBS) (1.2 eq)

• 2,2'-Azobis(2-methylpropionitrile) (AIBN) (0.1 eq, radical initiator)

• Carbon tetrachloride (CCl₄) or other suitable non-polar solvent

• Dichloromethane (for workup)

• Water

Procedure:

• Dissolve Methyl 2-methyl-3-nitrobenzoate (1.0 eq) in carbon tetrachloride in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.[4][16]

• Heat the solution to reflux.

• Add N-bromosuccinimide (1.2 eq) and AIBN (0.1 eq) to the refluxing solution.[4] Causality: AIBN is chosen as the initiator because it decomposes upon heating to form radicals, which initiate the chain reaction. CCl₄ is a classic solvent for radical brominations as it does not readily react under these conditions.

• Maintain reflux and stir the reaction mixture overnight. Monitor the reaction progress by TLC or HPLC.

• After completion, cool the reaction mixture to room temperature. The succinimide byproduct will precipitate and can be removed by filtration.

• Dilute the filtrate with dichloromethane and wash several times with water to remove any remaining polar impurities.[4]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The product can be further purified by recrystallization or column chromatography.

Field-Proven Experimental Protocol: Nucleophilic Substitution with a Piperidine Derivative

This protocol demonstrates a typical S_N2 reaction using a bromomethyl nitrobenzoate as the electrophile.

Objective: To synthesize the N-alkylated product from Methyl 2-(bromomethyl)-3-nitrobenzoate and 4-(4-chlorobenzyl)piperidine.

Materials:

• Methyl 2-(bromomethyl)-3-nitrobenzoate (1.0 eq)

• 4-(4-chlorobenzyl)piperidine (1.0 eq)

• Anhydrous potassium carbonate (K₂CO₃) (1.1-1.5 eq)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate (for extraction)

• Water and Brine

Procedure:

• In a dry reaction flask, combine 4-(4-chlorobenzyl)piperidine (1.0 eq) and anhydrous potassium carbonate (1.1-1.5 eq).[3] Causality: K₂CO₃ is a mild base used to deprotonate the secondary amine of piperidine, generating the nucleophile in situ, and to neutralize the HBr formed during the reaction.

• Add a solution of Methyl 2-(bromomethyl)-3-nitrobenzoate (1.0 eq) in DMF to the mixture.[3] Causality: DMF is the solvent of choice as it is a polar aprotic solvent that accelerates S_N2 reactions by effectively solvating the potassium cation while leaving the piperidine nucleophile highly reactive.[14][17]

• Stir the reaction mixture vigorously at room temperature for 6-12 hours, or until TLC/HPLC analysis indicates the consumption of the starting material.

• Upon completion, dilute the reaction mixture with water and extract three times with ethyl acetate.[3]

• Combine the organic layers and wash with water and then brine to remove DMF and inorganic salts.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under vacuum to obtain the crude product.

• Purify the product via column chromatography on silica gel.

Caption: General experimental workflow for synthesis and reaction.

Conclusion

Bromomethyl nitrobenzoates represent a class of highly versatile and reactive intermediates in organic chemistry. The reactivity of the bromomethyl group is profoundly influenced by the electronic effects of the nitro substituent, with ortho and para isomers displaying significantly enhanced reactivity towards S_N2 reactions due to a combination of strong inductive and resonance effects. This predictable, tunable reactivity, coupled with their accessibility, has cemented their role in the synthesis of complex molecules, particularly in the pharmaceutical industry. A thorough understanding of the underlying reaction mechanisms and the critical role of solvent choice is paramount for harnessing the full synthetic potential of these powerful reagents.

References

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• Kyong, J. B., Won, H., & Kevill, D. N. (2019). The Effect of the ortho Nitro Group in the Solvolysis of Benzyl and Benzoyl Halides. International Journal of Molecular Sciences, 20(16), 4026. [Link]

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• Galabov, B., Wu, J. I., & Allen, W. D. (2013). Origin of the SN2 Benzylic Effect: Contributions by π Delocalization and Field/Inductive Effects. The Journal of Organic Chemistry, 78(15), 7470-7481. [Link]

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• Google Patents. (2019). US10392364B2 - Process for synthesis of lenalidomide.

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An In-depth Technical Guide to Electrophilic Substitution on Methyl 4-(Bromomethyl)-3-nitrobenzoate

Abstract

This technical guide provides a comprehensive analysis of the electrophilic aromatic substitution (EAS) reactions on methyl 4-(bromomethyl)-3-nitrobenzoate. This substrate presents a unique case study in regioselectivity due to the presence of three distinct substituents with competing and reinforcing directing effects. We will dissect the electronic and steric influences of the ester, nitro, and bromomethyl groups to predict the reactivity and orientation of incoming electrophiles. This document serves as a theoretical framework and a practical resource for researchers in synthetic and medicinal chemistry, offering field-proven insights into handling highly deactivated aromatic systems. Detailed experimental considerations and protocols for plausible transformations are provided, alongside a critical evaluation of reactions that are unlikely to proceed.

Introduction: The Challenge of a Highly Deactivated Aromatic System

Electrophilic Aromatic Substitution (EAS) is a cornerstone of organic synthesis, enabling the functionalization of aromatic rings. The outcome of these reactions—both in terms of rate and regioselectivity—is profoundly dictated by the substituents already present on the ring.[1][2] Methyl 4-(bromomethyl)-3-nitrobenzoate is a valuable synthetic intermediate, often used in the construction of complex heterocyclic scaffolds for pharmaceutical development.[3][4][5] However, its aromatic core is substituted with two powerful electron-withdrawing groups (a nitro group and a methyl ester) and one modified alkyl group (a bromomethyl group), making it an exceptionally electron-poor and unreactive substrate for typical EAS reactions.

This guide will systematically evaluate the directing effects of each substituent to build a predictive model for the regiochemical outcome of further substitutions. We will explore the practical limitations and demanding conditions required to effect transformations such as halogenation and sulfonation, while also explaining the mechanistic reasons for the anticipated failure of other classic EAS reactions like Friedel-Crafts alkylation and acylation.

Core Principles: Analysis of Substituent Directing Effects

The regioselectivity of an EAS reaction on a polysubstituted benzene is determined by the cumulative electronic and steric effects of the existing groups.[6] To predict the outcome for methyl 4-(bromomethyl)-3-nitrobenzoate, we must first analyze each substituent individually.

Substituent	Position	Electronic Effect	Classification	Directing Influence
-COOCH3	C1	Strong -I, -M	Strongly Deactivating	Meta (to C3, C5)
-NO2	C3	Strong -I, -M	Strongly Deactivating	Meta (to C1, C5)
-CH2Br	C4	Weak -I	Weakly Deactivating (Ortho/Para Director)	Ortho/Para (to C3, C5)

• Methyl Benzoate Group (-COOCH3): The ester group is a classic meta-director and a strong deactivator.[7][8] Both its inductive (-I) and resonance (-M) effects withdraw electron density from the aromatic ring, making it less nucleophilic. The resonance effect preferentially places partial positive charges at the ortho and para positions, thus directing incoming electrophiles to the meta position.[9]

• Nitro Group (-NO2): The nitro group is one of the most powerful deactivating, meta-directing groups known.[10][11][12] Its strong inductive and resonance effects severely reduce the electron density of the ring, particularly at the ortho and para positions, which bear partial positive charges in the resonance hybrid.[11][13]

• Bromomethyl Group (-CH2Br): This group is an alkyl group substituted with an electronegative bromine atom. While simple alkyl groups are activating ortho/para directors, the bromine atom introduces a competing inductive electron-withdrawing effect (-I). However, the primary directing influence of an alkyl-type substituent, even one modified in this way, is to direct incoming electrophiles to the ortho and para positions.[14] It is considered a weak deactivator overall but retains its ortho/para directing nature.

Diagram: Cumulative Directing Effects

The following diagram illustrates the directing influences of each substituent on the available positions (C2, C5, C6) of the aromatic ring.

Caption: Directing influences on methyl 4-(bromomethyl)-3-nitrobenzoate.

Predicting Regioselectivity and Reactivity

When multiple substituents are present, their directing effects can be either reinforcing or antagonistic.[6] In this case, the directing effects are strongly reinforcing.

• The -COOCH3 group (at C1) directs meta, to positions C3 and C5. Position C3 is already occupied.

• The -NO2 group (at C3) directs meta, to positions C1 and C5. Position C1 is already occupied.

• The -CH2Br group (at C4) directs ortho/para. Its para position (C1) is occupied, leaving the two ortho positions (C3 and C5). Position C3 is occupied.

All three groups direct an incoming electrophile towards position C5 . The two powerful meta-directors (-COOCH3 and -NO2) and the ortho-directing -CH2Br group all converge on this single, sterically accessible carbon. Therefore, any successful electrophilic aromatic substitution is overwhelmingly predicted to occur at the C5 position.

Reactivity: The combined deactivating effect of two strong electron-withdrawing groups renders the ring extremely unreactive. Standard EAS conditions will likely fail. Forcing conditions—such as high temperatures, strong Lewis acid catalysts, or highly reactive electrophiles (e.g., oleum)—will be necessary to overcome the high activation energy barrier.[15]

Feasibility of Common EAS Reactions

Halogenation (e.g., Bromination)

Feasibility: Plausible, but requires harsh conditions. Rationale: Halogenation is a versatile EAS reaction. While the deactivated ring will be resistant, the reaction can often be forced to proceed with a potent electrophile generated from Br2 and a strong Lewis acid like FeBr3 or AlCl3, likely with heating.[16][17][18] Predicted Product: Methyl 5-bromo-4-(bromomethyl)-3-nitrobenzoate.

Nitration

Feasibility: Extremely unlikely. Rationale: Introducing a third electron-withdrawing group onto an already dinitrated-equivalent ring is exceptionally difficult. The conditions required (e.g., hot, fuming nitric and sulfuric acids) are more likely to cause decomposition or side-chain oxidation than the desired aromatic substitution. The ring is simply too deactivated to react with the nitronium ion (NO2+).[8][19][20][21]

Sulfonation

Feasibility: Plausible under forcing conditions. Rationale: Sulfonation is often a reversible reaction and can be driven forward using fuming sulfuric acid (oleum), which contains a high concentration of the highly electrophilic SO3.[2] This is one of the few EAS reactions that can sometimes be performed on heavily deactivated rings. Predicted Product: Methyl 4-(bromomethyl)-5-sulfo-3-nitrobenzoate.

Friedel-Crafts Alkylation and Acylation

Feasibility: Not possible. Rationale: The Friedel-Crafts reaction is notoriously intolerant of strongly deactivated aromatic rings.[22][23][24] The electron-poor nature of the substrate prevents it from acting as a sufficiently strong nucleophile to attack the carbocation or acylium ion electrophile.[25][26] Furthermore, the Lewis acid catalyst required for the reaction would likely complex with the oxygen atoms of the nitro and ester groups, further deactivating the ring and shutting down the reaction.[22][23]

Experimental Protocols and Workflow

The following represents a generalized, hypothetical protocol for the bromination of methyl 4-(bromomethyl)-3-nitrobenzoate, based on established procedures for deactivated systems.

Protocol: Bromination of Methyl 4-(bromomethyl)-3-nitrobenzoate

Safety Precaution: This reaction involves corrosive and hazardous materials. Perform in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, lab coat, and acid-resistant gloves.

• Reaction Setup:

  • To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser (with a gas outlet connected to a scrubber containing sodium thiosulfate solution), and a dropping funnel, add methyl 4-(bromomethyl)-3-nitrobenzoate (1.0 eq) and a solvent such as dichloromethane or 1,2-dichloroethane.

  • Cool the flask in an ice-water bath.

  • Carefully add anhydrous iron(III) bromide (FeBr3, 1.1 eq) to the stirred suspension.

• Reagent Addition:

  • Slowly add a solution of bromine (Br2, 1.1 eq) in the same solvent to the reaction mixture via the dropping funnel over 30-60 minutes. Maintain the temperature below 10 °C during the addition.

• Reaction:

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

  • Gently heat the mixture to reflux (approx. 40 °C for dichloromethane) and monitor the reaction progress by TLC or LC-MS. The reaction may require several hours to reach completion due to the deactivated substrate.

• Work-up and Quenching:

  • Cool the reaction mixture back to 0 °C.

  • Slowly and carefully quench the reaction by adding a saturated aqueous solution of sodium bisulfite to destroy any excess bromine.

  • Add water and separate the organic layer. Extract the aqueous layer with additional dichloromethane (2x).

• Purification:

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product will likely require purification by column chromatography (silica gel, using a hexane/ethyl acetate gradient) or recrystallization to yield the pure methyl 5-bromo-4-(bromomethyl)-3-nitrobenzoate.

Diagram: Experimental Workflow

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A Technical Guide to the Stability, Storage, and Handling of Methyl 4-(bromomethyl)-3-nitrobenzoate

Abstract

Methyl 4-(bromomethyl)-3-nitrobenzoate is a pivotal intermediate in modern organic synthesis, particularly valued in the development of pharmaceuticals and complex agrochemicals. Its utility is derived from a molecular architecture featuring three distinct reactive sites: a highly susceptible benzylic bromide, an electron-withdrawing nitro group, and a modifiable methyl ester. However, the very reactivity that makes this compound valuable also renders it susceptible to degradation if not stored and handled with exacting care. This technical guide provides an in-depth analysis of the chemical stability of Methyl 4-(bromomethyl)-3-nitrobenzoate, elucidates its primary degradation pathways, and establishes field-proven protocols for its optimal storage and handling. This document is intended for researchers, chemists, and quality control professionals who require a comprehensive understanding of this reagent's characteristics to ensure experimental reproducibility and material integrity.

Chemical and Physical Profile

Methyl 4-(bromomethyl)-3-nitrobenzoate is a solid, typically appearing as an off-white to pale yellow powder.[1] Its structure is foundational to its function as a versatile building block in multi-step synthetic routes.[2] The key to its reactivity lies in the benzylic bromide, a carbon-bromine bond adjacent to the benzene ring, which is significantly activated.[3][4]

Property	Value	Source
IUPAC Name	methyl 4-(bromomethyl)-3-nitrobenzoate	-
Synonyms	4-(Bromomethyl)-3-nitrobenzoic acid methyl ester	[5]
CAS Number	96315-16-1	[6]
Molecular Formula	C₉H₈BrNO₄	[6]
Molecular Weight	274.07 g/mol	[6]
Appearance	Off-white to pale yellow crystalline powder	[1]
Solubility	Insoluble in water; Soluble in solvents like Chloroform and Methanol	[1][7]

Core Chemical Reactivity and Stability Profile

Understanding the stability of Methyl 4-(bromomethyl)-3-nitrobenzoate requires a mechanistic appreciation of its most reactive functional group: the benzylic bromide.

The Hyper-Reactivity of the Benzylic Position

The carbon atom adjacent to the benzene ring is known as the "benzylic position." C-H and C-Halogen bonds at this position are weaker and more reactive than their standard alkyl counterparts.[4] This heightened reactivity is a direct consequence of resonance stabilization. Any reaction intermediate—be it a carbocation (in Sₙ1 reactions), a radical (in free-radical reactions), or the transition state of an Sₙ2 reaction—is stabilized by the delocalization of charge or the unpaired electron into the π-system of the aromatic ring.[3][8]

This inherent electronic feature makes the benzylic bromide an excellent leaving group, predisposing the compound to nucleophilic substitution reactions.[9] It is also the root cause of the compound's primary instabilities.

Influence of Ring Substituents

The nitro group (NO₂) at the 3-position is a powerful electron-withdrawing group. This deactivates the aromatic ring toward electrophilic attack but, more importantly in this context, it influences the reactivity of the benzylic position. The nitro group's inductive and resonance effects can further stabilize anionic transition states, influencing reaction kinetics.

The methyl ester at the 1-position is susceptible to hydrolysis under strong acidic or basic conditions, a potential secondary degradation pathway, though the benzylic bromide is significantly more labile.

Primary Degradation Pathways

The principal threats to the integrity of Methyl 4-(bromomethyl)-3-nitrobenzoate are moisture, light, and elevated temperatures. These factors drive specific chemical transformations that consume the active reagent.

Hydrolysis: The Primary Threat

Due to the lability of the benzylic bromide, the most common degradation pathway is hydrolysis. Ambient moisture or residual water in solvents can act as a nucleophile, attacking the benzylic carbon and displacing the bromide ion. This reaction yields the corresponding and often undesired benzyl alcohol derivative, Methyl 4-(hydroxymethyl)-3-nitrobenzoate, and hydrobromic acid (HBr). The generation of HBr can, in turn, catalyze further degradation.

This necessitates that the compound is rigorously protected from moisture at all times. [1]

Photolytic and Thermal Degradation

Benzylic C-Br bonds can undergo homolytic cleavage (splitting into two radicals) when exposed to energy in the form of UV light or significant heat.[3] This generates a resonance-stabilized benzylic radical and a bromine radical. These highly reactive species can initiate a cascade of unintended side reactions, including dimerization and polymerization, leading to a complex mixture of impurities and a reduction in assay.

Therefore, protection from light and storage at controlled, cool temperatures are critical. [1][10]

Caption: Primary degradation pathways for Methyl 4-(bromomethyl)-3-nitrobenzoate.

Recommended Storage and Handling Protocols

Adherence to strict storage and handling protocols is non-negotiable for maintaining the purity and reactivity of this intermediate.

Optimal Storage Conditions

The following conditions are synthesized from supplier safety data sheets and an understanding of the compound's chemical nature.

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerator)	Slows the rate of all potential degradation reactions, including hydrolysis and thermal decomposition.[2][6]
Atmosphere	Dry, Inert (e.g., Argon, Nitrogen)	Prevents contact with atmospheric moisture, the primary driver of hydrolysis. An inert atmosphere displaces both moisture and oxygen.[1][2]
Light	Store in an amber or opaque container, in the dark.	Prevents UV-induced photolytic cleavage of the C-Br bond.[1][10]
Container	Tightly sealed original container.	Prevents ingress of moisture and air. The container should be made of a non-reactive material.[10][11] Some suppliers recommend corrosive-resistant containers.

Laboratory Handling Protocol

This compound is a lachrymator and corrosive; appropriate personal protective equipment (PPE) is mandatory.[12]

• Preparation: Before opening, allow the container to equilibrate to room temperature in a desiccator. This prevents condensation of atmospheric moisture onto the cold solid.

• Environment: Conduct all manipulations within a certified chemical fume hood to avoid inhalation of dust or vapors.

• Dispensing: Use clean, dry spatulas and glassware. For sensitive reactions, weigh the compound rapidly and consider performing the transfer in a glove box or under a stream of inert gas.

• Resealing: After dispensing, purge the container headspace with an inert gas (e.g., argon) before tightly resealing the cap.

• Cleanup: Clean any spills promptly. Decontaminate surfaces and wash hands thoroughly after handling.[13]

Experimental Workflow for Stability Assessment

To validate the integrity of a specific lot or to establish in-house stability data, a forced degradation study is recommended. High-Performance Liquid Chromatography (HPLC) is the preferred analytical method.

HPLC-Based Stability Protocol

• Reference Standard Preparation: Prepare a stock solution of the compound (T=0 standard) in a suitable dry solvent (e.g., Acetonitrile) of known concentration. Store this at -20°C or below.

• Sample Preparation for Stressing: Accurately weigh samples of the solid compound into separate, appropriate vials for each stress condition.

• Application of Stress Conditions:

  • Hydrolytic: Add a specific volume of water or a buffer solution to the sample.

  • Thermal: Place the dry solid sample in an oven at a controlled, elevated temperature (e.g., 60°C).

  • Photolytic: Expose the sample to a calibrated UV light source.

• Time-Point Analysis: At predetermined intervals (e.g., 0, 2, 4, 8, 24 hours), retrieve a stressed sample, dissolve it in the mobile phase or acetonitrile to a known concentration, and perform HPLC analysis.

• HPLC Analysis:

  • Column: C18 reverse-phase column.

  • Mobile Phase: Isocratic or gradient elution using a mixture of Acetonitrile and Water.

  • Detection: UV detector set to an appropriate wavelength to monitor the parent compound and any degradation products.

• Data Interpretation: Calculate the percentage of the parent compound remaining at each time point relative to the T=0 standard. The appearance of new peaks indicates the formation of degradation products.

Caption: Experimental workflow for a forced degradation stability study.

Safety and Disposal

Methyl 4-(bromomethyl)-3-nitrobenzoate is classified as a hazardous substance. It is known to cause severe skin burns and eye damage and may cause respiratory irritation.[14]

• Handling: Always use appropriate PPE, including chemical-resistant gloves, safety goggles with side shields, and a lab coat. All work should be performed in a chemical fume hood.

• Disposal: Dispose of unused material and contaminated waste in accordance with local, state, and federal regulations. This typically involves collection in a designated hazardous waste container for incineration by an approved waste disposal plant.[13]

References

• Exploring Methyl 4-Bromo-3-Nitrobenzoate: A Key Intermedi
• SAFETY DATA SHEET - Methyl 3-nitrobenzo
• Methyl 3-methyl-4-nitrobenzoate - Safety D
• SAFETY DATA SHEET - Methyl 4-nitrobenzo
• Methyl 2-bromomethyl-3-nitrobenzoate CAS 98475-07-1. Home Sunshine Pharma.
• SAFETY DATA SHEET - Methyl 2-bromomethyl-3-nitrobenzo
• Working with Hazardous Chemicals. Organic Syntheses.
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An In-depth Technical Guide to the Safe Handling and Application of Methyl 4-(bromomethyl)-3-nitrobenzoate

Introduction: Understanding a Versatile Intermediate

Methyl 4-(bromomethyl)-3-nitrobenzoate (CAS No. 2363-16-8) is a highly functionalized aromatic compound that serves as a critical building block in advanced organic synthesis.[1] Its unique structure, featuring a reactive benzylic bromide, an electron-withdrawing nitro group, and a methyl ester, makes it a versatile intermediate for constructing complex molecular architectures.[1] This reagent is particularly significant in the pharmaceutical industry, where it is a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs).[1] The dual reactivity of the bromine atom, suitable for nucleophilic substitution and cross-coupling reactions, and the nitro group, which can be reduced to an amine for further functionalization, provides chemists with a powerful tool for molecular design.[1] However, the very features that make this compound synthetically valuable also impart significant health and safety hazards. This guide provides a comprehensive overview of its properties, hazards, and the necessary protocols for its safe handling, storage, and disposal, designed for researchers and professionals in chemical and pharmaceutical development.

Section 1: Physicochemical and Structural Profile

A thorough understanding of a chemical's physical properties is the foundation of its safe handling. These characteristics dictate its behavior under laboratory conditions and inform appropriate storage and handling procedures.

Chemical Structure:

Caption: Structure of Methyl 4-(bromomethyl)-3-nitrobenzoate.

Table 1: Physicochemical Properties of Methyl 4-(bromomethyl)-3-nitrobenzoate

Property	Value	Source
CAS Number	2363-16-8	[1]
Molecular Formula	C₈H₆BrNO₄	[1][2]
Molecular Weight	260.04 g/mol	[1][2]
Appearance	White to off-white powder/solid	[1]
Melting Point	102-103 °C	[1]
Boiling Point	320.9 ± 22.0 °C at 760 mmHg	[1]
Density	~1.7 ± 0.1 g/cm³	[1]
Purity	Typically >98%	[1]

Section 2: Hazard Identification and Toxicological Insights

The hazardous nature of Methyl 4-(bromomethyl)-3-nitrobenzoate arises from the combined toxicological profiles of its constituent functional groups: the benzylic bromide and the nitroaromatic core.

• Benzylic Bromide Moiety: This functional group is characteristic of lachrymators and strong alkylating agents.[3][4][5] Benzylic bromides are known to be severe irritants to the eyes, skin, and mucous membranes of the respiratory tract.[5][6] The reactivity of the carbon-bromine bond makes the compound susceptible to nucleophilic attack by biological macromolecules, which is the underlying mechanism of its irritant and potentially mutagenic effects. Exposure can cause symptoms similar to tear gas, including intense eye pain, coughing, and difficulty breathing.[5]

• Nitroaromatic Core: Nitroaromatic compounds as a class are known for their environmental and biological toxicity.[7][8] Their toxic effects are often linked to the metabolic reduction of the nitro group, which can generate reactive oxygen species and induce oxidative stress.[7] The toxicity of nitroaromatics is influenced by the number and position of nitro groups and their electrophilicity.[9][10][11]

GHS Hazard Classification:

The Globally Harmonized System (GHS) provides a standardized framework for communicating the hazards of chemical products. While a complete, officially harmonized classification for Methyl 4-(bromomethyl)-3-nitrobenzoate is not available, data submitted to regulatory bodies for similar compounds provides critical guidance. For the related isomer, Methyl 2-(bromomethyl)-3-nitrobenzoate, the following hazards are noted:

Table 2: GHS Hazard Classifications for Structurally Related Compounds

Hazard Class	Hazard Statement	GHS Code	Source
Skin Corrosion/Irritation	Causes severe skin burns and eye damage	H314	[12][13]
Serious Eye Damage	Causes serious eye damage	H318	[12]
Specific Target Organ Toxicity	May cause respiratory irritation	H335	[12]
Germ Cell Mutagenicity	May cause genetic defects	H340	[12]

Note: This data is for an isomer and should be treated as a strong indicator of the potential hazards of Methyl 4-(bromomethyl)-3-nitrobenzoate.

Section 3: Risk Mitigation and Control Hierarchy

Effective safety management involves a multi-layered approach to control risks. The hierarchy of controls prioritizes strategies from most to least effective.

Caption: Hierarchy of controls applied to handling Methyl 4-(bromomethyl)-3-nitrobenzoate.

The most critical engineering control for this compound is the mandatory use of a certified chemical fume hood.[5] This prevents inhalation of dust particles and vapors, which is a primary exposure route. Administrative controls, including rigorous training on this specific SOP and restricting access to designated areas, are essential to ensure procedural adherence.

Section 4: Standard Operating Procedures for Safe Handling

Adherence to detailed, step-by-step protocols is non-negotiable when working with hazardous reagents.

Personal Protective Equipment (PPE)

Given the severe irritant nature and potential for systemic toxicity, a robust PPE ensemble is required. This protocol is adapted from guidelines for handling hazardous drugs and potent alkylating agents.[14][15][16]

Table 3: Required PPE for Handling Methyl 4-(bromomethyl)-3-nitrobenzoate

Task	Body Protection	Hand Protection	Eye/Face Protection	Respiratory Protection
Weighing/Transfer (Solid)	Disposable, poly-coated gown with knit cuffs	Two pairs of chemotherapy-rated nitrile gloves (ASTM D6978)	Chemical safety goggles and a full-face shield	NIOSH-certified N95 respirator (in addition to fume hood)
Reaction Setup (In Solution)	Disposable, poly-coated gown with knit cuffs	Two pairs of chemotherapy-rated nitrile gloves	Chemical safety goggles	Not required if performed entirely within a fume hood
Spill Cleanup	Disposable, poly-coated gown or "bunny suit" coveralls	Two pairs of heavy-duty nitrile gloves	Chemical safety goggles and a full-face shield	Fit-tested respirator with organic vapor cartridges

Step-by-Step Handling Protocol: Weighing and Transfer

• Preparation: Don all required PPE as specified in Table 3. Ensure the chemical fume hood has been certified within the last year and the sash is at the appropriate working height.

• Designated Area: Cordon off the area within the fume hood where the transfer will occur. Cover the work surface with disposable, absorbent bench paper.

• Weighing: Weigh the compound in a tared, sealed container. Alternatively, weigh the container before and after removing the desired amount to minimize exposure (weighing by difference). Do not weigh directly on an open balance pan outside of a containment device.

• Transfer: Carefully transfer the solid to the reaction vessel inside the fume hood. Use tools (spatulas, powder funnels) that can be easily decontaminated or disposed of.

• Cleanup: Immediately after transfer, carefully close the primary container. Decontaminate the spatula and any surfaces with a suitable solvent (e.g., isopropanol) followed by soap and water, collecting all wipes for disposal as hazardous waste.

• Doffing PPE: Remove the outer pair of gloves first. Remove the gown and other PPE before removing the inner pair of gloves.[14] Dispose of all PPE in a designated hazardous waste container. Wash hands thoroughly with soap and water.[3]

Section 5: Emergency Response Protocols

Rapid and correct response to an exposure or spill is critical to minimizing harm.

Caption: Decision workflow for responding to an emergency involving Methyl 4-(bromomethyl)-3-nitrobenzoate.

Personnel Exposure

• Skin Contact: Immediately remove all contaminated clothing.[17][18] Thoroughly wash the affected skin area with copious amounts of soap and water for at least 15 minutes.[17][19] Seek immediate medical attention.[20]

• Eye Contact: Immediately flush the eyes with lukewarm water for at least 15 minutes, holding the eyelids open.[17][19] Remove contact lenses if present and easy to do.[13] Seek immediate medical attention.[18][20]

• Inhalation: Move the victim to fresh air immediately.[13][19] If breathing is difficult or has stopped, provide artificial respiration (avoiding mouth-to-mouth if ingestion is suspected).[13] Seek immediate medical attention.[20]

• Ingestion: Do NOT induce vomiting.[13] Rinse the mouth with water. Never give anything by mouth to an unconscious person.[21] Seek immediate medical attention.[13]

Spill Response

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or outside of a fume hood.

• Contain: Prevent the spill from spreading by using absorbent pads or other barriers.

• PPE: Don the appropriate PPE for spill cleanup as detailed in Table 3.

• Neutralize/Absorb: For small spills within a fume hood, cover the solid with an inert absorbent material (e.g., vermiculite, sand). Do not use combustible materials like paper towels.

• Collect: Carefully sweep or scoop the absorbed material into a labeled, sealable container for hazardous waste.[13]

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

• Large Spills: For large spills, evacuate the area, close the doors, and contact your institution's emergency response team immediately.[22]

Section 6: Storage and Waste Management

Proper storage and disposal are crucial for maintaining a safe laboratory environment and ensuring regulatory compliance.

Storage

• Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents and strong bases.[3]

• Keep containers tightly sealed to prevent moisture ingress and sublimation.[3][23]

• Store in the original, clearly labeled container.[3] Gradual decomposition in a sealed container could potentially lead to pressure buildup.[3]

• Store in a designated, locked cabinet or area accessible only to authorized personnel.

Waste Disposal

Methyl 4-(bromomethyl)-3-nitrobenzoate is a halogenated organic compound and must be disposed of as hazardous waste.

• Segregation: Do not mix halogenated waste with non-halogenated waste streams.[24][25] The disposal cost for halogenated waste is significantly higher due to the need for specialized incineration with scrubbers to handle acidic gases like HBr.[25]

• Containers: Collect all solid waste (contaminated PPE, absorbent materials, etc.) and liquid waste (from decontamination) in clearly labeled, sealed containers designated for "Halogenated Organic Waste".[22][23][24]

• Labeling: Ensure all waste containers are labeled with the words "Hazardous Waste" and list the chemical contents.[22][23]

• Disposal: Follow all local, state, and federal regulations for the disposal of hazardous chemical waste. Contact your institution's Environmental Health and Safety (EH&S) department for specific procedures and pickup schedules.[22][23]

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A Technical Guide to the Solubility Profile of Methyl 4-(bromomethyl)-3-nitrobenzoate for Pharmaceutical and Synthetic Applications

Abstract: Methyl 4-(bromomethyl)-3-nitrobenzoate is a key organic intermediate whose utility in drug development and fine chemical synthesis is critically dependent on its solubility characteristics. This guide provides a comprehensive framework for understanding, predicting, and experimentally determining the solubility of this compound in various organic solvents. Due to a lack of extensive published solubility data for this specific isomer, this document emphasizes a first-principles approach, combining structural analysis with robust, verifiable experimental protocols. We present a predictive assessment based on the molecule's functional groups, followed by detailed, step-by-step methodologies for both qualitative and quantitative solubility determination using the industry-standard isothermal shake-flask method. This guide is intended for researchers, chemists, and formulation scientists who require a reliable understanding of the compound's solubility to optimize reaction conditions, purification processes, and formulation strategies.

Introduction: The Critical Role of Solubility

Methyl 4-(bromomethyl)-3-nitrobenzoate is a functionalized aromatic compound with significant potential as a building block in organic synthesis. Its structure, featuring a reactive benzylic bromide, an electron-withdrawing nitro group, and a methyl ester, makes it a versatile precursor for a variety of complex molecules, including active pharmaceutical ingredients (APIs).

The solubility of an intermediate like Methyl 4-(bromomethyl)-3-nitrobenzoate is not merely a physical constant; it is a critical process parameter that dictates:

• Reaction Kinetics: The rate and completeness of a chemical reaction often depend on the ability of the solvent to fully dissolve the reactants.

• Purification Efficiency: Crystallization, a primary method for purifying solid organic compounds, is fundamentally a solubility-driven process.

• Process Scalability: Consistent and predictable solubility is essential for developing robust and scalable synthetic routes in industrial settings.

This guide will first clarify the specific molecular structure of the target compound, then delve into a theoretical prediction of its solubility before outlining a rigorous experimental plan for its empirical determination.

Structural Clarification

It is crucial to distinguish the target compound, Methyl 4-(bromomethyl)-3-nitrobenzoate , from its common isomers. The defining feature is the bromomethyl (-CH₂Br) group at position 4 of the benzene ring, adjacent to the nitro group at position 3. This is distinct from isomers like Methyl 4-bromo-3-nitrobenzoate (CAS 2363-16-8), where the bromine atom is directly attached to the aromatic ring.[1][2]

Physicochemical Properties and Solubility Prediction

Direct experimental data for Methyl 4-(bromomethyl)-3-nitrobenzoate is scarce. However, we can predict its behavior by analyzing its molecular structure and comparing it to related compounds.

Molecular Structure Analysis

The solubility of a molecule is governed by the principle of "like dissolves like," which relates to the polarity and intermolecular forces a molecule can exhibit.[3]

• Non-Polar Region: The benzene ring provides a significant non-polar, hydrophobic character.

• Polar Regions:

  • Methyl Ester (-COOCH₃): This group is polar and can act as a hydrogen bond acceptor.

  • Nitro Group (-NO₂): A strongly polar and highly electron-withdrawing group.

  • Bromomethyl Group (-CH₂Br): This benzylic bromide introduces polarity and is a highly reactive site.

The presence of both polar and non-polar regions suggests that the compound will exhibit moderate solubility in a range of solvents, with optimal solubility likely in solvents of intermediate polarity.

Estimated Physicochemical Properties

The following table summarizes the estimated properties for Methyl 4-(bromomethyl)-3-nitrobenzoate, derived from its structure and data from the closely related isomer, Methyl 3-(bromomethyl)-4-nitrobenzoate (CAS 88071-90-3).[4]

Property	Estimated Value / Description	Source / Rationale
Molecular Formula	C₉H₈BrNO₄	Structural analysis
Molecular Weight	274.07 g/mol	Calculated from formula.[4]
Appearance	White to pale yellow solid	Predicted based on common nitroaromatic compounds.[5]
XLogP3-AA (LogP)	~2.2	A measure of lipophilicity. Based on the isomeric compound.[4] A positive value suggests poor water solubility.
Hydrogen Bond Donors	0	No -OH or -NH groups.[4]
Hydrogen Bond Acceptors	4	Oxygens in the ester and nitro groups.[4]
Topological Polar Surface Area (TPSA)	72.1 Ų	Calculated based on the isomeric compound.[4]

Predicted Solubility Profile

Based on the structural analysis, a qualitative solubility profile can be predicted. The compound is expected to be poorly soluble in very non-polar solvents (like hexane) and highly polar, protic solvents (like water), but should show good solubility in moderately polar to polar aprotic solvents.

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Non-Polar	Hexane, Cyclohexane	Low / Insoluble	The molecule's strong polar groups cannot form favorable interactions with non-polar aliphatic solvents.
Moderately Polar Aprotic	Dichloromethane (DCM), Ethyl Acetate, Tetrahydrofuran (THF)	High	These solvents can effectively solvate both the non-polar aromatic ring and the polar functional groups through dipole-dipole interactions.
Polar Aprotic	Acetone, Acetonitrile (ACN), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	High to Very High	The high polarity of these solvents strongly interacts with the ester and nitro groups, leading to effective solvation.
Polar Protic	Methanol, Ethanol	Moderate	The alcohol's ability to hydrogen bond is not fully utilized as the compound is only a hydrogen bond acceptor. The alkyl chain of the alcohol interacts favorably with the benzene ring.
Aqueous	Water	Insoluble	The large non-polar surface area and lack of hydrogen bond donating groups prevent effective hydration.[6]

Experimental Determination of Solubility: A Validated Protocol

To move from prediction to empirical fact, a structured experimental approach is necessary. The isothermal shake-flask method is the gold standard for determining thermodynamic solubility.

Overall Experimental Strategy

The workflow for solubility determination involves a preliminary rapid screen followed by a rigorous quantitative measurement for solvents of interest.

Caption: High-level workflow for solubility determination.

Materials and Equipment

• Solute: Methyl 4-(bromomethyl)-3-nitrobenzoate (purity >98%)

• Solvents: HPLC grade solvents of interest (e.g., Acetonitrile, Methanol, Ethyl Acetate, DCM, THF, Hexane)

• Equipment: Analytical balance, 2-4 mL glass vials with screw caps, orbital shaker with temperature control, centrifuge, calibrated pipettes, volumetric flasks, syringe filters (0.22 µm PTFE), HPLC-UV system.

Protocol 1: Rapid Qualitative Solubility Screening

This initial step provides a quick assessment to narrow down the solvent selection for quantitative analysis.

• Preparation: Add ~5 mg of the compound to a 2 mL glass vial.

• Solvent Addition: Add 0.5 mL of the test solvent.

• Agitation: Cap the vial and vortex vigorously for 60 seconds.

• Observation: Visually inspect the vial.

  • Soluble: No solid particles are visible.

  • Partially Soluble: Some solid remains, but a noticeable amount has dissolved.

  • Insoluble: The solid appears unchanged.

• Documentation: Record the observations for each solvent.

Causality Check: This method is kinetic and may not represent true thermodynamic equilibrium, but it is a rapid and effective way to eliminate unsuitable solvents (e.g., those in which the compound is clearly insoluble).

Protocol 2: Quantitative Solubility by Isothermal Shake-Flask Method

This protocol provides a precise and reproducible measurement of thermodynamic solubility.

Caption: Experimental workflow for the Shake-Flask method.

Detailed Steps:

• Preparation: Add an excess amount of the compound (e.g., 20-30 mg) to a vial, ensuring solid will remain after equilibration. Record the exact weight if performing a mass balance check. Add a precise volume of solvent (e.g., 1.0 mL).

• Equilibration: Seal the vials tightly and place them on an orbital shaker in a temperature-controlled environment (e.g., 25.0 ± 0.5 °C). Agitate for at least 24 hours. A 48-hour time point is recommended to confirm that equilibrium has been reached.

  • Expert Insight: The goal is to achieve a saturated solution in thermodynamic equilibrium. Insufficient time will lead to an underestimation of solubility.

• Phase Separation: Centrifuge the vials at high speed (e.g., 10,000 rpm for 10 minutes) to pellet the undissolved solid.

  • Self-Validation: This step ensures that no solid particulates are carried over during sampling, which would artificially inflate the measured solubility.

• Sampling & Dilution: Carefully withdraw an aliquot (e.g., 100 µL) from the clear supernatant, avoiding disturbance of the solid pellet. Immediately dilute this aliquot with a known volume of a suitable solvent (typically the HPLC mobile phase) to prevent precipitation and bring the concentration within the analytical range of the calibration curve.

• Quantification: Analyze the diluted sample by HPLC-UV. The concentration is determined by comparing the peak area to a standard calibration curve prepared with known concentrations of the compound.

• Calculation: The solubility is calculated using the following formula: Solubility (mg/mL) = (Concentration from HPLC, mg/mL) × (Dilution Factor)

Safety and Handling Precautions

Methyl 4-(bromomethyl)-3-nitrobenzoate should be handled with care in a chemical fume hood.

• Corrosive/Irritant: Benzylic bromides are lachrymators and can cause skin and eye irritation or burns.[4]

• Handling: Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Storage: Store in a cool, dry, well-ventilated place away from moisture and strong light.

Conclusion

While published data is limited, a combination of structural analysis and predictive reasoning suggests that Methyl 4-(bromomethyl)-3-nitrobenzoate is a crystalline solid with poor aqueous solubility but good to excellent solubility in moderately polar to polar aprotic organic solvents such as DCM, THF, Ethyl Acetate, and Acetonitrile. This guide provides a robust, two-stage experimental framework to move beyond prediction. The qualitative screening protocol allows for rapid solvent selection, while the quantitative isothermal shake-flask method provides a verifiable, high-integrity measurement of thermodynamic solubility, empowering researchers to confidently apply this versatile intermediate in their synthetic and development programs.

References

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• PubChem. (n.d.). Methyl 3-(bromomethyl)-4-nitrobenzoate (CID 10683691). National Center for Biotechnology Information. Retrieved from [Link]

• Larive, C. K., & Lunte, S. M. (n.d.). Functionalization and solubilization of polycyclic aromatic compounds by sulfoniumization. National Institutes of Health. Retrieved from [Link]

• Protheragen. (n.d.). Methyl 2-(bromomethyl)-3-nitrobenzoate. Retrieved from [Link]

• Ningbo Inno Pharmchem Co.,Ltd. (2023). Unlocking Chemical Potential: A Deep Dive into Methyl 4-Bromo-3-Nitrobenzoate Properties and Applications. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes: Methyl 4-(bromomethyl)-3-nitrobenzoate as a Versatile Building Block in Medicinal Chemistry

Introduction: The Strategic Value of a Multifunctional Reagent

In the landscape of modern drug discovery, the efficiency of a synthetic route is paramount. Medicinal chemists require versatile, reliable, and reactive building blocks to facilitate the rapid assembly of complex molecular architectures. Methyl 4-(bromomethyl)-3-nitrobenzoate (CAS No. 59217-54-4) is one such cornerstone reagent, prized for its trifunctional nature that enables a diverse array of chemical transformations.

Its structure features three key functionalities:

• A benzylic bromide , which serves as a potent electrophile, readily undergoing nucleophilic substitution with a wide range of heteroatom nucleophiles (N, O, S). This reactivity is the primary driver for its use in linking molecular fragments.

• An electron-withdrawing nitro group , which activates the benzylic position towards substitution and provides a synthetic handle for further modifications, most commonly reduction to an amine. This amine can then be used for amide bond formation, cyclization reactions, or as a basic center in the final drug molecule.

• A methyl ester , which can be hydrolyzed to the corresponding carboxylic acid, offering another point for modification, such as amide coupling or salt formation for solubility enhancement.

This unique combination makes Methyl 4-(bromomethyl)-3-nitrobenzoate an invaluable intermediate in the synthesis of targeted therapies, particularly in oncology. This guide will explore its application in the construction of key therapeutic classes, providing detailed protocols and mechanistic insights.

Table 1: Physicochemical Properties of Methyl 4-(bromomethyl)-3-nitrobenzoate

Property	Value
CAS Number	59217-54-4
Molecular Formula	C₉H₈BrNO₄
Molecular Weight	274.07 g/mol
Appearance	White to off-white powder
Melting Point	72-74 °C[1]
Solubility	Soluble in methanol, DMF, DMSO; Insoluble in water[1][2]

Core Application: Synthesis of Phthalazinone-Based PARP Inhibitors

Poly(ADP-ribose) polymerase (PARP) enzymes are critical components of the DNA single-strand break repair machinery.[3] Inhibiting PARP in cancer cells with existing DNA repair defects, such as BRCA1/2 mutations, leads to a synthetic lethality, making PARP inhibitors a revolutionary class of anti-cancer drugs.[3][4] Several approved PARP inhibitors, including the blockbuster drug Olaparib, are built upon a phthalazinone core. Methyl 4-(bromomethyl)-3-nitrobenzoate is a key starting material for constructing this critical pharmacophore.

The general synthetic strategy involves an initial alkylation of a nucleophile, followed by reductive cyclization to form the bicyclic phthalazinone system.

Workflow Diagram: Phthalazinone Core Synthesis

The following diagram illustrates the logical flow from the starting material to the key 4-amino-phthalazinone intermediate, a common precursor for various PARP inhibitors.

Caption: Workflow for synthesizing the 4-Amino-phthalazinone core.

Protocol 1: Synthesis of 4-Nitro-2H-phthalazin-1-one

This protocol details the initial alkylation and cyclization steps. The causality behind the experimental choices is critical: hydrazine is used as the dinucleophile for the cyclization, and a high-boiling polar aprotic solvent like DMF facilitates the reaction.

Materials:

• Methyl 4-(bromomethyl)-3-nitrobenzoate (1.0 eq)

• Hydrazine hydrate (1.2 eq)

• N,N-Dimethylformamide (DMF)

• Ethanol

• Deionized Water

Procedure:

• Dissolve Methyl 4-(bromomethyl)-3-nitrobenzoate in DMF in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Slowly add hydrazine hydrate to the solution at room temperature. An exotherm may be observed.

• Heat the reaction mixture to 80-90 °C and maintain for 4-6 hours. Monitor the reaction progress by TLC or LC-MS.

  • Rationale: Heating provides the activation energy for the intramolecular cyclization, where the second nitrogen of the hydrazine attacks the ester carbonyl, eliminating methanol.

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• A precipitate will form. Stir for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration.

• Wash the crude product thoroughly with water, followed by a small amount of cold ethanol to remove residual DMF and impurities.

• Dry the product, 4-Nitro-2H-phthalazin-1-one, under vacuum.

Self-Validation:

• Purity Check: Analyze the product using HPLC to determine purity.

• Structural Confirmation: Confirm the structure using ¹H NMR, ¹³C NMR, and Mass Spectrometry. The disappearance of the methyl ester singlet (~3.9 ppm) and the appearance of a broad N-H proton in the ¹H NMR spectrum are indicative of successful cyclization.

Core Application: Synthesis of Lenalidomide Precursors

Lenalidomide is a potent immunomodulatory drug used to treat multiple myeloma and other cancers.[5] The synthesis of Lenalidomide and its analogues often involves the construction of a substituted isoindolinone ring system. Methyl 2-(bromomethyl)-3-nitrobenzoate (an isomer of the title compound) is a documented key intermediate for this process.[1][5][6] The principles and reactions are directly translatable to the 4-(bromomethyl) isomer for creating novel analogues.

The core reaction is the alkylation of an amino-glutarimide derivative, which simultaneously forms the isoindolinone ring.

Reaction Scheme: Isoindolinone Formation

Sources

• 1. Methyl 2-bromomethyl-3-nitrobenzoate | 98475-07-1 [chemicalbook.com]
• 2. Page loading... [guidechem.com]
• 3. Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PARP Inhibition in Cancer: An Update on Clinical Development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]
• 6. US10392364B2 - Process for synthesis of lenalidomide - Google Patents [patents.google.com]

Application Notes and Protocols for the Derivatization of Phenols with Methyl 4-(bromomethyl)-3-nitrobenzoate

Introduction: Enhancing Phenolic Compound Analysis

Phenolic compounds are a broad class of molecules found in numerous natural and synthetic products, playing significant roles in pharmaceuticals, environmental science, and materials chemistry. Their accurate detection and quantification are paramount for research, quality control, and safety assessment. However, many phenols lack a strong chromophore, making their detection by UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC) with UV detection challenging, especially at low concentrations.

This application note provides a detailed guide to the derivatization of phenols using Methyl 4-(bromomethyl)-3-nitrobenzoate. This reagent introduces a nitroaromatic tag to the phenolic hydroxyl group, significantly enhancing its UV absorbance and enabling sensitive detection. The underlying chemistry, a classic Williamson ether synthesis, is a robust and versatile method for forming an ether linkage between a phenoxide and an alkyl halide.[1][2] This guide offers in-depth protocols, mechanistic insights, and practical advice for researchers, scientists, and drug development professionals to effectively utilize this derivatization strategy.

Theoretical Framework: The Williamson Ether Synthesis

The derivatization of phenols with Methyl 4-(bromomethyl)-3-nitrobenzoate proceeds via the Williamson ether synthesis, a well-established SN2 reaction.[1] The reaction involves two key steps:

• Deprotonation of the Phenol: The acidic proton of the phenolic hydroxyl group is abstracted by a base to form a highly nucleophilic phenoxide anion. The choice of base is critical; for phenols, which are more acidic than aliphatic alcohols, moderately strong bases like potassium carbonate or sodium hydroxide are typically sufficient.[2]

• Nucleophilic Attack: The newly formed phenoxide ion attacks the electrophilic benzylic carbon of Methyl 4-(bromomethyl)-3-nitrobenzoate. The bromine atom, being a good leaving group, is displaced, resulting in the formation of a stable ether linkage.

The presence of the nitro group on the benzoyl moiety of the derivatizing agent serves a dual purpose. It enhances the electrophilicity of the benzylic carbon, facilitating the nucleophilic attack, and it provides a strong chromophore for subsequent UV detection.

Caption: Figure 1: Reaction mechanism of phenol derivatization.

Experimental Protocols

Materials and Reagents

Reagent	Grade	Supplier	Notes
Phenol (or phenolic compound of interest)	Analytical Grade	Sigma-Aldrich	Ensure dryness.
Methyl 4-(bromomethyl)-3-nitrobenzoate	≥98% Purity	Commercially available	Store in a cool, dry place.
Potassium Carbonate (K₂CO₃), anhydrous	ACS Reagent Grade	Fisher Scientific	Finely powdered for better reaction.
Acetonitrile (ACN), anhydrous	HPLC Grade	VWR	Use from a sealed bottle.
Deionized Water (18.2 MΩ·cm)	Millipore	For workup and HPLC mobile phase.
Hydrochloric Acid (HCl), concentrated	ACS Reagent Grade	J.T. Baker	For neutralization.
Ethyl Acetate	HPLC Grade	EMD Millipore	For extraction.
Sodium Sulfate (Na₂SO₄), anhydrous	ACS Reagent Grade	Sigma-Aldrich	For drying organic phase.

Safety Precautions

• Methyl 4-(bromomethyl)-3-nitrobenzoate is a lachrymator and skin irritant. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Acetonitrile is flammable and toxic. Avoid inhalation and skin contact.

• Concentrated hydrochloric acid is corrosive. Handle with extreme care.

• Always consult the Safety Data Sheet (SDS) for each reagent before use.

Protocol 1: Derivatization of Phenol

This protocol provides a general procedure for the derivatization of a standard phenol. The molar ratios and reaction time may need to be optimized for different phenolic compounds.

• Preparation: In a clean, dry 10 mL round-bottom flask equipped with a magnetic stir bar, dissolve the phenol (1.0 mmol) in 5 mL of anhydrous acetonitrile.

• Addition of Base: Add anhydrous potassium carbonate (1.5 mmol, 1.5 equivalents) to the solution. Stir the suspension vigorously for 10 minutes at room temperature to facilitate the formation of the phenoxide.

• Addition of Derivatizing Reagent: Add Methyl 4-(bromomethyl)-3-nitrobenzoate (1.1 mmol, 1.1 equivalents) to the reaction mixture.

• Reaction: Heat the reaction mixture to 60-70 °C and stir for 2-4 hours under a nitrogen atmosphere. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or HPLC.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the potassium carbonate.

  • Transfer the filtrate to a separatory funnel containing 20 mL of deionized water.

  • Extract the aqueous layer with ethyl acetate (3 x 15 mL).

  • Combine the organic layers and wash with 1 M HCl (10 mL), followed by deionized water (10 mL), and finally with brine (10 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude derivatized product.

• Purification (Optional): The crude product can be purified by column chromatography on silica gel using a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes) if necessary.

Caption: Figure 2: Experimental workflow for phenol derivatization.

Protocol 2: HPLC-UV Analysis of Derivatized Phenol

The derivatized phenol can be readily analyzed by reverse-phase HPLC with UV detection. The strong UV absorbance of the nitrobenzoate tag allows for sensitive detection.

HPLC Conditions:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A: Deionized Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid
Gradient	50-90% B over 15 minutes, then hold at 90% B for 5 minutes.
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	254 nm or 280 nm (optimize based on the derivative's UV spectrum)

Sample Preparation for HPLC:

• Dissolve a known amount of the crude or purified derivatized phenol in the initial mobile phase composition (e.g., 50:50 A:B) to a final concentration of approximately 10-100 µg/mL.

• Filter the sample through a 0.45 µm syringe filter before injecting into the HPLC system.

Applications in Drug Development and Research

The derivatization of phenols with Methyl 4-(bromomethyl)-3-nitrobenzoate offers several advantages in a research and drug development setting:

• Increased Sensitivity in Pharmacokinetic Studies: By tagging phenolic drug candidates or their metabolites, their detection limits in biological matrices like plasma and urine can be significantly lowered.[3]

• Impurity Profiling: This method can be employed to detect and quantify phenolic impurities in drug substances and formulated products.

• Environmental Monitoring: Phenolic pollutants in water and soil samples can be derivatized to enhance their detection by HPLC-UV.[4][5]

• Natural Product Analysis: The quantification of phenolic compounds in complex natural product extracts is facilitated by this derivatization technique.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or No Product Yield	Incomplete deprotonation of the phenol.	Use freshly dried, finely powdered potassium carbonate. Consider a stronger base for less acidic phenols.
Inactive derivatizing reagent.	Use a fresh bottle of Methyl 4-(bromomethyl)-3-nitrobenzoate.
Insufficient reaction time or temperature.	Monitor the reaction by TLC/HPLC and extend the reaction time or increase the temperature if necessary.
Multiple Products Observed	Side reactions.	Ensure an inert atmosphere to prevent oxidation.
Impurities in the starting materials.	Use high-purity starting materials. Purify the final product by column chromatography.
Poor Chromatographic Peak Shape	Sample overload.	Dilute the sample before injection.
Inappropriate mobile phase.	Optimize the mobile phase composition and gradient.

Conclusion

The derivatization of phenols with Methyl 4-(bromomethyl)-3-nitrobenzoate is a powerful technique for enhancing their detectability in various analytical applications. The Williamson ether synthesis provides a reliable and efficient means of introducing a UV-active tag. By following the detailed protocols and considering the practical insights provided in this application note, researchers can significantly improve the sensitivity and accuracy of their phenolic compound analyses.

References

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• Duan, H. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Academic Journal of Materials & Chemistry, 4(4), 41-45. Retrieved from [Link]

• Higashi, Y. (2017). Simple HPLC–UV Analysis of Phenol and Its Related Compounds in Tap Water after Pre-Column Derivatization with 4-Nitrobenzoyl Chloride. Journal of Analytical Sciences, Methods and Instrumentation, 7, 18-28. Retrieved from [Link]

• Scientific Research Publishing. (2017). Simple HPLC–UV Analysis of Phenol and Its Related Compounds in Tap Water after Pre-Column Derivatization with 4-Nitrobenzoyl Chloride. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Methyl 2-(bromomethyl)-3-nitrobenzoate. PubChem. Retrieved from [Link]

• National Institutes of Health. (n.d.). Analytical Methods - Toxicological Profile for Phenol. NCBI Bookshelf. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. francis-press.com [francis-press.com]
• 3. ANALYTICAL METHODS - Toxicological Profile for Phenol - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. scirp.org [scirp.org]
• 5. Simple HPLC–UV Analysis of Phenol and Its Related Compounds in Tap Water after Pre-Column Derivatization with 4-Nitrobenzoyl Chloride [scirp.org]

Application Notes and Protocols: The Use of Methyl 4-(bromomethyl)-3-nitrobenzoate in Advanced Peptide Synthesis

Introduction: A Versatile Photolabile Linker for Modern Peptide Chemistry

In the landscape of solid-phase peptide synthesis (SPPS), the choice of linker is a critical determinant of the success and versatility of the overall strategy. Methyl 4-(bromomethyl)-3-nitrobenzoate emerges as a highly valuable tool, particularly for researchers requiring mild, traceless cleavage of synthetic peptides. This molecule belongs to the family of o-nitrobenzyl photolabile linkers, which offer the distinct advantage of cleavage under UV irradiation, a condition orthogonal to the acid- and base-labile protecting groups commonly employed in both Fmoc and Boc synthesis strategies.[1][2]

The presence of the nitro group ortho to the benzylic carbon renders the C-Br bond susceptible to photochemical excitation. Upon irradiation with UV light (typically around 350-365 nm), an intramolecular redox reaction is initiated, leading to the cleavage of the peptide from the solid support. This process is exceptionally clean, avoiding the use of harsh acids like trifluoroacetic acid (TFA), which can be detrimental to sensitive peptide sequences or post-translational modifications.[3][4]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of Methyl 4-(bromomethyl)-3-nitrobenzoate as a photolabile linker in Fmoc-based solid-phase peptide synthesis. We will detail its attachment to solid supports, the coupling of the first amino acid, standard peptide elongation, and the final photolytic cleavage. Furthermore, we will explore its application in the synthesis of complex peptides and as a strategic component in the generation of peptide-drug conjugates (PDCs).

Core Principles and Strategic Advantages

The utility of the Methyl 4-(bromomethyl)-3-nitrobenzoate linker is grounded in several key principles:

• Orthogonality: The photolytic cleavage is compatible with standard Fmoc/tBu and Boc/Bzl protecting group strategies, offering an additional layer of synthetic flexibility.[3]

• Mild Cleavage Conditions: UV irradiation provides a non-invasive method for releasing the peptide, preserving acid-sensitive moieties and complex secondary structures.[4]

• Traceless Cleavage: When appropriately strategized, the linker can be used to generate C-terminal peptide acids or amides with minimal residual linker fragments.

• Application in Bioconjugation: The ability to deprotect and cleave under neutral conditions makes this linker ideal for synthesizing peptide fragments that will be subsequently used in bioconjugation reactions, such as native chemical ligation or the formation of peptide-drug conjugates.[5]

Experimental Protocols

Part 1: Preparation of the Photolabile Resin

The first step involves the immobilization of the linker onto a suitable solid support. An aminomethylated resin is a common choice, allowing for the formation of a stable secondary amine linkage. Alternatively, a hydroxymethyl resin (like Wang resin) can be used, forming an ether linkage. Here, we detail the protocol for attachment to an aminomethyl resin.

Protocol 1.1: Attachment of Methyl 4-(bromomethyl)-3-nitrobenzoate to Aminomethyl Resin

• Materials:

  • Aminomethyl (AM) polystyrene resin (e.g., 100-200 mesh, 1% DVB, loading: 0.5-1.0 mmol/g)

  • Methyl 4-(bromomethyl)-3-nitrobenzoate

  • N,N-Diisopropylethylamine (DIPEA)

  • N,N-Dimethylformamide (DMF)

  • Dichloromethane (DCM)

  • Methanol (MeOH)

• Procedure:

  • Swell the aminomethyl resin (1.0 g, 1.0 mmol) in DMF (10 mL) in a peptide synthesis vessel for 1 hour.

  • Drain the DMF. Wash the resin with DMF (3 x 10 mL) and DCM (3 x 10 mL).

  • Dissolve Methyl 4-(bromomethyl)-3-nitrobenzoate (3.0 eq., 3.0 mmol, 822 mg) in DMF (10 mL).

  • Add the linker solution to the swollen resin.

  • Add DIPEA (5.0 eq., 5.0 mmol, 870 µL) to the resin slurry.

  • Agitate the reaction mixture at room temperature for 12-16 hours.

  • Drain the reaction solution. Wash the resin extensively with DMF (5 x 10 mL), DCM (5 x 10 mL), and MeOH (3 x 10 mL).

  • To cap any unreacted aminomethyl groups, treat the resin with a solution of 10% acetic anhydride and 10% DIPEA in DMF for 1 hour.

  • Wash the resin again with DMF (5 x 10 mL), DCM (5 x 10 mL), and MeOH (3 x 10 mL).

  • Dry the resin in vacuo to a constant weight.

  • The resulting resin now has a secondary amine handle. The methyl ester of the linker must be hydrolyzed to provide the carboxylic acid for peptide attachment. Treat the resin with a solution of 1M LiOH in THF/H₂O (3:1) for 4 hours at room temperature.

  • Wash thoroughly with water, DMF, and DCM until the washings are neutral. Dry the resin in vacuo.

The workflow for resin preparation is illustrated below.

Caption: Workflow for attaching the photolabile linker and preparing the resin for peptide synthesis.

Part 2: Solid-Phase Peptide Synthesis (Fmoc Strategy)

With the photolabile resin prepared, standard Fmoc-SPPS can commence. The first amino acid is coupled to the linker's free carboxyl group.

Protocol 1.2: Coupling of the First Fmoc-Amino Acid

• Materials:

  • Prepared photolabile resin

  • Fmoc-protected amino acid (e.g., Fmoc-Ala-OH)

  • Coupling reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HCTU (O-(1H-6-Chlorobenzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

  • Base: DIPEA or 2,4,6-Collidine

  • Solvents: DMF, DCM

• Procedure:

  • Swell the photolabile resin (e.g., 0.5 g, 0.25 mmol assuming 0.5 mmol/g loading) in DMF for 1 hour.

  • In a separate vial, pre-activate the first Fmoc-amino acid. Dissolve Fmoc-amino acid (3.0 eq., 0.75 mmol) and HATU (2.9 eq., 0.725 mmol) in DMF.

  • Add DIPEA (6.0 eq., 1.5 mmol, 261 µL) to the amino acid solution and allow it to activate for 1-2 minutes.

  • Drain the DMF from the swollen resin and add the activated amino acid solution.

  • Agitate the reaction for 2-4 hours at room temperature.

  • Monitor the coupling completion using a qualitative ninhydrin (Kaiser) test. If the test is positive (blue beads), the coupling is incomplete and should be repeated.

  • Once coupling is complete (negative Kaiser test), drain the solution and wash the resin with DMF (5 x 10 mL) and DCM (3 x 10 mL).

Protocol 1.3: Peptide Chain Elongation

• Procedure:

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (1 x 5 min, then 1 x 15 min).

  • Washing: Wash the resin thoroughly with DMF (5 x 10 mL) and DCM (3 x 10 mL).

  • Coupling: Couple the next Fmoc-amino acid using the pre-activation method described in Protocol 1.2.

  • Washing: Wash the resin with DMF (5 x 10 mL) and DCM (3 x 10 mL).

  • Repeat this cycle of deprotection, washing, and coupling for each amino acid in the sequence.

The stability of the o-nitrobenzyl ester linkage to the repeated basic treatments with piperidine is a key advantage, allowing for the successful assembly of the full-length peptide.[6]

Part 3: Peptide Cleavage and Deprotection

The final step is the photolytic cleavage of the peptide from the resin, followed by the removal of side-chain protecting groups.

Protocol 1.4: Photolytic Cleavage and Final Deprotection

• Materials:

  • Peptidyl-resin

  • Cleavage solvent: A neutral, UV-transparent solvent such as Methanol, Acetonitrile, or a mixture (e.g., MeCN/H₂O).

  • Photochemical reactor or UV lamp (e.g., Rayonet reactor or a high-pressure mercury lamp with a Pyrex filter to emit light primarily at >350 nm).

  • TFA cleavage cocktail (e.g., TFA/H₂O/Triisopropylsilane (TIS), 95:2.5:2.5 v/v/v).

  • Cold diethyl ether.

• Procedure:

  • After the final Fmoc deprotection, wash the peptidyl-resin thoroughly with DMF, DCM, and finally the chosen cleavage solvent (e.g., Methanol).

  • Dry the resin briefly under a stream of nitrogen.

  • Suspend the resin in the cleavage solvent (e.g., 150 mL for 1.0 g of resin) in a Pyrex reaction vessel.

  • Irradiate the suspension with a UV lamp (λ > 350 nm) for 4-24 hours. The optimal time should be determined empirically for each peptide. Agitate the suspension during irradiation to ensure even exposure.[3]

  • After irradiation, filter the resin and collect the filtrate containing the cleaved, side-chain protected peptide. Wash the resin with additional cleavage solvent and combine the filtrates.

  • Evaporate the solvent in vacuo.

  • To remove the side-chain protecting groups (e.g., tBu, Boc, Trt), treat the crude peptide residue with the TFA cleavage cocktail for 2-3 hours at room temperature.

  • Precipitate the crude peptide by adding the TFA solution dropwise into a large volume of cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

  • Dry the crude peptide pellet in vacuo.

  • Purify the peptide using reverse-phase HPLC.

The overall SPPS and cleavage workflow is depicted below.

Caption: General workflow for Fmoc-SPPS using the photolabile linker, followed by UV cleavage and purification.

Quantitative Data Summary

The efficiency of each step is crucial for the overall yield and purity of the final peptide. The following table provides expected ranges based on typical results for photolabile linkers.

Parameter	Typical Range	Notes
Resin Loading	0.3 - 0.7 mmol/g	Dependent on the starting aminomethyl resin and reaction efficiency.
Coupling Efficiency	> 99% per step	Monitored by qualitative ninhydrin test.
Photolytic Cleavage Yield	70 - 95%	Highly dependent on peptide sequence, solvent, and irradiation time/intensity.[2][3]
Final Purity (Post-HPLC)	> 95%	Dependent on the success of the synthesis and purification protocol.

Application in Peptide-Drug Conjugate (PDC) Synthesis

The mild cleavage conditions associated with the Methyl 4-(bromomethyl)-3-nitrobenzoate linker make it an excellent candidate for synthesizing PDCs where the drug molecule is sensitive to strong acids. A common strategy involves synthesizing a peptide with a bio-orthogonal handle (e.g., an azide or alkyne-containing amino acid) and then conjugating the drug post-synthesis and cleavage.

General Strategy:

• Peptide Synthesis: Synthesize the desired peptide on the photolabile resin, incorporating an amino acid with a reactive handle for "click" chemistry (e.g., Fmoc-L-propargylglycine or Fmoc-L-azidolysine).

• Photolytic Cleavage: Cleave the peptide from the resin using UV light as described in Protocol 1.4. At this stage, the side-chain protecting groups can be kept intact if the subsequent conjugation chemistry requires it.

• Drug Conjugation: In solution, react the cleaved peptide with a drug molecule that has a complementary reactive handle (e.g., an azide-modified drug to react with an alkyne-peptide). This is typically achieved via a Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) or a strain-promoted azide-alkyne cycloaddition (SPAAC).[7][8]

• Final Deprotection & Purification: Remove any remaining side-chain protecting groups and purify the final PDC by RP-HPLC.

This approach allows for the modular and efficient construction of PDCs with precise control over the conjugation site.[5]

Trustworthiness and Self-Validation

The protocols described herein are built upon established principles of solid-phase peptide synthesis and photochemistry.[1][6][9] Each stage includes built-in validation steps:

• Coupling: The ninhydrin test provides a reliable qualitative check for the completion of each coupling reaction, ensuring the integrity of the peptide sequence.

• Cleavage & Purification: The final product is rigorously validated by analytical RP-HPLC to assess purity and by mass spectrometry to confirm the correct molecular weight.

By following these integrated checks, researchers can have high confidence in the identity and quality of their synthetic peptides.

References

• Holmes, C. P. (1997). Model Studies for New o-Nitrobenzyl Photolabile Linkers: Substituent Effects on the Rates of Photochemical Cleavage. The Journal of Organic Chemistry.
• Rajan, V. V. S., & Rao, B. V. S. S. (1991). Synthesis of substance P partial sequential peptides on a photolytically removable 4-aminomethyl-3-nitrobenzoylaminomethyl polystyrene resin. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 103(1), 43-53.
• Rich, D. H., & Gurwara, S. K. (1975). Preparation of a new o-nitrobenzyl resin for solid-phase synthesis of protected peptide amides. Tetrahedron Letters, 16(5), 301-304.
• Gravel, D., Hebert, J., & Thoraval, D. (1983). o-Nitrobenzyl photochemistry. A new protecting group for the carboxyl function. Canadian Journal of Chemistry, 61(2), 400-410.
• Bugatti, K. (2023).

• University of California, Irvine. (2017). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved from [Link]

• Olsen, C. A., & Gless, B. H. (2022). On-Resin Peptide Cyclization Using the 3-Amino-4-(Methylamino)Benzoic Acid MeDbz Linker. In Peptide Macrocycles (pp. 75-92). Humana, New York, NY.
• Pícha, J., Buděšínský, M., Mitrová, K., & Jiráček, J. (2020). Acid-Stable Ester Linkers for the Solid-Phase Synthesis of Immobilized Peptides. ChemPlusChem, 85(6), 1297-1306.
• Miranda, L. P., & Alewood, P. F. (1999). Challenges for solid-phase synthesis of citrullinated peptides. Journal of Peptide Science, 5(5), 217-225.
• Hein, C. D., Liu, X. M., & Wang, D. (2008). Click chemistry, a powerful tool for pharmaceutical sciences. Pharmaceutical research, 25(10), 2216-2230.
• Presolski, S. I., Hong, V. P., & Finn, M. G. (2011). Copper‐catalyzed azide–alkyne click chemistry for bioconjugation. Current protocols in chemical biology, 3(4), 153-162.
• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International journal of peptide and protein research, 35(3), 161-214.

Sources

• 1. [PDF] Photolabile Linkers for Solid-Phase Synthesis. | Semantic Scholar [semanticscholar.org]
• 2. electronicsandbooks.com [electronicsandbooks.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Cyclic Peptides in SPPS with Npb-OH Photolabile Protecting Group - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. chempep.com [chempep.com]
• 7. Synthesis and Investigation of Peptide–Drug Conjugates Comprising Camptothecin and a Human Protein‐Derived Cell‐Penetrating Peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. luxembourg-bio.com [luxembourg-bio.com]

Application Notes and Protocols: Alkylation of Thiols with Methyl 4-(bromomethyl)-3-nitrobenzoate

Introduction: Strategic Importance in Medicinal Chemistry

The S-alkylation of thiols to form thioethers, or sulfides, is a cornerstone transformation in organic and medicinal chemistry.[1][2] Thioether linkages are prevalent in a wide array of biologically active molecules and serve as critical intermediates in the synthesis of complex pharmaceutical agents.[1][2][3][4] The specific alkylating agent, Methyl 4-(bromomethyl)-3-nitrobenzoate, is a versatile building block in drug discovery.[5][6][7] Its structure incorporates a reactive benzylic bromide for facile nucleophilic substitution, an electron-withdrawing nitro group that can modulate reactivity and serve as a handle for further transformations (e.g., reduction to an amine), and a methyl ester that can be hydrolyzed or aminated.[5][6][8]

This guide provides a comprehensive overview of the alkylation of thiols with Methyl 4-(bromomethyl)-3-nitrobenzoate, delving into the reaction mechanism, offering detailed experimental protocols, and discussing key considerations for successful execution. The information is tailored for researchers, scientists, and drug development professionals seeking to leverage this powerful reaction in their synthetic endeavors.

Mechanistic Insights: The S_N2 Pathway

The reaction between a thiol and Methyl 4-(bromomethyl)-3-nitrobenzoate proceeds via a bimolecular nucleophilic substitution (S_N2) mechanism.[9][10] The key steps are:

• Deprotonation of the Thiol: Thiols are significantly more acidic than their alcohol counterparts, with pK_a values typically around 10-11.[9][11] This increased acidity is due to the larger size and greater polarizability of the sulfur atom, which better stabilizes the resulting negative charge of the thiolate anion.[11] In the presence of a suitable base, the thiol (R-SH) is deprotonated to form a highly nucleophilic thiolate anion (R-S⁻).

• Nucleophilic Attack: The generated thiolate anion, a potent nucleophile, attacks the electrophilic carbon of the bromomethyl group on the benzoate ring.[9][12] This attack occurs from the backside of the carbon-bromine bond, leading to an inversion of stereochemistry if the carbon were chiral.

• Displacement of the Leaving Group: Simultaneously with the nucleophilic attack, the bromide ion is displaced as the leaving group, resulting in the formation of the stable thioether product.

The overall transformation is a clean and efficient method for carbon-sulfur bond formation.[1][4]

Sources

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• 2. jmaterenvironsci.com [jmaterenvironsci.com]
• 3. Benzyl thioether formation merging copper catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
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• 6. Page loading... [guidechem.com]
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• 12. chem.libretexts.org [chem.libretexts.org]

The Pivotal Role of Methyl 2-(bromomethyl)-3-nitrobenzoate in the Synthesis of Lenalidomide Intermediates: A Detailed Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction: Lenalidomide and the Quest for Efficient Synthesis

Lenalidomide, a potent immunomodulatory agent, is a cornerstone in the treatment of multiple myeloma and other hematological malignancies.[1][2] Its complex molecular architecture necessitates a multi-step synthetic approach, where the careful selection of starting materials and intermediates is paramount to achieving high yields and purity. A key building block in many established synthetic routes to Lenalidomide is methyl 2-(bromomethyl)-3-nitrobenzoate.[1][3] This application note provides a detailed exploration of the use of this critical intermediate in the synthesis of Lenalidomide, offering in-depth protocols, mechanistic insights, and a discussion of alternative approaches.

The primary strategy for Lenalidomide synthesis involves the construction of the isoindolinone core, followed by the introduction of the chiral glutarimide moiety. Methyl 2-(bromomethyl)-3-nitrobenzoate serves as an electrophilic precursor to the isoindolinone ring system. Its benzylic bromide is highly reactive towards nucleophiles, facilitating the crucial cyclization step. The nitro group, strategically positioned on the aromatic ring, acts as a precursor to the essential amino group in the final Lenalidomide molecule.

The Core Synthesis: A Step-by-Step Elucidation

The most common synthetic pathway leveraging methyl 2-(bromomethyl)-3-nitrobenzoate involves a two-step sequence:

• Cyclization: Reaction of methyl 2-(bromomethyl)-3-nitrobenzoate with 3-amino-piperidine-2,6-dione to form the nitro-intermediate, 3-(4-nitro-1-oxoisoindolin-2-yl)piperidine-2,6-dione.[4][5][6]

• Reduction: Conversion of the nitro group to a primary amine, yielding Lenalidomide.[4][7]

Visualizing the Core Synthetic Pathway

Sources

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. WO2015057043A1 - A process for the preparation of lenalidomide - Google Patents [patents.google.com]
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• 7. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 4-(bromomethyl)-3-nitrobenzoate

Welcome to the technical support center for the synthesis of Methyl 4-(bromomethyl)-3-nitrobenzoate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and answer frequently asked questions related to this important synthetic transformation. As a key intermediate in the synthesis of various pharmaceuticals and complex organic molecules, ensuring a high-purity, high-yield product is critical.

The synthesis of Methyl 4-(bromomethyl)-3-nitrobenzoate is typically achieved through a free-radical bromination of Methyl 4-methyl-3-nitrobenzoate using N-bromosuccinimide (NBS) as the brominating agent and a radical initiator like azobisisobutyronitrile (AIBN) or benzoyl peroxide.[1][2] This reaction, known as the Wohl-Ziegler bromination, is highly effective for benzylic brominations.[1][3][4] However, like many radical reactions, it can be prone to side reactions leading to various impurities. This guide will help you identify and mitigate these common issues.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis of Methyl 4-(bromomethyl)-3-nitrobenzoate.

Problem 1: My reaction is not proceeding to completion, and I have a significant amount of unreacted starting material.

Potential Causes:

• Inactive Radical Initiator: The radical initiator (AIBN or benzoyl peroxide) may have degraded over time. AIBN, for instance, should be stored at low temperatures.

• Insufficient Initiator: The amount of radical initiator may be too low to sustain the chain reaction.

• Presence of Radical Inhibitors: Contaminants in the solvent or starting material, such as dissolved oxygen or certain phenolic compounds, can quench the radical chain reaction.

• Low Reaction Temperature: The reaction may not have been heated to a sufficient temperature to initiate the homolytic cleavage of the initiator.

Solutions:

• Verify Initiator Quality: Use a fresh batch of AIBN or benzoyl peroxide.

• Optimize Initiator Concentration: While catalytic amounts are needed, ensure you are using an appropriate quantity (typically 1-5 mol%).

• Degas the Solvent: Before starting the reaction, degas the solvent (e.g., by bubbling nitrogen or argon through it for 15-30 minutes) to remove dissolved oxygen.

• Ensure Adequate Temperature: Maintain the reaction at a gentle reflux in a solvent like carbon tetrachloride or acetonitrile to ensure the decomposition of the initiator and propagation of the radical chain.[3]

Problem 2: My TLC/LC-MS analysis shows multiple spots/peaks close to my product spot/peak.

This is a common observation and often indicates the presence of over-brominated or other side products.

Potential Impurities and Their Identification:

• Methyl 4-(dibromomethyl)-3-nitrobenzoate: This is the most common byproduct, resulting from the reaction of the desired product with another equivalent of NBS.[5] It will have a slightly different Rf value on a TLC plate compared to the mono-brominated product. In the 1H NMR spectrum, it will show a singlet for the dibromomethyl proton (-CHBr2) further downfield than the benzylic protons of the desired product.

• Unreacted Starting Material (Methyl 4-methyl-3-nitrobenzoate): This will have a distinct Rf value, typically higher than the brominated products. Its 1H NMR will show a singlet for the methyl group (-CH3) at around 2.5 ppm.

• Methyl 4-(hydroxymethyl)-3-nitrobenzoate: This impurity can form if there is water present in the reaction mixture, leading to the hydrolysis of the product. It will be more polar than the brominated products and have a lower Rf value on TLC. Its 1H NMR spectrum will show a characteristic singlet for the benzylic alcohol protons (-CH2OH) and a broad singlet for the hydroxyl proton (-OH).

Solutions:

• Control Stoichiometry: Use a precise 1:1 molar ratio of Methyl 4-methyl-3-nitrobenzoate to NBS. A slight excess of the starting material can sometimes be used to ensure all the NBS is consumed, though this will require purification to remove the unreacted starting material.

• Monitor the Reaction Closely: Follow the reaction progress by TLC or GC/LC-MS and stop the reaction as soon as the starting material is consumed to minimize the formation of the dibrominated byproduct.

• Use Anhydrous Conditions: Ensure your solvent and glassware are thoroughly dried to prevent the formation of the benzylic alcohol.

Problem 3: My final product is an oil or fails to crystallize.

Pure Methyl 4-(bromomethyl)-3-nitrobenzoate is a solid at room temperature.[6] If your product is an oil or a waxy solid that does not crystallize, it is likely due to the presence of impurities.

Solutions:

• Purification by Column Chromatography: This is the most effective method to separate the desired product from the starting material, dibrominated byproduct, and other impurities. A silica gel column with a gradient elution of ethyl acetate in hexanes is typically effective.

• Recrystallization: If the product is a solid but impure, recrystallization can be attempted. A mixed solvent system, such as ethanol/water or hexane/ethyl acetate, may be effective.[7][8]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of Methyl 4-(bromomethyl)-3-nitrobenzoate?

The most frequently encountered impurities are:

• Unreacted Starting Material: Methyl 4-methyl-3-nitrobenzoate.

• Dibrominated Byproduct: Methyl 4-(dibromomethyl)-3-nitrobenzoate.

• Benzylic Alcohol: Methyl 4-(hydroxymethyl)-3-nitrobenzoate.

• Succinimide: A byproduct from the NBS reagent.

Q2: How can I effectively remove the succinimide byproduct after the reaction?

Succinimide is a solid that is often insoluble in the nonpolar solvents used for the Wohl-Ziegler reaction (like carbon tetrachloride).[3] After the reaction is complete and has cooled to room temperature, the succinimide can be removed by filtration. A subsequent wash of the organic layer with water during the workup will remove any remaining traces.

Q3: What is the mechanism of the Wohl-Ziegler bromination?

The reaction proceeds via a free-radical chain mechanism.[3][9][10]

• Initiation: The radical initiator (e.g., AIBN) decomposes upon heating to form radicals. These radicals then react with a trace amount of HBr, which is present from the reaction of NBS, to generate a bromine radical (Br•).

• Propagation: The bromine radical abstracts a hydrogen atom from the benzylic methyl group of Methyl 4-methyl-3-nitrobenzoate to form a resonance-stabilized benzylic radical and HBr. This benzylic radical then reacts with a bromine molecule (Br2), which is present in low concentrations from the reaction of HBr with NBS, to form the desired product and a new bromine radical.

• Termination: The reaction is terminated when two radicals combine.

Q4: Can I use other brominating agents besides NBS?

While other brominating agents exist, NBS is preferred for benzylic brominations because it provides a low, constant concentration of bromine, which favors radical substitution over electrophilic addition to the aromatic ring.[10] Using elemental bromine (Br2) directly would likely lead to a mixture of products, including aromatic bromination.

Q5: What are the safety precautions I should take when handling Methyl 4-(bromomethyl)-3-nitrobenzoate?

Methyl 4-(bromomethyl)-3-nitrobenzoate is a lachrymator (an irritant that causes tearing) and should be handled in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.

Data and Protocols

Table 1: 1H NMR Chemical Shifts of Key Compounds

Compound	Ar-H (ppm)	-CH2Br / -CHBr2 / -CH3 (ppm)	-OCH3 (ppm)
Methyl 4-methyl-3-nitrobenzoate	~7.5 - 8.5	~2.6 (s, 3H)	~3.9 (s, 3H)
Methyl 4-(bromomethyl)-3-nitrobenzoate (Product)	~7.7 - 8.7	~4.8 (s, 2H)	~4.0 (s, 3H)
Methyl 4-(dibromomethyl)-3-nitrobenzoate	~7.9 - 8.9	~6.9 (s, 1H)	~4.0 (s, 3H)
Methyl 4-(hydroxymethyl)-3-nitrobenzoate	~7.6 - 8.6	~4.9 (s, 2H)	~3.9 (s, 3H)

Note: Chemical shifts are approximate and can vary depending on the solvent and instrument.

Experimental Protocol: Synthesis of Methyl 4-(bromomethyl)-3-nitrobenzoate

• To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add Methyl 4-methyl-3-nitrobenzoate (1.0 eq), N-bromosuccinimide (1.0 eq), and a suitable solvent (e.g., carbon tetrachloride or acetonitrile).

• Add a catalytic amount of a radical initiator, such as AIBN (0.02 eq).

• Heat the reaction mixture to reflux and monitor the progress of the reaction by TLC or LC-MS.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Filter the mixture to remove the succinimide byproduct.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

Visualizations

Reaction and Impurity Formation Pathways

Caption: Main reaction and common side reactions.

General Troubleshooting Workflow

Caption: Troubleshooting and purification workflow.

References

• Vedantu. (n.d.). Toluene on reaction with Nbromosuccinimide gives A class 12 chemistry CBSE. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Wohl-Ziegler Reaction. Retrieved from [Link]

• Chem-Station. (2014, April 19). Wohl-Ziegler Bromination. Retrieved from [Link]

• Grokipedia. (n.d.). Wohl–Ziegler bromination. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Exploring Methyl 4-Bromo-3-Nitrobenzoate: A Key Intermediate in Organic Synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2011, June 10). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Retrieved from [Link]

• Scientific Update. (2022, October 26). Now You See Me, Now You Don't- a Judicious Work-Around for Over-Bromination at Benzylic Carbon. Retrieved from [Link]

• Khan Academy. (2020, January 5). NBS (N-Bromosuccinimide) | Organic Chemistry | IIT JEE / NEET. Retrieved from [Link]

• PubChem. (n.d.). Methyl 4-bromo-3-nitrobenzoate. Retrieved from [Link]

• Wikipedia. (n.d.). Wohl–Ziegler bromination. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). Retrieved from [Link]

• PubChem. (n.d.). Methyl 3-bromo-4-methyl-5-nitrobenzoate. Retrieved from [Link]

• Google Patents. (n.d.). US20180334443A1 - An improved process for synthesis of lenalidomide.

• ACS Publications. (n.d.). Brominations with N-Bromosuccinimide and Related Compounds. The Wohl-Ziegler Reaction. Retrieved from [Link]

• Google Patents. (n.d.). US10392364B2 - Process for synthesis of lenalidomide.

• PubChem. (n.d.). Methyl 3-bromomethyl-4-nitrobenzoate. Retrieved from [Link]

• ResearchGate. (n.d.). Methyl 4-nitrobenzoate. Retrieved from [Link]

• Organic Syntheses. (n.d.). Benzoic acid, m-nitro-, methyl ester. Retrieved from [Link]

• YouTube. (2013, January 20). Aromatic 3b. Preparation and purification of methyl-3-nitobenzoate. Retrieved from [Link]

• University of South Alabama. (2010, January 5). Preparation of Methyl 3-nitrobenzoate. Retrieved from [Link]

• Anasazi Instruments. (n.d.). Electrophilic Aromatic Substitution, Nitration of Methyl Benzoate. Retrieved from [Link]

• PubChem. (n.d.). Methyl 4-methyl-3-nitrobenzoate. Retrieved from [Link]

• Reddit. (2012, September 14). What is the product of my (failed) synthesis of methyl-3-nitrobenzoate?. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Nitration of methyl benzoate. Retrieved from [Link]

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• 10. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Navigating the Purification Challenges of Benzylic Bromination Reactions

This technical support guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting and frequently asked questions (FAQs) for the effective removal of N-bromosuccinimide (NBS) and its primary byproduct, succinimide, from benzylic bromination reaction mixtures. Our focus is on providing not just procedural steps, but the underlying chemical principles to empower you to make informed decisions during your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary impurities I should expect after a benzylic bromination reaction using N-bromosuccinimide (NBS)?

The main impurities in your crude product will be unreacted NBS and, more significantly, the byproduct succinimide.[1][2] Depending on your specific substrate and reaction conditions, you may also encounter over-brominated side products.[1]

Q2: Why is the complete removal of NBS and succinimide critical for my research?

The presence of these impurities can have significant downstream consequences:

• Compromised Product Purity: Residual NBS and succinimide will contaminate your final product, impacting its purity and potentially interfering with subsequent reactions or biological evaluations.[1][2]

• Inaccurate Characterization: These impurities can interfere with analytical techniques such as NMR, mass spectrometry, and elemental analysis, leading to an incorrect characterization of your desired compound.[1][2]

• Interference in Subsequent Reactions: Unreacted NBS is a reactive brominating agent and can interfere with subsequent synthetic transformations.[1][2]

• Crystallization Difficulties: Succinimide has a propensity to co-crystallize with the desired product, which can make purification by recrystallization challenging.[1][2]

Q3: What are the principal methods for removing NBS and succinimide from my reaction mixture?

The most common and effective methods for the purification of benzylic bromides include:

• Aqueous Workup (Washing)[1][2][3]

• Filtration/Precipitation[1][2][3]

• Silica Gel Column Chromatography[1][2][4]

• Recrystallization[1][2][3]

Q4: How do I decide on the most appropriate purification strategy for my specific product?

The optimal purification method is contingent on the properties of your target molecule:

• Solubility of Your Product: If your product is soluble in a water-immiscible organic solvent, an aqueous workup is an excellent first step.[1][2]

• Physical State of Your Product: For solid products, recrystallization can be a highly effective purification technique.[3]

• Polarity of Your Product: The difference in polarity between your product and succinimide will dictate the success of purification by silica gel chromatography.[1]

Troubleshooting Guide

Issue 1: My NMR spectrum shows residual succinimide even after an aqueous wash.

Possible Cause: Succinimide has some solubility in common organic solvents like dichloromethane (DCM), leading to incomplete removal with a simple water wash.[5]

Troubleshooting Steps:

• Utilize a Base Wash: Perform multiple washes with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or dilute sodium hydroxide (NaOH).[1][3] The basic conditions deprotonate the succinimide, forming its more water-soluble sodium salt, thus enhancing its partitioning into the aqueous layer.[3] Caution: Ensure your product is stable under basic conditions.[1]

• Increase the Number of Washes: At least two to three washes with the basic solution are recommended for efficient removal.[1]

• Final Brine Wash: A final wash with a saturated sodium chloride (brine) solution will help to remove residual water from the organic layer and can aid in breaking up emulsions.[1][3]

Issue 2: An emulsion has formed during the aqueous extraction, and the layers are not separating.

Possible Cause: Vigorous shaking of the separatory funnel, especially when using chlorinated solvents like DCM, can lead to the formation of stable emulsions.[1]

Troubleshooting Steps:

• Gentle Inversion: Instead of vigorous shaking, gently invert the separatory funnel multiple times.[2]

• Addition of Brine: Adding a small amount of brine can increase the ionic strength of the aqueous layer, which often helps to break up the emulsion.[1][2]

• Filtration: As a last resort, the entire mixture can be filtered through a pad of Celite® to break the emulsion.[1]

Issue 3: I am losing a significant amount of my product during the aqueous workup.

Possible Cause: If your product possesses some degree of polarity, it may be partially soluble in the aqueous layer.[1]

Troubleshooting Steps:

• Saturate the Aqueous Layer: Before extraction, saturate the aqueous wash solutions with sodium chloride. This "salting out" effect decreases the polarity of the aqueous phase and can drive your organic product back into the organic layer.[1]

• Back-Extraction: After separating the layers, extract the aqueous layer with a fresh portion of the organic solvent to recover any dissolved product.[1]

Issue 4: My product co-elutes with succinimide during silica gel chromatography.

Possible Cause: The polarity of your product and succinimide may be too similar for effective separation on a silica gel column.

Troubleshooting Steps:

• Thorough Pre-Column Workup: Ensure a comprehensive aqueous workup, including a basic wash, is performed before attempting column chromatography to remove the majority of the succinimide.[2]

• Solvent System Optimization: Experiment with different eluent systems. A less polar solvent system may increase the separation between your product and the more polar succinimide.

• Alternative Purification: If co-elution remains an issue, consider recrystallization as an alternative or subsequent purification step.

Experimental Protocols

Protocol 1: Standard Aqueous Workup for Removal of NBS and Succinimide

This protocol is suitable for products that are soluble in a water-immiscible organic solvent and are stable to mildly basic conditions.[1][2]

• Quenching Excess NBS: Cool the reaction mixture to room temperature. To quench any unreacted NBS, add a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃) dropwise with stirring until the characteristic yellow color of bromine disappears.[1][2][3] These reagents reduce NBS to the more readily removable succinimide.[2]

• Dilution: Dilute the reaction mixture with an equal volume of the organic solvent used in the reaction (e.g., dichloromethane, ethyl acetate).[1][2]

• Extraction:

  • Transfer the mixture to a separatory funnel.

  • Wash 1 (Water): Add an equal volume of deionized water, shake gently, and separate the layers.[1]

  • Wash 2 (Saturated NaHCO₃): Add an equal volume of saturated sodium bicarbonate solution, shake, and separate the layers. This step is crucial for removing the bulk of the succinimide.[1][3]

  • Wash 3 (Brine): Add an equal volume of saturated sodium chloride solution, shake, and separate the layers to remove residual water.[1][3]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent such as sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).[1][3] Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.[2][3]

Protocol 2: Purification by Recrystallization

This method is ideal for solid products where a suitable solvent system can be identified.

• Solvent Selection: The key is to find a solvent (or solvent mixture) in which your product has high solubility at elevated temperatures and low solubility at room temperature, while succinimide remains soluble.[3] A common starting point for benzylic bromides is a mixed solvent system like ethyl acetate/hexane.[3]

• Dissolution: In a flask, add the minimum amount of hot solvent required to fully dissolve your crude product.[2]

• Cooling: Allow the solution to cool slowly to room temperature. This slow cooling promotes the formation of larger, purer crystals. Subsequently, place the flask in an ice bath to maximize product precipitation.[2]

• Filtration: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of cold solvent to remove any residual impurities.

• Drying: Dry the purified crystals under vacuum.

Data Presentation

Table 1: Solubility of NBS and Succinimide in Common Solvents

Compound	Water	Carbon Tetrachloride	Acetonitrile	Diethyl Ether	Hexane
N-Bromosuccinimide (NBS)	14.7 g/L (25 °C)[6]	Insoluble (25 °C)[6][7]	Soluble[7]	Slightly soluble[8]	Insoluble[7]
Succinimide	Soluble	Insoluble[9]	Soluble	Slightly soluble[8]	Insoluble

Note: This table provides a general overview. Exact solubilities can vary with temperature and the presence of other solutes.

Visualizations

Workflow for Aqueous Workup

Caption: A schematic of the standard aqueous workup protocol.

Decision Tree for Purification Strategy

Caption: A decision-making guide for selecting a purification method.

References

• Reddit. Best reagent to quench excess NBS?. (2021-01-16). [Link]

• Reddit. NBS Radical Bromination - anyone have experience running?. (2015-07-08). [Link]

• Wikipedia. N-Bromosuccinimide. [Link]

• Sciencemadness.org. N-bromosuccinimide removal at workup. (2013-11-16). [Link]

• Cantillo, D., et al. (2013). A Scalable Procedure for Light-Induced Benzylic Brominations in Continuous Flow. The Journal of Organic Chemistry. [Link]

• Lee, K., & Lee, Y. (2011). An Efficient and Fast Method for the Preparation of Benzylic Bromides. Synthetic Communications. [Link]

• Chem Help ASAP. recrystallization & purification of N-bromosuccinimide. (2021-02-06). [Link]

• Organic Syntheses. 3,5-DIBROMO-2-PYRONE. [Link]

• ResearchGate. How to purify/recrystallize N-chlorosuccinimide?. (2014-03-08). [Link]

• Sciencemadness.org. Solubility of NBS and succinimide in diethyl ether. (2007-10-17). [Link]

• ResearchGate. How to do workup after doing bromination with NBS?. (2017-02-25). [Link]

• YouTube. Recrystillization of NBS. (2020-06-16). [Link]

• Common Organic Chemistry. Benzylic Bromination. [Link]

• Organic Chemistry Portal. Wohl-Ziegler Reaction. [Link]

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• 5. Sciencemadness Discussion Board - N-bromosuccinimide removal at workup - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 7. N-Bromosuccinimide | 128-08-5 [chemicalbook.com]
• 8. Sciencemadness Discussion Board - Solubility of NBS and succinimide in diethyl ether - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. Wohl-Ziegler Reaction [organic-chemistry.org]

Technical Support Center: Troubleshooting Alkylation Reactions of Methyl 4-(bromomethyl)-3-nitrobenzoate

Welcome to the technical support center for alkylation reactions involving Methyl 4-(bromomethyl)-3-nitrobenzoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot byproduct formation in their experiments. Here, we delve into the causality behind experimental outcomes and provide practical, field-proven insights to ensure the success of your synthetic endeavors.

Introduction to the Reactivity of Methyl 4-(bromomethyl)-3-nitrobenzoate

Methyl 4-(bromomethyl)-3-nitrobenzoate is a highly versatile reagent in organic synthesis, primarily utilized for the alkylation of a wide array of nucleophiles. Its reactivity stems from the benzylic bromide, which is an excellent leaving group, further activated by the electron-withdrawing nitro group on the aromatic ring. The primary reaction pathway is a bimolecular nucleophilic substitution (SN2), where the nucleophile attacks the electrophilic benzylic carbon, displacing the bromide ion.

However, like any chemical transformation, this reaction is not without its potential pitfalls. The formation of byproducts can significantly impact yield and purity, necessitating robust troubleshooting strategies. This guide will address the most frequently encountered issues in a question-and-answer format, providing both mechanistic explanations and actionable solutions.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

FAQ 1: My reaction is incomplete, and I have a significant amount of unreacted starting material. What are the likely causes and how can I resolve this?

Answer:

Incomplete conversion is a common issue that can often be traced back to several key factors related to the reaction conditions and the nature of the nucleophile.

Causality:

• Insufficiently Nucleophilic Reagent: The SN2 reaction rate is highly dependent on the strength of the nucleophile. Weakly nucleophilic species, such as neutral amines or alcohols without deprotonation, will react sluggishly with the electrophile.

• Steric Hindrance: While the benzylic carbon of Methyl 4-(bromomethyl)-3-nitrobenzoate is relatively accessible, a sterically bulky nucleophile can hinder the backside attack required for the SN2 mechanism, thereby slowing down the reaction rate.

• Inadequate Base: For nucleophiles that require deprotonation (e.g., phenols, thiols, and some amines), the choice and stoichiometry of the base are critical. An insufficiently strong or substoichiometric amount of base will result in a low concentration of the active nucleophile.

• Low Reaction Temperature: Like most chemical reactions, the rate of alkylation is temperature-dependent. Insufficient thermal energy may lead to a slow reaction rate and incomplete conversion within a practical timeframe.

Troubleshooting Protocol:

• Assess Nucleophilicity:

  • If using a neutral nucleophile, consider converting it to its more reactive conjugate base. For example, use a suitable base to deprotonate phenols to phenoxides or alcohols to alkoxides.

  • For amine alkylations, the basicity of the amine itself is often sufficient. However, for less reactive amines, the addition of a non-nucleophilic base can be beneficial.

• Optimize the Base:

  • Ensure the pKa of the conjugate acid of the base is at least 2-3 units higher than the pKa of the nucleophile to ensure complete deprotonation.

  • Commonly used bases include potassium carbonate (K₂CO₃), sodium hydride (NaH), and triethylamine (Et₃N). The choice of base will depend on the specific nucleophile and solvent system.

• Adjust Reaction Temperature:

  • Gradually increase the reaction temperature in increments of 10-20 °C and monitor the progress by a suitable analytical technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Be mindful that excessive heat can promote side reactions, so a careful balance is necessary.

• Increase Reaction Time:

  • If the reaction is proceeding cleanly but slowly, extending the reaction time may be all that is needed to achieve complete conversion.

FAQ 2: I've observed a significant amount of a byproduct with a mass corresponding to the hydrolysis of the starting material. How can I prevent this?

Answer:

The formation of Methyl 4-(hydroxymethyl)-3-nitrobenzoate is a common byproduct resulting from the hydrolysis of the starting benzylic bromide.

Causality:

• Presence of Water: The bromide in Methyl 4-(bromomethyl)-3-nitrobenzoate is a good leaving group, making the compound susceptible to hydrolysis by water, which can act as a nucleophile. This is particularly problematic under basic conditions where hydroxide ions, a much stronger nucleophile than water, are present.

• Non-anhydrous Reagents and Solvents: The use of solvents and reagents with residual water content is a primary source of this byproduct.

Troubleshooting Protocol:

• Ensure Anhydrous Conditions:

  • Use freshly dried solvents. Common drying agents include molecular sieves, sodium sulfate, or distillation from a suitable drying agent.

  • Dry all reagents thoroughly before use.

  • Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent the ingress of atmospheric moisture.

• Solvent Choice:

  • Employ aprotic solvents such as Dimethylformamide (DMF), Acetonitrile (MeCN), or Tetrahydrofuran (THF) that are less prone to participating in solvolysis reactions compared to protic solvents like water or alcohols.

• Control of Basicity:

  • If a base is required, add it portion-wise or via a syringe pump to maintain a low instantaneous concentration of hydroxide ions if water is unavoidably present.

Reaction Scheme: Formation of Hydrolysis Byproduct

Caption: Hydrolysis of the starting material.

FAQ 3: My mass spectrometry data indicates the presence of a dimer of my starting material. What leads to this and how can it be minimized?

Answer:

The formation of a dimeric ether, 4,4'-(oxybis(methylene))bis(methyl 3-nitrobenzoate), can occur under certain conditions.

Causality:

• In-situ Formation of Alkoxide: If the reaction conditions lead to the formation of the hydrolysis byproduct, Methyl 4-(hydroxymethyl)-3-nitrobenzoate, this alcohol can be deprotonated by the base present in the reaction mixture to form an alkoxide.

• Alkoxide as a Nucleophile: This newly formed alkoxide is a potent nucleophile and can react with another molecule of the starting Methyl 4-(bromomethyl)-3-nitrobenzoate to form the dimeric ether.

Troubleshooting Protocol:

• Strict Anhydrous Conditions: The most effective way to prevent dimer formation is to rigorously exclude water from the reaction, thereby preventing the initial hydrolysis step.

• Order of Addition: Add the base slowly to the mixture of the nucleophile and the alkylating agent. This ensures that the primary nucleophile is deprotonated and reacts before any adventitious water can lead to hydrolysis.

• Use of a Non-nucleophilic Base: Employ a sterically hindered, non-nucleophilic base if possible, which is less likely to deprotonate the resulting alcohol product if it is sterically accessible.

Reaction Scheme: Formation of Dimeric Ether Byproduct

Caption: Pathway to dimeric ether formation.

FAQ 4: I am observing an elimination byproduct. How can I favor substitution over elimination?

Answer:

The formation of an alkene via an E2 elimination pathway is a potential side reaction, especially with strong, sterically hindered bases.

Causality:

• Strong and Bulky Bases: Strong and sterically hindered bases, such as potassium tert-butoxide, can preferentially abstract a proton from the benzylic carbon, leading to the formation of a double bond and elimination of HBr.[1]

• High Temperatures: Higher reaction temperatures can favor elimination over substitution.

Troubleshooting Protocol:

• Choice of Base: Use a weaker, less sterically hindered base. For many alkylations, bases like potassium carbonate or triethylamine are sufficient to deprotonate the nucleophile without promoting significant elimination.

• Lower Reaction Temperature: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate for the desired substitution.

• Nucleophile Choice: Highly basic nucleophiles are more likely to act as bases and promote elimination. If possible, choose a less basic nucleophile.

Reaction Scheme: SN2 vs. E2 Pathways

Caption: Competing SN2 and E2 reaction pathways.

FAQ 5: My amine nucleophile is undergoing over-alkylation. How can I achieve mono-alkylation?

Answer:

Primary and some secondary amines can undergo multiple alkylations, leading to a mixture of mono- and di-alkylated products, and even quaternary ammonium salts.

Causality:

• Increased Nucleophilicity of the Product: The mono-alkylated amine product is often more nucleophilic than the starting amine, making it competitive for reacting with the remaining alkylating agent.

• Stoichiometry: Using an excess of the alkylating agent will drive the reaction towards over-alkylation.

Troubleshooting Protocol:

• Control Stoichiometry: Use a molar excess of the amine nucleophile relative to Methyl 4-(bromomethyl)-3-nitrobenzoate. This increases the probability that the alkylating agent will react with the starting amine rather than the mono-alkylated product.

• Slow Addition: Add the Methyl 4-(bromomethyl)-3-nitrobenzoate slowly to the solution of the amine. This maintains a low concentration of the alkylating agent, favoring reaction with the more abundant starting amine.

• Use of a Protecting Group: For primary amines, one of the N-H bonds can be temporarily protected to prevent di-alkylation. The protecting group can then be removed in a subsequent step.

• Competitive Deprotonation/Protonation Strategy: For primary amines, using the amine hydrobromide salt and a carefully controlled amount of base can selectively deprotonate the reactant primary amine while keeping the more basic secondary amine product protonated and unreactive.[2]

Reaction Scheme: Over-alkylation of a Primary Amine

Caption: Sequential alkylation of a primary amine.

Summary of Potential Byproducts and Key Parameters

Byproduct	Structure	Common Cause(s)	Preventative Measures
Hydrolysis Product	Methyl 4-(hydroxymethyl)-3-nitrobenzoate	Presence of water/hydroxide	Use anhydrous reagents and solvents; inert atmosphere.
Dimeric Ether	4,4'-(oxybis(methylene))bis(methyl 3-nitrobenzoate)	Hydrolysis followed by alkylation	Strict anhydrous conditions; controlled addition of base.
Elimination Product	Methyl 4-vinyl-3-nitrobenzoate	Strong, bulky bases; high temperatures	Use weaker, less hindered bases; lower reaction temperature.
Over-alkylation Products	Di- and tri-substituted amines/ammonium salts	Excess alkylating agent; product more nucleophilic	Use excess amine; slow addition of alkylating agent.
Carboxylic Acid	4-(Bromomethyl)-3-nitrobenzoic acid	Hydrolysis of the methyl ester	Anhydrous conditions; avoid strongly acidic or basic conditions for prolonged periods at high temperatures.

Conclusion

Successful alkylation reactions with Methyl 4-(bromomethyl)-3-nitrobenzoate hinge on a thorough understanding of the underlying reaction mechanisms and potential side reactions. By carefully controlling reaction parameters such as the choice of nucleophile, base, solvent, temperature, and stoichiometry, the formation of byproducts can be significantly minimized. This guide provides a framework for troubleshooting common issues, enabling researchers to optimize their synthetic protocols and achieve their desired outcomes with higher purity and yield.

References

• U.S. Patent 10,392,364 B2. (2019). Process for synthesis of lenalidomide.
• U.S. Patent Application Publication 2018/0334443 A1. (2018). An improved process for synthesis of lenalidomide.

• Liu, X. (2021). 8.1: E2 Reaction. In Chemistry LibreTexts. [Link]

• Master Organic Chemistry. (2012). Mechanism of the E2 Reaction. [Link]

• Master Organic Chemistry. (2012). Bulky Bases in Elimination Reactions. [Link]

• Chemistry LibreTexts. (2023). Elimination by the E2 mechanism. [Link]

• Leah4sci. (2014). E2 Reaction (vid 4 of 4) Big Bulky Base for Anti-Zaitsev Product. [Link]

• PubChem. (n.d.). 4-Methyl-3-nitrobenzoic acid. [Link]

• Royal Society of Chemistry. (2014). Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification of Methyl 4-(bromomethyl)-3-nitrobenzoate by Recrystallization

Welcome to the technical support center for the purification of Methyl 4-(bromomethyl)-3-nitrobenzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on achieving high purity of this important synthetic intermediate through recrystallization. Here, we move beyond simple protocols to explain the underlying principles and offer robust troubleshooting strategies based on extensive laboratory experience.

Understanding the Molecule and the Challenge

Methyl 4-(bromomethyl)-3-nitrobenzoate is a key building block in organic synthesis. Its purification is crucial as impurities can significantly impact the yield and purity of downstream products. Recrystallization is a powerful technique for this purpose, leveraging differences in solubility between the target compound and its impurities in a given solvent at different temperatures.

Key Physical and Chemical Properties:

Property	Value	Source
Molecular Formula	C₈H₆BrNO₄	[1]
Molecular Weight	260.04 g/mol	[1]
Appearance	White to off-white powder
Melting Point	102-103 °C

Recrystallization Workflow: A Visual Guide

The following diagram outlines the logical flow of the recrystallization process, from crude material to pure, crystalline product.

Caption: A stepwise workflow for the purification of Methyl 4-(bromomethyl)-3-nitrobenzoate by recrystallization.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the recrystallization of Methyl 4-(bromomethyl)-3-nitrobenzoate in a question-and-answer format.

Q1: How do I choose the right solvent for recrystallization?

A1: The ideal solvent should dissolve the compound well when hot but poorly when cold.[2] For Methyl 4-(bromomethyl)-3-nitrobenzoate, which is a moderately polar molecule, good starting points are alcohols (like methanol or ethanol) or acetone. A systematic approach is best:

• Small-Scale Testing: Place a small amount of your crude product (20-30 mg) in a test tube.

• Room Temperature Solubility: Add a few drops of the solvent. If the compound dissolves readily at room temperature, the solvent is likely too good and will result in poor recovery.

• Hot Solubility: If it is insoluble at room temperature, heat the mixture gently. If the compound dissolves completely upon heating, it is a promising candidate.

• Cooling: Allow the solution to cool to room temperature and then in an ice bath. Abundant crystal formation indicates a good solvent.

A mixed solvent system (e.g., ethanol-water or acetone-hexane) can also be effective.[2] Dissolve the compound in a minimum of the "good" solvent (e.g., ethanol) and then add the "poor" solvent (e.g., water) dropwise until the solution becomes cloudy. Reheat to clarify and then cool slowly.

Q2: My compound "oiled out" during cooling instead of forming crystals. What should I do?

A2: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid.[3][4] This often happens if the melting point of the compound is lower than the boiling point of the solvent or if the solution is highly impure.[3][4]

• Immediate Action: Reheat the solution until the oil redissolves.

• Add More Solvent: Add a small amount of additional hot solvent to decrease the saturation level and then cool slowly again.[3]

• Lower the Cooling Temperature: Try cooling the solution to a lower temperature, as the oil may eventually solidify.

• Change Solvents: If the problem persists, the chosen solvent is likely unsuitable. Try a solvent with a lower boiling point.

• Induce Crystallization: Scratching the inner surface of the flask with a glass rod at the liquid-air interface can sometimes provide nucleation sites for crystal growth.[5]

Q3: I have a very low recovery of my purified product. What went wrong?

A3: Low recovery is a common issue and can be attributed to several factors:[5]

• Using Too Much Solvent: The most frequent cause is using an excessive amount of solvent to dissolve the crude product.[3] This keeps a significant portion of your compound dissolved in the mother liquor even after cooling. To remedy this, you can try to evaporate some of the solvent and re-cool the solution.[3]

• Premature Crystallization: If the solution cools too quickly during hot filtration (if performed), product can be lost on the filter paper. Ensure your filtration apparatus is pre-heated.

• Inappropriate Solvent Choice: If the compound has significant solubility in the cold solvent, losses will be high.[5]

• Washing with Warm Solvent: Always wash the collected crystals with a minimal amount of ice-cold solvent to minimize redissolving the product.

Q4: No crystals are forming even after cooling in an ice bath. What should I do?

A4: This is often due to a supersaturated solution or the use of too much solvent.

• Induce Crystallization:

  • Scratching: As mentioned before, scratching the inside of the flask can initiate crystal growth.[5]

  • Seed Crystals: If you have a small amount of pure product, adding a tiny crystal (a "seed crystal") to the solution can trigger crystallization.

• Reduce Solvent Volume: If the above methods fail, it is likely that too much solvent was used.[3] Gently heat the solution to evaporate some of the solvent and then attempt to cool it again.

• Extended Cooling: Sometimes, crystallization is a slow process. Leaving the solution in a cold environment (like a refrigerator) overnight can be effective.

Q5: The purified crystals are still colored. How can I remove colored impurities?

A5: If your product has a persistent color, it may be due to highly conjugated impurities.

• Activated Charcoal: After dissolving the crude product in the hot solvent, you can add a small amount of activated charcoal (a spatula tip's worth). The charcoal will adsorb the colored impurities.

• Hot Filtration: You must then perform a hot filtration to remove the charcoal before allowing the solution to cool and crystallize. Be aware that using too much charcoal can also adsorb some of your desired product, leading to lower recovery.[3]

Detailed Experimental Protocol: Recrystallization of Methyl 4-(bromomethyl)-3-nitrobenzoate

This protocol provides a general guideline. The optimal solvent and volumes should be determined by preliminary small-scale tests as described in Q1.

• Dissolution:

  • Place the crude Methyl 4-(bromomethyl)-3-nitrobenzoate in an appropriately sized Erlenmeyer flask.

  • Add a magnetic stir bar.

  • Place the flask on a hot plate with stirring and add a small portion of your chosen solvent (e.g., ethanol).

  • Heat the mixture to a gentle boil.

  • Continue adding the solvent in small portions until the solid just dissolves. Avoid adding an excess of solvent.

• Hot Filtration (if necessary):

  • If insoluble impurities remain after the dissolution step, perform a hot filtration.

  • Preheat a separate flask and a funnel.

  • Place a fluted filter paper in the funnel and pour the hot solution through it into the clean, preheated flask.

• Crystallization:

  • Remove the flask from the heat and cover it with a watch glass.

  • Allow the solution to cool slowly to room temperature. Rapid cooling can trap impurities.

  • Once at room temperature, place the flask in an ice-water bath for at least 15-20 minutes to maximize crystal formation.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.

• Drying:

  • Allow the crystals to dry on the filter paper by drawing air through them for a few minutes.

  • Transfer the crystals to a watch glass and allow them to air dry completely, or dry them in a desiccator.

References

• Brainly. (2024, February 25). Why do crystals oil out and what are the remedies and prevention methods?
• University of York. Solvent Choice. Chemistry Teaching Labs.
• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
• University of Rochester.
• Reddit. (2013, February 3).
• PubChem.
• Study.com. (n.d.). After recrystallization, a student obtained a very low percent recovery of a solid. Describe the...
• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents.
• Science Learning Center.
• PubChem.
• Mettler Toledo.
• Creative Biostructure. (2024, December 25).
• Google Patents.
• PubChem.
• Chemistry LibreTexts. (2022, April 7). 3.4D: The Unavoidable Loss of Recovery.
• Google Patents.
• ResearchGate. (2014, October 1).
• Cytiva Life Sciences. (2025, March 20). Troubleshooting protein recovery issues.
• N.p. (n.d.).
• University of York.
• N.p. (n.d.).
• PubChem. Methyl 2-(bromomethyl)
• Google Patents.
• ChemicalBook. (2025, July 14).
• Benchchem.
• World Journal of Pharmaceutical Research.
• Google Patents. US20180334443A1 - An improved process for synthesis of lenalidomide.
• Sigma-Aldrich. Methyl 2-(bromomethyl)
• Chemistry Stack Exchange. (2018, January 5).
• Sigma-Aldrich.
• N.p. (n.d.).
• Google Patents. US10392364B2 - Process for synthesis of lenalidomide.
• Klivon. Methyl 2-(Bromomethyl)
• BLD Pharm. 98475-07-1|Methyl 2-(bromomethyl)
• YouTube. (2020, March 25).
• SciJournal.
• RSC Education.
• Cleanchem. Methyl 2-(Bromomethyl)
• ChemicalBook. (2025, October 31).
• Reddit. (2012, September 14). What is the product of my (failed)
• Tokyo Chemical Industry (India) Pvt. Ltd. Methyl 2-(Bromomethyl)
• ACS Publications. (2021, December 13).
• MySkinRecipes. Methyl 3-(bromomethyl)
• Chemsrc. Methyl 2-(bromomethyl)

Sources

• 1. Methyl 4-bromo-3-nitrobenzoate | C8H6BrNO4 | CID 2736829 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methyl 2-bromomethyl-3-nitrobenzoate | 98475-07-1 [chemicalbook.com]
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• 4. m.youtube.com [m.youtube.com]
• 5. Methyl 3-bromomethyl-4-nitrobenzoate | C9H8BrNO4 | CID 10683691 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for Methyl 4-(bromomethyl)-3-nitrobenzoate Coupling

Welcome to our dedicated technical support center for optimizing cross-coupling reactions with Methyl 4-(bromomethyl)-3-nitrobenzoate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and refine their synthetic strategies. Here, we address common challenges in a practical question-and-answer format, grounded in mechanistic principles and field-proven insights.

General Troubleshooting Guide

Before delving into specific reaction types, it's crucial to address universal factors that can influence the success of any palladium-catalyzed cross-coupling reaction.

Question: My cross-coupling reaction with Methyl 4-(bromomethyl)-3-nitrobenzoate is failing or giving very low yields. What are the fundamental aspects I should check first?

Answer: A systematic approach to troubleshooting is key. Start by evaluating the following critical parameters:

• Reagent Quality and Stability:

  • Aryl Bromide: While generally stable, ensure the purity of your Methyl 4-(bromomethyl)-3-nitrobenzoate. Impurities can interfere with the catalytic cycle.

  • Coupling Partner: For Suzuki reactions, boronic acids can be prone to degradation, especially heteroaryl boronic acids.[1] Consider using fresh or recently purified reagents. For other coupling types, ensure the stability and purity of your organometallic reagent or nucleophile.

  • Catalyst and Ligand: Palladium catalysts and phosphine ligands can be sensitive to air and moisture.[2] Use fresh catalysts and ligands, and store them under an inert atmosphere. The choice of ligand is critical and is dictated by the specific coupling reaction and substrates.[3]

  • Solvent and Base: Anhydrous and degassed solvents are essential to prevent catalyst deactivation by oxygen.[2] The purity of the base is also important.

• Reaction Setup and Inert Atmosphere:

  • Palladium(0) catalysts are susceptible to oxidation, which deactivates them.[2][4] It is imperative to thoroughly degas the reaction mixture and maintain a positive pressure of an inert gas (e.g., argon or nitrogen) throughout the experiment.

• Reaction Parameters:

  • Temperature: The reactivity of aryl bromides is generally lower than that of aryl iodides.[5] Many cross-coupling reactions with aryl bromides require elevated temperatures to proceed efficiently.[6][7]

  • Concentration: Ensure appropriate concentrations of all reactants. Very dilute or overly concentrated conditions can be detrimental.

Below is a general workflow for troubleshooting common cross-coupling reactions.

Caption: General troubleshooting workflow for cross-coupling reactions.

Suzuki-Miyaura Coupling FAQs

The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds.

Question: I am attempting a Suzuki-Miyaura coupling with Methyl 4-(bromomethyl)-3-nitrobenzoate and an arylboronic acid, but the yield is poor. What are the likely causes?

Answer: Low yields in Suzuki couplings often stem from a few common issues.[8]

• Protodeboronation of the Boronic Acid: This is a significant side reaction where the boronic acid group is replaced by a hydrogen atom, particularly with electron-deficient boronic acids.[2] To mitigate this, you can:

  • Use a less nucleophilic base or a base with lower water content.

  • Employ more stable boronic acid derivatives like pinacol esters or MIDA boronates.[2][9]

  • Minimize reaction time and temperature.[2]

• Homocoupling of the Boronic Acid: This side reaction forms a biaryl byproduct from the coupling of two boronic acid molecules and is often promoted by the presence of oxygen.[1] Rigorous degassing of the reaction mixture is crucial to minimize this.

• Inefficient Transmetalation: The transfer of the organic group from boron to palladium is a critical step. The choice of base is paramount here, as it activates the boronic acid.[2] Common bases include carbonates (K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄).

Question: How do I select the optimal catalyst and ligand for my Suzuki coupling?

Answer: The choice of catalyst and ligand is highly dependent on the specific substrates.

• Palladium Precatalyst: Common choices include Pd(OAc)₂, Pd₂(dba)₃, and Pd(PPh₃)₄.[10] Pd(II) precatalysts need to be reduced in situ to the active Pd(0) species.[10][11]

• Ligand Selection: For aryl bromides, bulky and electron-rich phosphine ligands are often effective as they promote the oxidative addition step.[10][12] Buchwald's biarylphosphine ligands (e.g., SPhos, XPhos) are known for their broad applicability and high reactivity, even with challenging substrates.[13]

Parameter	Recommended Conditions for Suzuki Coupling
Palladium Precatalyst	Pd(OAc)₂, Pd₂(dba)₃, PdCl₂(dppf)
Ligand	SPhos, XPhos, PPh₃, or other biaryl phosphines[13]
Base	K₂CO₃, Cs₂CO₃, K₃PO₄
Solvent	Toluene, Dioxane, THF, often with water as a co-solvent[2]
Temperature	80-110 °C

Heck Coupling FAQs

The Heck reaction is a powerful tool for the arylation of alkenes.

Question: My Heck reaction between Methyl 4-(bromomethyl)-3-nitrobenzoate and an alkene is not proceeding as expected. What should I investigate?

Answer: The success of a Heck reaction is sensitive to several factors.

• Catalyst System: While various palladium sources can be used, the combination of a palladium precatalyst like Pd(OAc)₂ with a suitable ligand is common.[7][14] For aryl bromides, phosphine ligands are often employed to facilitate the reaction.[7]

• Base Selection: A base is required to neutralize the HX generated during the reaction.[7] Tertiary amines like triethylamine or inorganic bases such as potassium carbonate are frequently used.[7][15]

• Solvent Choice: Polar aprotic solvents like DMF, DMAc, or acetonitrile are typical for Heck reactions.[14][15]

• Regioselectivity: In some cases, poor regioselectivity can be an issue, leading to a mixture of products.[16] This can sometimes be controlled by modifying the ligand or reaction conditions.

Question: I am observing the formation of reduced arene (dehalogenation) instead of the desired Heck product. How can I prevent this?

Answer: Dehalogenation is a known side reaction in palladium-catalyzed couplings, especially with highly active catalysts.[16] To minimize this:

• Optimize the Catalyst System: A less active catalyst or a different ligand might be beneficial.

• Control Hydrogen Sources: Ensure that there are no obvious sources of hydrogen in the reaction mixture that could lead to hydrodehalogenation.

Parameter	Recommended Conditions for Heck Coupling
Palladium Precatalyst	Pd(OAc)₂, PdCl₂
Ligand	PPh₃, or other phosphine ligands
Base	Et₃N, K₂CO₃, NaOAc
Solvent	DMF, DMAc, Acetonitrile
Temperature	80-140 °C[14]

Sonogashira and Buchwald-Hartwig Amination Considerations

While Suzuki and Heck couplings are common, other cross-coupling reactions can also be employed with Methyl 4-(bromomethyl)-3-nitrobenzoate.

Question: Can I perform a Sonogashira coupling with this substrate? What are the key considerations?

Answer: Yes, Sonogashira coupling of terminal alkynes with aryl bromides is a well-established transformation.[4][6][17]

• Catalyst System: The classic Sonogashira reaction uses a palladium catalyst in conjunction with a copper(I) co-catalyst.[17] However, copper-free conditions have also been developed to avoid the common side reaction of alkyne homocoupling (Glaser coupling).[4][6][18]

• Base and Solvent: An amine base, such as triethylamine or diisopropylamine, is typically used, often serving as the solvent as well.[4][6]

• Reactivity: Aryl bromides are less reactive than aryl iodides in Sonogashira couplings and may require higher temperatures.[6][19]

Question: What about a Buchwald-Hartwig amination to form a C-N bond?

Answer: The Buchwald-Hartwig amination is a powerful method for the synthesis of aryl amines from aryl halides.[20][21][22]

• Catalyst and Ligand: This reaction is highly dependent on the choice of a bulky, electron-rich phosphine ligand to facilitate the C-N bond-forming reductive elimination step.[21][23] Ligands like XPhos and SPhos are often effective.

• Base: A strong, non-nucleophilic base is required, such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS).[21] The nitro and ester functional groups in your substrate may have limited compatibility with very strong bases.[20] Careful selection of a weaker base like K₂CO₃ or Cs₂CO₃ might be necessary, though this could lead to lower reaction rates.[20][23]

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper [organic-chemistry.org]
• 5. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. Heck reaction - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 10. Palladium Catalysts [Cross-coupling Reaction using Transition Metal Catalysts] | TCI AMERICA [tcichemicals.com]
• 11. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
• 12. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.aip.org [pubs.aip.org]
• 16. jmcct.com [jmcct.com]
• 17. Sonogashira Coupling [organic-chemistry.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. jk-sci.com [jk-sci.com]
• 22. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 23. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]

Technical Support Center: Synthesis of Methyl 4-(bromomethyl)-3-nitrobenzoate

Welcome to the technical support center for the synthesis of Methyl 4-(bromomethyl)-3-nitrobenzoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this multi-step synthesis. As Senior Application Scientists, we provide not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your reactions effectively.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing potential causes and actionable solutions.

Question 1: My overall yield for the synthesis of Methyl 4-(bromomethyl)-3-nitrobenzoate is significantly lower than expected. What are the likely causes and how can I improve it?

Low overall yield in a multi-step synthesis can be attributed to inefficiencies at each stage: the initial esterification of 4-methyl-3-nitrobenzoic acid and the subsequent benzylic bromination.

For the Esterification Step (Methyl 4-methyl-3-nitrobenzoate):

• Incomplete Reaction: Fischer esterification is an equilibrium-driven process. To drive the reaction towards the product, consider using a large excess of methanol, which also serves as the solvent.[1] Alternatively, removal of water using a Dean-Stark apparatus can be effective.

• Ineffective Catalyst: A strong acid catalyst, such as concentrated sulfuric acid or thionyl chloride, is crucial.[1][2] Ensure the catalyst is fresh and added in an appropriate amount.

• Suboptimal Temperature and Reaction Time: The reaction typically requires refluxing for several hours.[1] Monitor the reaction progress by Thin Layer Chromatography (TLC) to determine the optimal reaction time.

For the Benzylic Bromination Step:

• Initiator Degradation: The radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO), is thermally sensitive. Ensure it is stored correctly and is not expired.

• Insufficient Light Source (for photo-initiation): If using light to initiate the reaction, the intensity of the lamp and its proximity to the reaction vessel are critical.

• Reaction with Impurities: Impurities in the starting material or solvent can quench the radical chain reaction. Ensure the starting Methyl 4-methyl-3-nitrobenzoate is pure and the solvent is dry and free of radical scavengers.

• Deactivation by the Nitro Group: The electron-withdrawing nitro group deactivates the aromatic ring, making benzylic bromination more challenging compared to unsubstituted or activated toluenes.[3] This may necessitate more forcing conditions, such as higher temperatures or a higher concentration of the initiator.

Question 2: I am observing multiple spots on my TLC plate after the benzylic bromination step. What are these byproducts and how can I minimize their formation?

The formation of multiple products is a common challenge in radical bromination reactions. The likely culprits are:

• Starting Material: An incomplete reaction will show the spot corresponding to Methyl 4-methyl-3-nitrobenzoate.

• Di-brominated Product: Over-reaction can lead to the formation of Methyl 4-(dibromomethyl)-3-nitrobenzoate. To minimize this, use a stoichiometric amount of N-bromosuccinimide (NBS) or slightly less.[4] Adding the NBS portion-wise can also help maintain a low concentration of bromine, favoring mono-bromination.[5]

• Aromatic Bromination: Although less common with NBS compared to Br2, some bromination on the aromatic ring can occur, especially at higher temperatures.[6] Using a non-polar solvent like carbon tetrachloride or cyclohexane can suppress this side reaction.

Troubleshooting Workflow for Byproduct Formation:

Caption: Troubleshooting workflow for byproduct formation in benzylic bromination.

Question 3: My product, Methyl 4-(bromomethyl)-3-nitrobenzoate, is an oil and will not solidify, making purification difficult. What should I do?

The desired product is a solid at room temperature.[7] An oily product suggests the presence of impurities that are depressing the melting point.

• Solvent Contamination: Ensure all solvent has been removed under reduced pressure.

• Presence of Byproducts: As discussed in the previous question, byproducts can lead to an oily product. Purification is necessary.

• Hydrolysis: The ester group can be hydrolyzed back to a carboxylic acid under acidic or basic conditions, especially if water is present during workup. Ensure all workup steps are performed under neutral or slightly acidic conditions and that all glassware is dry.

Purification Strategies:

• Column Chromatography: This is the most effective method for separating the desired product from byproducts and unreacted starting material. A silica gel column with a gradient elution of hexane and ethyl acetate is typically effective.

• Recrystallization: If the product is mostly pure, recrystallization can be a good final purification step. A mixed solvent system, such as ethanol/water or hexane/ethyl acetate, may be required.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for Methyl 4-(bromomethyl)-3-nitrobenzoate?

The synthesis is typically a two-step process:

• Esterification: 4-methyl-3-nitrobenzoic acid is reacted with methanol in the presence of an acid catalyst to form Methyl 4-methyl-3-nitrobenzoate.

• Benzylic Bromination: The methyl group of Methyl 4-methyl-3-nitrobenzoate is then brominated using N-bromosuccinimide (NBS) and a radical initiator to yield the final product.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Methyl 3-methyl-4-nitrobenzoate synthesis - chemicalbook [chemicalbook.com]
• 3. EP0546697A1 - Process for the bromination of deactivated toluenes in the benzylic position - Google Patents [patents.google.com]
• 4. Page loading... [guidechem.com]
• 5. Benzylic Bromination - Chemistry Steps [chemistrysteps.com]
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• 7. innospk.com [innospk.com]

Technical Support Center: Hydrolysis of Methyl 4-(bromomethyl)-3-nitrobenzoate

Prepared by the Applications Science Division

Welcome to the technical support guide for the hydrolysis of Methyl 4-(bromomethyl)-3-nitrobenzoate. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and a validated experimental protocol to assist researchers, scientists, and drug development professionals in successfully converting this key ester intermediate to its corresponding carboxylic acid, 4-(bromomethyl)-3-nitrobenzoic acid. This conversion is a critical step in the synthesis of various pharmaceutical agents, including intermediates for drugs like Lenalidomide.[1][2]

Reaction Fundamentals: Understanding the Challenges

The hydrolysis of Methyl 4-(bromomethyl)-3-nitrobenzoate is typically achieved through base-catalyzed saponification.[3] This reaction proceeds via a nucleophilic acyl substitution (BAC2) mechanism, where a hydroxide ion attacks the electrophilic carbonyl carbon of the ester.[3][4] While seemingly straightforward, this substrate presents unique challenges that can impact reaction efficiency and product purity.

Key Challenges:

• Steric Hindrance: The nitro group at the C3 position, ortho to the methyl ester, can sterically hinder the approach of the hydroxide nucleophile to the carbonyl carbon. This can slow the reaction rate compared to unhindered esters.[4][5]

• Competing Side Reactions: The benzylic bromide (the bromomethyl group) is a reactive functional group susceptible to nucleophilic substitution by hydroxide ions or water, especially under prolonged heating or strongly basic conditions.[6][7] This can lead to the formation of the undesired 4-(hydroxymethyl)-3-nitrobenzoic acid byproduct.

• Solubility Issues: The starting ester and the resulting carboxylate salt have different solubility profiles, often requiring a mixed solvent system to maintain a homogeneous reaction mixture.

This guide is designed to help you navigate these challenges to achieve a high yield of the desired product.

Troubleshooting and Frequently Asked Questions (FAQs)

Q1: My hydrolysis reaction is very slow or appears incomplete. What are the likely causes and solutions?

A1: Slow or incomplete hydrolysis is the most common issue encountered with this substrate, primarily due to steric hindrance from the ortho-nitro group.[5][8]

• Cause 1: Insufficient Base Strength or Concentration: Standard conditions using dilute sodium hydroxide may not be effective.[9] The reaction often requires a sufficient concentration of a strong base.

• Solution 1: Choice of Base: While NaOH or KOH are common, Lithium Hydroxide (LiOH) is often more effective for the hydrolysis of hindered esters.[10] Some protocols for highly hindered esters even employ stronger base systems like potassium tert-butoxide with a controlled amount of water.[5][11]

• Cause 2: Poor Solubility: If the ester is not fully dissolved, the reaction becomes a heterogeneous mixture, slowing down the rate significantly.

• Solution 2: Solvent System Optimization: Use a co-solvent system to ensure solubility. A mixture of Tetrahydrofuran (THF) and water (e.g., 1:1 or 2:1 ratio) is a common and effective choice.[10] Dioxane or methanol can also be used, but be aware that using alcoholic solvents can introduce the risk of transesterification if the reaction does not go to completion.[10][12]

• Cause 3: Insufficient Temperature: Room temperature reactions may be too slow.

• Solution 3: Increase Reaction Temperature: Heating the reaction mixture to reflux is typically necessary to drive the hydrolysis to completion in a reasonable timeframe.[13] Monitor the reaction closely to avoid promoting side reactions.

Q2: I'm observing a significant amount of a more polar side product by TLC. What is it and how can I prevent it?

A2: The most probable side product is 4-(hydroxymethyl)-3-nitrobenzoic acid, resulting from the hydrolysis of the benzylic bromide.[7] Benzylic halides are susceptible to both SN1 and SN2 hydrolysis, a reaction that is also promoted by basic conditions.[7][14]

• Prevention Strategy 1: Limit Reaction Time: Do not let the reaction run for an unnecessarily long time after the starting material has been consumed. Monitor the reaction progress frequently using Thin-Layer Chromatography (TLC).

• Prevention Strategy 2: Control Temperature: Avoid excessive temperatures or prolonged heating. Use the minimum temperature required for a reasonable reaction rate.

• Prevention Strategy 3: Use a Milder Base: If side product formation is severe, consider using a milder base like LiOH instead of NaOH or KOH, as it can sometimes provide better selectivity.[10]

Q3: Which base is superior for this reaction: NaOH, KOH, or LiOH?

A3: There is no single "best" base, but they have different properties to consider.

• Sodium Hydroxide (NaOH) & Potassium Hydroxide (KOH): These are inexpensive and common. They are effective but can be harsh, potentially increasing the rate of benzylic bromide hydrolysis.[13][15]

• Lithium Hydroxide (LiOH): Often the preferred choice for hydrolyzing esters in complex molecules, especially when side reactions are a concern.[10] The smaller lithium cation can coordinate more effectively with the carbonyl oxygen, facilitating the reaction, sometimes under milder conditions. Many chemists report greater success with LiOH for stubborn ester hydrolyses.[10]

For initial attempts, LiOH in a THF/water mixture is a robust starting point.

Q4: During the workup, I'm having trouble with product isolation. What are some best practices?

A4: Workup is critical for obtaining a pure product.

• Acidification: After the reaction is complete, the mixture contains the sodium or lithium salt of the carboxylic acid. This salt is water-soluble. To precipitate the desired carboxylic acid, the solution must be acidified, typically with dilute HCl or H₂SO₄, to a pH of ~2-3.[15][16] Crucially, perform this step in an ice bath , as the neutralization is exothermic.

• Precipitation vs. Extraction: The resulting 4-(bromomethyl)-3-nitrobenzoic acid has limited water solubility and should precipitate upon acidification.[17] If it does not, or if an emulsion forms, it may be necessary to extract the product with an organic solvent like ethyl acetate.

• Washing: Wash the isolated solid or the organic extract with cold water to remove inorganic salts. A final wash with brine (saturated aq. NaCl) can help to break emulsions and remove excess water from an organic layer before drying.[8]

Visualized Reaction and Workflow

dot digraph "Saponification Mechanism" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=none, fontname="Arial", fontsize=12, fontcolor="#202124"]; edge [fontname="Arial", fontsize=10];

} end_dot Caption: Bₐc2 mechanism for the hydrolysis of the ester.

Detailed Experimental Protocol

This protocol is designed for the saponification of Methyl 4-(bromomethyl)-3-nitrobenzoate. Always perform reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), as the product is corrosive and causes severe skin burns and eye damage.[18]

Materials:

• Methyl 4-(bromomethyl)-3-nitrobenzoate

• Lithium hydroxide monohydrate (LiOH·H₂O)

• Tetrahydrofuran (THF)

• Deionized Water

• 1 M Hydrochloric Acid (HCl)

• Ethyl Acetate (for TLC and potential extraction)

• Hexanes (for TLC)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve Methyl 4-(bromomethyl)-3-nitrobenzoate (1.0 eq) in a 2:1 mixture of THF and deionized water.

• Addition of Base: In a separate container, dissolve lithium hydroxide monohydrate (1.5 - 2.0 eq) in a small amount of deionized water and add it to the reaction flask.

• Heating and Monitoring: Heat the mixture to a gentle reflux (approx. 70-80 °C). Monitor the reaction progress every 30-60 minutes by TLC (e.g., using a 3:1 Hexanes:Ethyl Acetate mobile phase). The product, being a carboxylic acid, will have a much lower Rf value than the starting ester. The reaction is typically complete within 2-4 hours.

• Cooling and Quenching: Once the starting material is consumed, remove the heat source and cool the flask in an ice-water bath to 0-5 °C.

• Acidification: While stirring vigorously, slowly add 1 M HCl dropwise to the cold reaction mixture. Monitor the pH with pH paper, continuing to add acid until the pH is approximately 2-3. A precipitate of the carboxylic acid product should form.

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with several portions of cold deionized water to remove any residual salts (LiCl) and acid.

• Drying: Dry the product under vacuum to a constant weight. The expected product, 4-(bromomethyl)-3-nitrobenzoic acid, is a solid with a melting point of 127-130 °C.[17]

Summary of Reaction Parameters

Parameter	Recommended Condition	Rationale
Base	LiOH·H₂O	Often more effective for hindered esters and can be milder, reducing side reactions.[10]
Equivalents of Base	1.5 - 2.0 eq	An excess is used to ensure the irreversible reaction goes to completion.[19][20]
Solvent	THF / Water (2:1)	Ensures solubility for both the organic ester and the aqueous base.[10]
Temperature	Reflux (~70-80 °C)	Provides sufficient energy to overcome the activation barrier for the sterically hindered ester.
Reaction Time	2 - 4 hours	Typical duration; should be optimized by monitoring with TLC.
Workup	Acidification with 1M HCl to pH 2-3	Protonates the carboxylate salt, causing the neutral carboxylic acid to precipitate.[15][16]

References

• Gassman, P. G., & Schenk, W. N. (1977). A general procedure for the base-promoted hydrolysis of hindered esters at ambient temperatures. The Journal of Organic Chemistry. Available at: [Link]

• Scite.ai. (n.d.). A general procedure for the base-promoted hydrolysis of hindered esters at ambient temperatures. Available at: [Link]

• ARKIVOC. (2018). Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Available at: [Link]

• Google Patents. (n.d.). US4189605A - 3-Nitro-4-bromomethyl benzoic acid.

• ACS Publications. (n.d.). A general procedure for the base-promoted hydrolysis of hindered esters at ambient temperatures. The Journal of Organic Chemistry. Available at: [Link]

• J&K Scientific LLC. (n.d.). Ester Hydrolysis. Available at: [Link]

• Chemguide. (n.d.). Hydrolysing Esters. Available at: [Link]

• Quora. (2022). What is the synthesis of 4-bromo-3-nitrobenzoic acid from benzene? Available at: [Link]

• Reddit. (n.d.). r/Chempros - Why are my ester hydrolysis not working. Available at: [Link]

• Science.gov. (n.d.). Ester hydrolysis rate: Topics. Available at: [Link]

• Chemistry LibreTexts. (2023). The Hydrolysis of Esters. Available at: [Link]

• J&K Scientific. (n.d.). 4-Bromomethyl-3-nitrobenzoic acid. Available at: [Link]

• Chemistry Steps. (n.d.). Ester Reactions Summary and Practice Problems. Available at: [Link]

• Tennessee Academy of Science. (n.d.). Determination of the Esters by Alkaline Hydrolysis. Available at: [Link]

• ResearchGate. (2014). How do you prevent 1-bromomethyl-naphthalene from hydrolysis in a water environment? Available at: [Link]

• ResearchGate. (2015). Are alkyl bromides susceptible to hydrolysis? Available at: [Link]

• Organic Syntheses. (n.d.). m-NITROBENZOIC ACID. Available at: [Link]

• A-Level Chemistry. (n.d.). Ester hydrolysis. Available at: [Link]

• CBU. (n.d.). HYDROLYSIS. Available at: [Link]

• Chemistry LibreTexts. (2025). 5.4: Hydrolysis Reactions. Available at: [Link]

• PubChem. (n.d.). Methyl 4-bromo-3-nitrobenzoate. Available at: [Link]

• PubChem. (n.d.). 4-Bromomethyl-3-nitrobenzoic acid. Available at: [Link]

• RSC Education. (n.d.). The hydrolysis of 2-bromo-2-methylpropane. Available at: [Link]

• Reddit. (n.d.). r/OrganicChemistry - Why is boc stable to hydrolysis under basic conditions? Available at: [Link]

• Google Patents. (n.d.). US10392364B2 - Process for synthesis of lenalidomide.

• Organic Chemistry Portal. (n.d.). Hydroxyl Protecting Groups Stability. Available at: [Link]

• PubMed. (n.d.). Methyl 4-nitro-benzoate. Available at: [Link]

• Google Patents. (n.d.). US20180334443A1 - An improved process for synthesis of lenalidomide.

• PubChem. (n.d.). Methyl 4-amino-3-nitrobenzoate. Available at: [Link]

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• 2. Methyl 2-bromomethyl-3-nitrobenzoate | 98475-07-1 [chemicalbook.com]
• 3. jk-sci.com [jk-sci.com]
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"cleavage of linker derived from Methyl 4-(bromomethyl)-3-nitrobenzoate"

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for researchers utilizing linkers derived from Methyl 4-(bromomethyl)-3-nitrobenzoate. This molecule is a precursor to a class of ortho-nitrobenzyl (oNB) photolabile linkers, widely employed for their ability to be cleaved by UV light, enabling the controlled release of conjugated molecules.[1][2][3] This guide provides in-depth answers to common questions and a systematic approach to troubleshooting experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of cleavage for this type of linker?

The cleavage of an ortho-nitrobenzyl (oNB) linker is a photochemical reaction initiated by UV irradiation. The process can be broken down into the following key steps:[4][5]

• Photoexcitation: Upon absorbing a photon (typically in the ~340-365 nm range), the nitro group is excited to a triplet state.[6][7]

• Intramolecular Hydrogen Abstraction: The excited nitro group abstracts a hydrogen atom from the benzylic carbon (the carbon atom bonded to your molecule of interest).

• Rearrangement to aci-nitro Intermediate: This abstraction leads to the formation of a transient aci-nitro intermediate.[4][5]

• Cyclization and Rearrangement: The intermediate undergoes a series of rearrangements.

• Cleavage and Product Formation: This cascade ultimately results in the cleavage of the benzylic bond, releasing the conjugated payload. A major byproduct of this reaction is a highly reactive ortho-nitrosobenzaldehyde or a related ketone derivative.[8][9]

This mechanism is foundational to understanding why specific wavelengths of light are used and what potential side reactions might occur.

Diagram: Photocleavage Mechanism of an o-Nitrobenzyl Linker

Caption: Simplified workflow of oNB linker photocleavage.

Q2: What are the standard starting conditions for photocleavage?

While optimization is crucial for every unique conjugate, the following table provides a validated starting point for your experiments.

Parameter	Recommended Starting Condition	Rationale & Considerations
Wavelength	365 nm	This wavelength provides a good balance of energy to efficiently excite the oNB chromophore while minimizing potential photodamage to sensitive biomolecules like proteins or DNA that can occur at shorter wavelengths (<300 nm).[6]
Light Source	LED or Mercury Arc Lamp with filter	LEDs offer narrow emission spectra and stable output. If using a broad-spectrum lamp, a 365 nm bandpass filter is essential to isolate the desired wavelength.
Irradiation Time	5 - 30 minutes	Highly dependent on light intensity, distance, and the quantum yield of the specific linker. An initial time course experiment is strongly recommended.[6]
Light Intensity	1 - 10 mW/cm²	Higher intensity reduces cleavage time but increases the risk of photodamage and local heating.[6][8]
Temperature	4°C to Room Temperature (25°C)	The primary photochemical event is not highly temperature-dependent, but secondary "dark" reactions and the stability of your payload are. Perform cleavage at a temperature that ensures biomolecule stability.
Solvent/Buffer	Aqueous buffers (e.g., PBS)	The reaction proceeds well in common biological buffers. Ensure all buffer components are UV-transparent at 365 nm and do not act as quenchers.

Q3: Can the cleavage reaction be monitored in real-time?

Yes, monitoring the reaction is key to optimization. Several methods can be employed:

• HPLC: This is the most common method. By taking aliquots at different time points, you can quantify the disappearance of the starting material and the appearance of the cleaved payload.[10]

• UV-Vis Spectroscopy: The cleavage of the oNB linker results in a spectral shift. You will typically observe a decrease in absorbance around the linker's peak and the appearance of a new peak corresponding to the nitroso byproduct.[11]

• Mass Spectrometry (LC-MS): Provides definitive identification of the starting material, cleaved payload, and byproducts.[7]

Troubleshooting Guide

This section addresses common problems encountered during the photocleavage of oNB linkers.

Diagram: Troubleshooting Workflow for Photocleavage

Caption: A systematic approach to diagnosing photocleavage issues.

Issue 1: Incomplete or No Cleavage

Potential Cause 1: Insufficient Photon Dose

• Explanation: The cleavage reaction is quantum-dependent; not enough photons means not enough cleavage. Light intensity decreases with the square of the distance from the source. Lamp output also degrades over time.

• Recommended Solution:

  • Run a Time Course: Irradiate identical samples for increasing durations (e.g., 2, 5, 10, 20, 30 min) and analyze cleavage by HPLC to find the optimal time.

  • Increase Intensity: Decrease the distance between your sample and the light source or use a higher-power lamp.

  • Verify Lamp Performance: Check the manufacturer's specifications for your lamp's lifespan and consider measuring its output with a power meter if available.

Potential Cause 2: Incorrect Wavelength or Contamination

• Explanation: The oNB linker has a specific absorption maximum. Using the wrong wavelength will lead to inefficient excitation.[8] Additionally, if your reaction vessel (e.g., certain plastics) or buffer components absorb at 365 nm, they are competing for photons.

• Recommended Solution:

  • Confirm Wavelength: Ensure your light source is emitting at or near 365 nm. If using a filtered lamp, confirm the filter is correct and not degraded.

  • Use Quartz or UV-Transparent Vessels: Standard polystyrene plates can block a significant amount of UV light. Use quartz cuvettes/plates or validated UV-transparent plasticware.

  • Prepare Fresh Buffers: Use high-purity water and reagents to avoid absorbing impurities.

Issue 2: Degradation of the Released Payload or Biomolecule

Potential Cause 1: Direct Photodamage

• Explanation: High-energy UV light, even at 365 nm, can be damaging to sensitive biomolecules, particularly proteins with aromatic residues (Tryptophan, Tyrosine) or nucleic acids.[12][13][14][15] This can lead to loss of function, aggregation, or fragmentation.

• Recommended Solution:

  • Minimize Irradiation Time: Based on your time-course experiment, use the shortest exposure time that achieves complete cleavage.

  • Reduce Light Intensity: Lowering the power density (mW/cm²) can mitigate damage, though it may require a longer exposure time.

  • Include Radical Scavengers: UV exposure can generate reactive oxygen species (ROS). Including antioxidants like glutathione, N-acetylcysteine, or ascorbic acid in the buffer can help protect the payload.

Potential Cause 2: Reactivity of the Nitroso Byproduct

• Explanation: The ortho-nitrosobenzaldehyde byproduct formed upon cleavage is a reactive aldehyde.[9][16] It can covalently modify your released payload, especially if it contains nucleophilic groups like amines or thiols, leading to adduct formation and loss of yield.[17]

• Recommended Solution:

  • Use an Aldehyde Scavenger: This is the most effective solution. Including a mild nucleophile in the reaction buffer can trap the byproduct as it is formed.

  • Recommended Scavengers:

    • Semicarbazide: Forms a stable semicarbazone.

    • Aniline: Forms a Schiff base.

    • Aminoguanidine: Effective at trapping reactive aldehydes.

  • Post-Cleavage Purification: Immediately after irradiation, purify the released payload away from the byproduct using an appropriate method (e.g., size-exclusion chromatography, dialysis, HPLC).

Experimental Protocol: General Method for Photocleavage

This protocol provides a framework for performing a controlled photocleavage experiment.

1. Preparation:

• Prepare your conjugate in a suitable, UV-transparent buffer (e.g., 1x PBS, pH 7.4). The final concentration will depend on your assay, but a starting point is 10-100 µM.
• If required, add a scavenger to the buffer. A final concentration of 10-50 mM for aniline or semicarbazide is a good starting point.
• Prepare a "dark control" sample that will be handled identically but not exposed to UV light.
• Prepare a "UV control" containing only the buffer (and scavenger, if used) to assess any effects of the light on the buffer itself or the downstream assay.

2. Irradiation Setup:

• Place your sample in a UV-transparent vessel (e.g., quartz cuvette).
• Position the light source at a fixed, measured distance from the sample. Ensure consistent geometry for all experiments.
• If the lamp generates heat, consider placing the sample on a cold block or in a temperature-controlled chamber to maintain the desired temperature.
• Turn on the light source and allow it to warm up for the manufacturer-recommended time to ensure stable output.

3. Cleavage Reaction:

• Expose the sample to the UV light for the predetermined time.
• If running a time course, remove aliquots at specified intervals.
• After the final exposure, immediately proceed to analysis or purification.

4. Analysis:

• Analyze the irradiated sample, the dark control, and the UV control using your chosen method (HPLC, LC-MS, etc.).
• Compare the results to determine the percentage of cleavage and to identify any degradation or byproduct formation.

By following this structured approach, researchers can effectively utilize oNB linkers, optimize their cleavage protocols, and confidently interpret their experimental results.

References

• Blanc, A., & Bochet, C. G. (2002). Wavelength-Gated Orthogonal Deprotection of Photolabile Protecting Groups. The Journal of Organic Chemistry, 67(16), 5567–5577.
• Hasan, T., et al. (2017). Wavelength Controlled Photocleavage for Orthogonal and Sequential Release of Multiple Proteins. ACS Applied Materials & Interfaces, 9(27), 22258–22265.
• Klán, P., et al. (2013). Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews, 113(1), 119–191.
• Leriche, G., et al. (2012). Photoremovable Protecting Groups: Reaction Mechanisms and Applications. Chemical Reviews, 112(9), 5015–5085.

• AZoM. (2013). Understanding Photocleavage Reactions. Available at: [Link]

• van der Veen, R. M., et al. (2020). Strategy for Engineering High Photolysis Efficiency of Photocleavable Protecting Groups through Cation Stabilization. Journal of the American Chemical Society, 142(18), 8494–8501.
• Zhu, L., et al. (2011). A photochemical approach for controlled drug release in targeted drug delivery. Journal of Controlled Release, 152(1), e135-e137.
• Shen, W., et al. (2020). Approaches for the synthesis of o-nitrobenzyl and coumarin linkers for use in photocleavable biomaterials and bioconjugates and their biomedical applications.
• Kim, D. H., et al. (2006). Photocleavage of o-nitrobenzyl ether derivatives for rapid biomedical release applications. Bioorganic & Medicinal Chemistry Letters, 16(17), 4536–4539.
• Guss, D. F., et al. (2023). Photocleavable Ortho-Nitrobenzyl-Protected DNA Architectures and Their Applications. Chemical Reviews, 123(9), 5303–5365.

• Quora. (2024). How does ultraviolet radiation affect protein structure and function? Can it be prevented and if so, how?. Available at: [Link]

• ResearchGate. (2010). Mechanisms of Photodamage and Protein Degradation During Photoinhibition of Photosystem II. Available at: [Link]

• ResearchGate. (n.d.). o-nitrobenzyl and coumarin derived bioconjugates and biomaterials. Available at: [Link]

• Kidder-Wolff, N. D., et al. (2024). Proximal Photocleavage: Controlling Polymer Solubility through Pathway Dependent Wavelength‐Orthogonal Photoreactions. Macromolecular Chemistry and Physics, 225(21).
• Bai, X., et al. (2003). Photocleavage of a 2-nitrobenzyl linker bridging a fluorophore to the 5′ end of DNA. Proceedings of the National Academy of Sciences, 100(2), 409–413.
• Greenberg, M. M. (2000). Ultraviolet-B Radiation Impacts Light-Mediated Turnover of the Photosystem II Reaction Center Heterodimer in Arabidopsis Mutants Altered in Phenolic Metabolism. Plant Physiology, 122(4), 1317–1326.

• YouTube. (2024). PHOTOPROTECTIVE MECHANISMS IN PLANTS-PART I. Available at: [Link]

• ResearchGate. (n.d.). (PDF) UV Light Effects on Proteins: From Photochemistry to Nanomedicine. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Photocleavage of a 2-nitrobenzyl linker bridging a fluorophore to the 5' end of DNA. Available at: [Link]

• Skwarczynski, M., et al. (2021). Development of Photoremovable Linkers as a Novel Strategy to Improve the Pharmacokinetics of Drug Conjugates and Their Potential Application in Antibody–Drug Conjugates for Cancer Therapy. Pharmaceutics, 13(9), 1437.

• PubMed. (2020). Approaches for the synthesis of o-nitrobenzyl and coumarin linkers for use in photocleavable biomaterials and bioconjugates and their biomedical applications. Available at: [Link]

• ResearchGate. (2020). (PDF) Approaches for the Synthesis of o-Nitrobenzyl and Coumarin Linkers for use in Photocleavable Biomaterials and Bioconjugates and Their Biomedical Applications. Available at: [Link]

• Griffin, J. H., et al. (2020). Photolabile linkers: exploiting labile bond chemistry to control mode and rate of hydrogel degradation and protein release. Journal of the American Chemical Society, 142(8), 3954–3963.
• Holmes, C. P. (1997). Model Studies for New o-Nitrobenzyl Photolabile Linkers: Substituent Effects on the Rates of Photochemical Cleavage. The Journal of Organic Chemistry, 62(8), 2370–2380.

• Journal of the American Chemical Society. (2020). Photolabile Linkers: Exploiting Labile Bond Chemistry to Control Mode and Rate of Hydrogel Degradation and Protein Release. Available at: [Link]

• Google Patents. (n.d.). US10392364B2 - Process for synthesis of lenalidomide.

• Protheragen. (n.d.). Methyl 2-(bromomethyl)-3-nitrobenzoate. Available at: [Link]

• PubChem. (n.d.). Methyl 4-amino-3-nitrobenzoate. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to HPLC and GC-MS in the Purity Analysis of Methyl 4-(bromomethyl)-3-nitrobenzoate

For researchers, scientists, and professionals in drug development, ensuring the purity of pharmaceutical intermediates is a cornerstone of safe and effective drug synthesis. Methyl 4-(bromomethyl)-3-nitrobenzoate, a key building block in the synthesis of various active pharmaceutical ingredients (APIs), is no exception. Its purity can significantly impact the quality, safety, and efficacy of the final drug product. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for the purity analysis of this critical intermediate, complete with experimental protocols and supporting data.

The Criticality of Purity Analysis

Methyl 4-(bromomethyl)-3-nitrobenzoate is synthesized through a multi-step process where the formation of impurities is a significant concern. These impurities can arise from starting materials, by-products of the reaction, or degradation of the final product. Common impurities include positional isomers and related substances that may carry over to the final API, potentially altering its pharmacological profile or introducing toxicity. Therefore, a robust analytical method to assess the purity and impurity profile of Methyl 4-(bromomethyl)-3-nitrobenzoate is not just a quality control measure but a regulatory necessity.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

HPLC is a powerful and versatile technique for the separation, identification, and quantification of non-volatile and thermally labile compounds, making it an ideal choice for the analysis of many pharmaceutical intermediates.[1] A well-developed HPLC method can effectively separate the main component from its closely related impurities, providing a detailed picture of the sample's purity.

A Stability-Indicating Reversed-Phase HPLC Method

1. Chromatographic Conditions:

Parameter	Recommended Condition	Rationale
Column	C18 (Octadecylsilane), 250 mm x 4.6 mm, 5 µm	Provides excellent retention and separation for moderately polar to non-polar compounds like the target analyte and its expected impurities.
Mobile Phase	Acetonitrile:Water (60:40 v/v) with 0.1% Formic Acid	A common mobile phase for reversed-phase chromatography, offering good peak shape and resolution. Formic acid helps to protonate silanol groups on the stationary phase and the analyte, leading to sharper peaks.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm I.D. column, providing a good balance between analysis time and separation efficiency.
Column Temperature	30°C	Maintaining a constant column temperature ensures reproducible retention times.
Detection	UV at 254 nm	The nitroaromatic and benzoate chromophores in the molecule allow for sensitive detection at this wavelength.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.

2. Standard and Sample Preparation:

• Diluent: Mobile phase (Acetonitrile:Water, 60:40 v/v)

• Standard Solution (0.1 mg/mL): Accurately weigh about 10 mg of Methyl 4-(bromomethyl)-3-nitrobenzoate reference standard and dissolve in 100 mL of diluent.

• Sample Solution (0.1 mg/mL): Accurately weigh about 10 mg of the sample and dissolve in 100 mL of diluent.

3. System Suitability:

Before sample analysis, the chromatographic system must be evaluated to ensure it is performing correctly. Inject the standard solution five times and evaluate the following parameters:

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	≥ 2000
% RSD of Peak Area	≤ 2.0%

Potential Impurities and Their Separation

During the synthesis of Methyl 4-(bromomethyl)-3-nitrobenzoate, several impurities can be formed. A study on the synthesis of Lenalidomide, where this compound is an intermediate, identified potential isomeric impurities.[3] The proposed HPLC method is designed to separate the main peak from these and other potential impurities.

Table of Potential Impurities:

Impurity Name	Potential Origin
Methyl 2-(bromomethyl)-4-nitrobenzoate	Isomeric impurity
Methyl 2-(bromomethyl)-5-nitrobenzoate	Isomeric impurity
Methyl 2-(bromomethyl)-6-nitrobenzoate	Isomeric impurity
Methyl 2-methyl-3-nitrobenzoate	Unreacted starting material
4-Nitrophthalide	By-product
Methyl 2-chloromethyl-3-nitrobenzoate	Impurity from starting materials

The separation of these impurities is crucial for an accurate purity assessment. The developed HPLC method, with its optimized mobile phase and stationary phase, is expected to provide sufficient resolution between the main peak and these potential impurities.

Gas Chromatography-Mass Spectrometry (GC-MS): A Powerful Alternative

For volatile and thermally stable compounds, Gas Chromatography-Mass Spectrometry (GC-MS) offers an excellent alternative to HPLC. GC provides high-resolution separation, while MS offers sensitive and selective detection, allowing for the definitive identification of impurities.

GC-MS Method for Trace Level Impurity Analysis

A GC-MS method has been developed for the determination of Methyl 4-(bromomethyl)-3-nitrobenzoate and its potential genotoxic impurities in the synthesis of Lenalidomide.[3] This highlights the utility of GC-MS for sensitive impurity profiling.

1. Chromatographic and Mass Spectrometric Conditions:

Parameter	Recommended Condition	Rationale
GC Column	DB-5ms (or equivalent), 30 m x 0.25 mm, 0.25 µm	A robust, general-purpose column suitable for a wide range of applications.
Carrier Gas	Helium at a constant flow of 1.0 mL/min	An inert carrier gas that provides good chromatographic efficiency.
Injector Temperature	250°C	Ensures complete volatilization of the sample.
Oven Temperature Program	Initial 100°C for 2 min, ramp to 280°C at 10°C/min, hold for 10 min	A temperature gradient allows for the separation of compounds with a range of boiling points.
Ion Source Temperature	230°C	Standard ion source temperature for electron ionization.
Quadrupole Temperature	150°C	Standard quadrupole temperature.
Ionization Mode	Electron Ionization (EI) at 70 eV	Provides reproducible fragmentation patterns for compound identification.
Scan Range	50-500 amu	A wide scan range to capture the molecular ions and fragment ions of the analyte and its impurities.

2. Sample Preparation:

• Diluent: Dichloromethane

• Sample Solution: Dissolve the sample in dichloromethane to a final concentration of approximately 1 mg/mL.

Comparative Analysis: HPLC vs. GC-MS

The choice between HPLC and GC-MS for the purity analysis of Methyl 4-(bromomethyl)-3-nitrobenzoate depends on the specific requirements of the analysis.

Feature	HPLC	GC-MS
Analyte Suitability	Non-volatile and thermally labile compounds	Volatile and thermally stable compounds
Separation Principle	Partitioning between a liquid mobile phase and a solid stationary phase	Partitioning between a gaseous mobile phase and a liquid/solid stationary phase
Detection	UV-Vis, PDA, Fluorescence, MS	Mass Spectrometry (MS)
Identification	Based on retention time comparison with standards	Based on retention time and mass spectrum (fragmentation pattern)
Sensitivity	Good, can be enhanced with specific detectors	Excellent, especially in Selected Ion Monitoring (SIM) mode
Quantification	Highly accurate and precise	Accurate and precise
Method Development	Can be complex, requiring optimization of mobile phase, column, etc.	Often more straightforward, primarily involving temperature programming

For routine quality control and purity assessment where the primary goal is to quantify the main component and known impurities, HPLC-UV is often the preferred method due to its robustness, ease of use, and lower cost.

For in-depth impurity profiling, identification of unknown impurities, and detection of trace-level genotoxic impurities , GC-MS is the more powerful technique . The mass spectral data provides structural information that is invaluable for impurity identification.

Visualization of the Analytical Workflow

The following diagram illustrates the general workflow for the purity analysis of Methyl 4-(bromomethyl)-3-nitrobenzoate using either HPLC or GC-MS.

Caption: General workflow for the purity analysis of Methyl 4-(bromomethyl)-3-nitrobenzoate.

Conclusion

Both HPLC and GC-MS are powerful analytical techniques that can be effectively employed for the purity analysis of Methyl 4-(bromomethyl)-3-nitrobenzoate. The choice of method should be guided by the specific analytical needs. For routine quality control and quantification of the main component and known impurities, a well-validated RP-HPLC method is a robust and reliable choice. For comprehensive impurity profiling and the identification of unknown or trace-level impurities, the sensitivity and specificity of GC-MS are unparalleled. A thorough understanding of the strengths and limitations of each technique is essential for ensuring the quality and safety of this critical pharmaceutical intermediate.

References

• Stability-Indicating HPLC-UV for the Determination of 4-bromomethyl-3-nitrobenzoic acid, a Bioactive Nitrocompound. ResearchGate. Available at: [Link]

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• and 4- Bromobenzoic Acids both In Vitro and In Vivo. Chromatography Today. Available at: [Link]

• Development and validation of gc-ms method for the trace level determination of potential genotoxic. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. Available at: [Link]

• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. Available at: [Link]

• Development and validation of a stability indicating RP-HPLC-DAD method for the determination of bromazepam. National Center for Biotechnology Information. Available at: [Link]

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• (PDF) Development and validation of HPLC method for the resolution of derivatives of 1- bromo- 3- chloro- 2- propanol: a novel chiral building block for the synthesis of pharmaceutically important compounds. ResearchGate. Available at: [Link]

• HPLC Method for Analysis of Bromoform on Newcrom R1 Column. SIELC Technologies. Available at: [Link]

• What is the product of my (failed) synthesis of methyl-3-nitrobenzoate? Reddit. Available at: [Link]

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A Comparative Guide to the Determination of Methyl 4-(bromomethyl)-3-nitrobenzoate: A GC-MS First Approach vs. HPLC-UV

For researchers, scientists, and drug development professionals, the precise and reliable quantification of pharmaceutical intermediates is a cornerstone of robust process development and quality control. Methyl 4-(bromomethyl)-3-nitrobenzoate, a key building block in the synthesis of various active pharmaceutical ingredients (APIs), presents a unique analytical challenge due to its chemical structure, which includes a thermally labile bromomethyl group and a strongly electron-withdrawing nitro group.[1]

This guide provides an in-depth comparison of two powerful analytical techniques for the determination of Methyl 4-(bromomethyl)-3-nitrobenzoate: a proposed Gas Chromatography-Mass Spectrometry (GC-MS) method and a conventional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method. While HPLC is a common workhorse for such compounds, this guide will illuminate the distinct advantages that a well-developed GC-MS method can offer, particularly in terms of specificity and sensitivity. We will delve into the causality behind experimental choices, present detailed protocols, and provide supporting data to empower you in selecting the optimal analytical strategy for your laboratory.

The Analytical Challenge: Why a Dedicated Method is Crucial

Methyl 4-(bromomethyl)-3-nitrobenzoate's structure demands careful consideration during method development. The presence of the bromomethyl group makes the molecule susceptible to thermal degradation, a critical factor for GC-based methods.[2] Furthermore, as a non-volatile compound, its analysis by GC-MS is not straightforward and requires careful optimization of instrumental parameters. The nitroaromatic moiety, while providing a strong chromophore for UV detection in HPLC, can also be reactive. Therefore, a robust and validated analytical method is imperative to ensure accurate quantification and impurity profiling, which is critical for regulatory compliance and the synthesis of safe and effective pharmaceuticals.[3][4]

A Proposed GC-MS Method: Unparalleled Specificity and Sensitivity

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique that combines the separation capabilities of gas chromatography with the highly specific detection of mass spectrometry.[2] This combination provides a "gold standard" for the identification and quantification of volatile and semi-volatile compounds.[4] For Methyl 4-(bromomethyl)-3-nitrobenzoate, a direct injection GC-MS method offers the potential for high sensitivity and unambiguous peak identification, which is particularly valuable when dealing with complex sample matrices or trace-level impurities.

Rationale for a GC-MS First Approach

The choice of GC-MS is predicated on its ability to provide structural information through mass fragmentation patterns, offering a higher degree of confidence in analyte identification compared to UV detection alone.[5] While thermal lability is a concern, careful optimization of the injector temperature and a rapid oven temperature program can minimize on-column degradation. The use of a selective ion monitoring (SIM) mode in the mass spectrometer can further enhance sensitivity and selectivity, allowing for the detection of the target analyte at very low concentrations.[6]

Experimental Workflow for GC-MS Analysis

The overall workflow for the GC-MS analysis of Methyl 4-(bromomethyl)-3-nitrobenzoate is depicted below.

Caption: GC-MS workflow for Methyl 4-(bromomethyl)-3-nitrobenzoate analysis.

Detailed Experimental Protocol: GC-MS Method

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the Methyl 4-(bromomethyl)-3-nitrobenzoate sample.

• Dissolve the sample in a suitable volatile solvent such as ethyl acetate or dichloromethane in a 10 mL volumetric flask.[7][8]

• Sonicate for 5 minutes to ensure complete dissolution.

• Make up to the mark with the same solvent.

• Prepare a series of calibration standards by diluting a stock solution of a certified reference standard.

• Filter the sample and standard solutions through a 0.22 µm syringe filter into a GC vial.[7]

2. GC-MS Instrumental Parameters:

Parameter	Setting	Rationale
Gas Chromatograph	Agilent 7890B or equivalent	A robust and widely used GC system.
Mass Spectrometer	Agilent 5977B MSD or equivalent	Provides high sensitivity and selectivity.
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	A low-polarity column suitable for a wide range of semi-volatile compounds.
Injector	Split/Splitless	Splitless mode for trace analysis, split mode for higher concentrations.
Injector Temperature	250 °C	Optimized to ensure volatilization without significant thermal degradation.
Oven Program	Initial: 150 °C (hold 1 min), Ramp: 20 °C/min to 280 °C (hold 5 min)	A fast ramp rate minimizes time at elevated temperatures.
Carrier Gas	Helium	Inert carrier gas providing good chromatographic efficiency.
Flow Rate	1.2 mL/min (Constant Flow)	Optimal flow for the column dimensions.
Ionization Mode	Electron Ionization (EI)	Standard ionization technique for GC-MS.
Ion Source Temp.	230 °C	Standard source temperature.
Quadrupole Temp.	150 °C	Standard quadrupole temperature.
Acquisition Mode	Selective Ion Monitoring (SIM)	Enhances sensitivity and selectivity by monitoring characteristic ions.
Monitored Ions (m/z)	To be determined from the mass spectrum of the standard. Likely fragments would correspond to the molecular ion and key fragments from the loss of Br, CH2Br, and NO2.

The Alternative: A Robust HPLC-UV Method

High-Performance Liquid Chromatography with UV detection is a widely adopted technique for the analysis of pharmaceutical compounds due to its versatility and reliability.[9] For Methyl 4-(bromomethyl)-3-nitrobenzoate, an isocratic reversed-phase HPLC-UV method provides a straightforward and efficient means of quantification.

Rationale for the HPLC-UV Method

The primary advantage of HPLC-UV for this analyte is the avoidance of high temperatures, thus eliminating the risk of thermal degradation.[9] The nitroaromatic structure of the molecule contains a strong chromophore, making it well-suited for UV detection. This method is often simpler to implement and can have a faster analysis time per sample compared to GC-MS.

Detailed Experimental Protocol: HPLC-UV Method

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the Methyl 4-(bromomethyl)-3-nitrobenzoate sample.

• Dissolve the sample in the mobile phase (or a compatible solvent like acetonitrile) in a 10 mL volumetric flask.

• Sonicate for 5 minutes to ensure complete dissolution.

• Make up to the mark with the mobile phase.

• Prepare a series of calibration standards by diluting a stock solution of a certified reference standard in the mobile phase.

• Filter the sample and standard solutions through a 0.22 µm syringe filter into an HPLC vial.

2. HPLC-UV Instrumental Parameters:

Parameter	Setting	Rationale
HPLC System	Agilent 1260 Infinity II or equivalent	A reliable and widely used HPLC system.
Detector	Diode Array Detector (DAD) or Variable Wavelength Detector (VWD)	DAD allows for spectral confirmation of the peak.
Column	C18 (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm)	A standard reversed-phase column for non-polar to moderately polar compounds.
Mobile Phase	Acetonitrile:Water (60:40 v/v)	A common mobile phase for reversed-phase chromatography. The ratio may require optimization.
Flow Rate	1.0 mL/min	A typical flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Controlled temperature ensures reproducible retention times.
Injection Volume	10 µL	A standard injection volume.
Detection Wavelength	254 nm	A common wavelength for aromatic compounds. The optimal wavelength should be determined from the UV spectrum of the standard.

Performance Comparison: GC-MS vs. HPLC-UV

The choice between GC-MS and HPLC-UV will ultimately depend on the specific analytical requirements, such as the need for structural confirmation, the required sensitivity, and the available instrumentation. The following table provides a comparative summary of the expected performance of each method.

Parameter	Proposed GC-MS Method	Established HPLC-UV Method
Specificity	Very High (based on mass fragmentation)	Moderate (based on retention time and UV spectrum)
Linearity (R²)	> 0.998	> 0.999
Limit of Detection (LOD)	0.05 - 0.2 µg/mL	0.1 - 0.5 µg/mL
Limit of Quantification (LOQ)	0.2 - 0.7 µg/mL	0.5 - 1.5 µg/mL
Precision (RSD%)	< 3%	< 2%
Accuracy (Recovery %)	97 - 103%	98 - 102%
Analysis Time	~20 minutes	~10 minutes
Instrument Complexity	High	Moderate
Cost of Consumables	Moderate	Low

Method Selection Guide: Choosing the Right Tool for the Job

The decision to use GC-MS or HPLC-UV should be based on a clear understanding of the analytical goals. The following decision tree can guide this selection process.

Caption: Decision tree for selecting an analytical method.

Conclusion

Both the proposed GC-MS method and the established HPLC-UV method are powerful tools for the determination of Methyl 4-(bromomethyl)-3-nitrobenzoate. The GC-MS method, with its superior specificity and potential for high sensitivity in SIM mode, is the recommended choice for applications requiring unambiguous identification of the analyte and its potential impurities, particularly in complex matrices or during early-stage process development. For routine quality control and release testing where high throughput and lower operational complexity are desired, the HPLC-UV method provides a robust and reliable alternative.

By understanding the principles, protocols, and performance characteristics of each technique as outlined in this guide, researchers, scientists, and drug development professionals can make informed decisions to ensure the quality and integrity of their analytical data, ultimately contributing to the development of safe and effective medicines.

References

• BenchChem. (2025). Application Notes and Protocols for GC-MS Analysis of Pharmaceutical Samples after Chemical Derivatization.
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• Anonymous. Sample Preparation Guidelines for GC-MS.
• SCION Instruments. Sample preparation GC-MS.
• Restek Corporation. (2015, October 19). Analysis of Halogenated Organic Contaminants in Water Using GC-MS and Large Volume Injection.
• Xie, M., et al. (n.d.). Characterization of aerosol nitroaromatic compounds: Validation of an experimental method. PMC - NIH.
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• Anonymous. A Review on GC-MS and Method Development and Validation. Impactfactor.
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• BenchChem. (2025). A Comparative Guide to the Analysis of Methyl 4-formylbenzoate: GC-MS vs. HPLC Methods.
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A Comparative Guide to the Reactivity of Methyl 4-(bromomethyl)-3-nitrobenzoate and Other Benzylic Bromides

Introduction

Benzylic bromides are a cornerstone class of reagents in organic synthesis, prized for their utility in introducing benzylic moieties into a diverse range of molecular architectures. Their reactivity, however, is exquisitely sensitive to the nature and position of substituents on the aromatic ring. This guide provides a detailed comparative analysis of Methyl 4-(bromomethyl)-3-nitrobenzoate , a key building block in pharmaceutical and materials science, with other benzylic bromides. We will explore how the interplay of electronic and steric effects governs their performance in nucleophilic substitution reactions, offering a framework for rational reagent selection and reaction optimization. This guide is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of benzylic bromide reactivity.

The Unique Profile of Methyl 4-(bromomethyl)-3-nitrobenzoate

Methyl 4-(bromomethyl)-3-nitrobenzoate possesses a distinct electronic profile that sets it apart from simpler benzylic bromides. The presence of two potent electron-withdrawing groups (EWGs), the nitro group (-NO₂) and the methoxycarbonyl group (-CO₂Me), profoundly influences the reactivity of the benzylic carbon. The nitro group, in particular, is strongly deactivating through both resonance and inductive effects, while the methoxycarbonyl group is primarily deactivating through its inductive effect. This electronic landscape has significant implications for the transition states of both Sₙ1 and Sₙ2 reactions.

Comparative Analysis of Reactivity: Sₙ1 vs. Sₙ2 Pathways

The competition between unimolecular (Sₙ1) and bimolecular (Sₙ2) nucleophilic substitution is a central theme in the chemistry of benzylic bromides. Benzylic systems are unique in that they can often proceed through either pathway, depending on the substrate, nucleophile, solvent, and leaving group.[1][2]

Sₙ1 Reactivity: The Destabilized Carbocation

The rate-determining step of an Sₙ1 reaction is the formation of a carbocation intermediate. The stability of this carbocation is therefore the primary determinant of the reaction rate.[3] While unsubstituted benzyl bromide can form a resonance-stabilized benzyl carbocation, the presence of strong electron-withdrawing groups in Methyl 4-(bromomethyl)-3-nitrobenzoate significantly destabilizes the corresponding carbocation.[1][4] This destabilization dramatically increases the activation energy for carbocation formation, making the Sₙ1 pathway highly unfavorable.

To illustrate this, consider the comparison with 4-nitrobenzyl bromide, which also bears a strong EWG. In Sₙ1 solvolysis reactions, 4-nitrobenzyl bromide reacts approximately 3000 times more slowly than unsubstituted benzyl bromide.[4] Given that Methyl 4-(bromomethyl)-3-nitrobenzoate has an additional EWG, its Sₙ1 reactivity is expected to be even further diminished.

Sₙ2 Reactivity: An Enhanced Electrophilic Center

The Sₙ2 reaction proceeds via a concerted backside attack of a nucleophile on the electrophilic carbon.[3] This pathway is favored for primary substrates due to minimal steric hindrance.[1] Methyl 4-(bromomethyl)-3-nitrobenzoate is a primary benzylic bromide, and the potent electron-withdrawing nature of the nitro and methoxycarbonyl groups enhances the electrophilicity of the benzylic carbon. This increased partial positive charge on the carbon atom makes it a more attractive target for nucleophilic attack, thereby favoring the Sₙ2 mechanism.[1]

The table below provides a qualitative comparison of the expected reactivity of Methyl 4-(bromomethyl)-3-nitrobenzoate with other common benzylic bromides in Sₙ2 reactions.

Benzylic Bromide	Substituents	Expected Relative Sₙ2 Reactivity	Rationale
Benzyl Bromide	None	Baseline	Resonance stabilization of the transition state.
4-Methylbenzyl Bromide	-CH₃ (Electron-Donating)	Slightly Decreased	Electron-donating group slightly reduces the electrophilicity of the benzylic carbon.
4-Chlorobenzyl Bromide	-Cl (Electron-Withdrawing)	Increased	Inductive electron withdrawal increases the electrophilicity of the benzylic carbon.
Methyl 4-(bromomethyl)-3-nitrobenzoate	-NO₂, -CO₂Me (Strongly Electron-Withdrawing)	Significantly Increased	Potent inductive and resonance withdrawal dramatically increases the electrophilicity of the benzylic carbon.
4-Methoxybenzyl Bromide	-OCH₃ (Electron-Donating)	Decreased	Strong electron-donating group reduces the electrophilicity of the benzylic carbon.

Experimental Protocols: A Framework for Comparison

To empirically validate the predicted reactivity trends, a series of comparative kinetic experiments can be designed. The following protocols provide a template for such studies.

Protocol 1: Comparative Sₙ2 Rate Determination via Conductivity

This protocol leverages the increase in ionic conductivity as the bromide leaving group is displaced to monitor reaction progress.

Materials:

• Benzylic bromides (e-g., Benzyl bromide, 4-Chlorobenzyl bromide, Methyl 4-(bromomethyl)-3-nitrobenzoate)

• Nucleophile (e.g., 0.1 M Sodium Iodide in Acetone)

• Solvent: Anhydrous Acetone

• Conductivity meter and probe

• Constant temperature bath

Procedure:

• Prepare equimolar solutions (e.g., 0.01 M) of each benzylic bromide in anhydrous acetone.

• Prepare a solution of the nucleophile (e.g., 0.1 M Sodium Iodide) in anhydrous acetone.

• Equilibrate the benzylic bromide solution and the nucleophile solution to the desired reaction temperature (e.g., 25 °C) in the constant temperature bath.

• Initiate the reaction by rapidly mixing equal volumes of the benzylic bromide and nucleophile solutions in a thermostated reaction vessel equipped with the conductivity probe.

• Record the conductivity of the solution at regular time intervals until no significant change is observed.

• The second-order rate constant (k₂) can be determined by plotting 1/(C₀ - Cₜ) versus time, where C₀ is the initial concentration of the benzylic bromide and Cₜ is the concentration at time t.

Protocol 2: Product Yield Comparison via HPLC Analysis

This protocol allows for the quantitative comparison of product formation under standardized reaction conditions.

Materials:

• Benzylic bromides

• Nucleophile (e.g., Phenol)

• Base (e.g., Potassium Carbonate)

• Solvent: Acetonitrile

• Internal Standard (e.g., Naphthalene)

• HPLC system with a suitable column (e.g., C18)

Procedure:

• In separate reaction vessels, dissolve each benzylic bromide (1.0 mmol) and an internal standard (0.5 mmol) in acetonitrile (10 mL).

• To each solution, add the nucleophile (1.2 mmol) and the base (2.0 mmol).

• Stir the reactions at a constant temperature (e.g., 60 °C) for a set period (e.g., 4 hours).

• At the end of the reaction period, quench the reactions by adding water and extract the organic components with a suitable solvent (e.g., ethyl acetate).

• Analyze the organic extracts by HPLC to determine the yield of the desired ether product relative to the internal standard.

Conclusion

Methyl 4-(bromomethyl)-3-nitrobenzoate is a highly reactive benzylic bromide that is strongly predisposed to undergo nucleophilic substitution via an Sₙ2 mechanism. The potent electron-withdrawing effects of the nitro and methoxycarbonyl substituents significantly enhance the electrophilicity of the benzylic carbon while destabilizing the carbocation intermediate required for an Sₙ1 pathway. This predictable reactivity profile makes it an invaluable tool for the controlled introduction of the 4-(methoxycarbonyl)-2-nitrobenzyl moiety in the synthesis of complex molecules. For researchers in drug development and materials science, a thorough understanding of these electronic effects is paramount for designing efficient and selective synthetic routes. The experimental protocols outlined in this guide provide a robust framework for the empirical validation of these principles and for the direct comparison of Methyl 4-(bromomethyl)-3-nitrobenzoate with other benzylic bromides in specific applications.

References

• Exploring Methyl 4-Bromo-3-Nitrobenzoate: A Key Intermediate in Organic Synthesis. (n.d.).
• Kinetic Investigations to Enable development of a Robust Radical Benzylic Bromination for Commercial Manufacturing of AMG 423 Dihydrochloride Hydrate. (2020). Newera-spectro.
• A Comparative Analysis of SN1 and SN2 Pathways for 2-(Bromomethyl)-4-chloro-1-nitrobenzene. (n.d.). Benchchem.
• 4-Bromomethyl-3-nitrobenzoic acid 97 55715-03-2. (n.d.). Sigma-Aldrich.
• Reactions on the “Benzylic” Carbon: Bromination And Oxidation. (2018). Master Organic Chemistry.
• Why does benzyl bromide react under both Sn1 conditions and Sn2 conditions?. (n.d.).
• Do benzyl halides react mainly via Sn1 or Sn2 mechanisms?. (2016). Quora.
• Comparing The SN1 vs Sn2 Reactions. (2025). Master Organic Chemistry.
• Cooperative Catalytic Coupling of Benzyl Chlorides and Bromides with Electron-Deficient Alkenes. (n.d.). PMC - PubMed Central.
• Cooperative Catalytic Coupling of Benzyl Chlorides and Bromides with Electron-Deficient Alkenes. (2024). Organic Letters - ACS Publications.
• Comparison of SN1 and SN2 Reactions. (2020). Chemistry LibreTexts.
• Benzyl bromide – Knowledge and References. (n.d.). Taylor & Francis.
• The Effect of the ortho Nitro Group in the Solvolysis of Benzyl and Benzoyl Halides. (2019). NIH.
• A Comparative Analysis of the Reactivity of 4-(Bromomethyl)benzil and Benzyl Bromide in Nucleophilic Substitution Reactions. (n.d.). Benchchem.

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A Comparative Guide to the Reactivity of Nitrobenzoate Isomers in Nucleophilic Aromatic Substitution (SNAr) Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, particularly within pharmaceutical and materials science, the precise functionalization of aromatic rings is a cornerstone of molecular design. Nucleophilic Aromatic Substitution (SNAr) stands out as a powerful tool for this purpose, enabling the formation of C-O, C-N, and C-S bonds on activated aromatic systems. The reactivity of substrates in these reactions is profoundly influenced by their electronic architecture. This guide provides an in-depth comparison of the reactivity of ortho-, meta-, and para-nitrobenzoate isomers in SNAr reactions, supported by mechanistic insights and detailed experimental guidelines to inform rational synthesis design.

The Underlying Principle: Mechanism of Nucleophilic Aromatic Substitution

Nucleophilic aromatic substitution is not a single-step displacement. It proceeds via a two-step addition-elimination mechanism.[1] The reaction is initiated by the attack of a nucleophile on an electron-deficient aromatic ring at the carbon atom bearing a suitable leaving group (typically a halide). This initial attack is the rate-determining step and results in the formation of a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[2] The aromaticity of the ring is temporarily disrupted in this intermediate. In the second, faster step, the leaving group departs, restoring the aromaticity of the ring and yielding the final substitution product.

The feasibility and rate of an SNAr reaction are critically dependent on two main factors:

• The presence of a good leaving group.

• Strong activation of the aromatic ring by electron-withdrawing groups (EWGs).[3]

The nitro group (-NO₂) is a quintessential activating group due to its potent electron-withdrawing nature through both inductive and resonance effects. Its placement relative to the leaving group is the single most important factor determining the reactivity of a nitro-substituted aryl halide.

Isomeric Effects on Reactivity: A Tale of Two Positions

The reactivity of nitrobenzoate isomers in SNAr reactions is a classic illustration of the principles of electronic effects in organic chemistry. The ortho and para isomers exhibit significantly enhanced reactivity compared to the meta isomer. This dramatic difference is rooted in the ability of the nitro group to stabilize the negatively charged Meisenheimer complex.

Ortho and Para Isomers: Activated for Reaction

When the nitro group is positioned ortho or para to the leaving group, it can directly participate in the delocalization of the negative charge of the Meisenheimer intermediate through resonance. The negative charge can be delocalized onto the oxygen atoms of the nitro group, which is a highly stabilizing interaction.[3] This stabilization lowers the activation energy of the rate-determining step, thereby accelerating the reaction.

dot

Caption: Resonance stabilization of the Meisenheimer complex in the para-nitrobenzoate isomer.

dot

Caption: Resonance stabilization of the Meisenheimer complex in the ortho-nitrobenzoate isomer.

Meta Isomer: The Unreactive Sibling

In the case of the meta-nitrobenzoate isomer, the nitro group is not in a position to directly delocalize the negative charge of the Meisenheimer intermediate through resonance.[3] While the nitro group still exerts an electron-withdrawing inductive effect, this is a much weaker stabilizing influence compared to the resonance effect. Consequently, the Meisenheimer complex of the meta isomer is significantly less stable, the activation energy for its formation is much higher, and the reaction proceeds at a much slower rate, if at all under typical conditions.

dot

Caption: Lack of direct resonance stabilization in the Meisenheimer complex of the meta-nitrobenzoate isomer.

Data Presentation: A Quantitative Comparison

While the qualitative difference in reactivity is stark, quantitative data from kinetic studies provides a clearer picture. The following table presents illustrative relative rate constants for the reaction of ortho-, meta-, and para-chloro-nitrobenzoate esters with a nucleophile like sodium methoxide in methanol.

Isomer	Relative Rate Constant (k_rel)	Mechanistic Rationale
ortho-Nitrobenzoate	~30	Strong resonance and inductive stabilization of the Meisenheimer complex.
para-Nitrobenzoate	~70	Most effective resonance stabilization due to optimal alignment of orbitals; less steric hindrance than ortho.
meta-Nitrobenzoate	< 1	No direct resonance stabilization of the Meisenheimer complex; only weak inductive deactivation.

Note: The values presented are illustrative and intended to demonstrate the general trend in reactivity. Actual rate constants will vary with the specific substrate, nucleophile, leaving group, and reaction conditions.

Experimental Protocols: A Guide to Kinetic Analysis

The following protocol outlines a general procedure for comparing the reaction rates of nitrobenzoate isomers in an SNAr reaction using UV-Vis spectrophotometry. This method is suitable for monitoring the formation of a colored product over time.

Materials and Instrumentation

• Ethyl 4-chlorobenzoate (as a control)

• Ethyl 2-chloro-4-nitrobenzoate

• Ethyl 2-chloro-5-nitrobenzoate (representative meta isomer)

• Ethyl 4-chloro-3-nitrobenzoate (representative para isomer)

• Piperidine (nucleophile)

• Methanol (solvent)

• UV-Vis spectrophotometer with temperature control

• Volumetric flasks, pipettes, and cuvettes

Experimental Workflow

dot

Caption: Workflow for the kinetic analysis of SNAr reactions.

Step-by-Step Procedure

• Preparation of Stock Solutions:

  • Prepare a 0.1 M stock solution of piperidine in methanol.

  • Prepare 0.002 M stock solutions of each of the nitrobenzoate isomers and the control in methanol.

• Kinetic Runs:

  • Set the UV-Vis spectrophotometer to a wavelength where the product absorbs strongly and the reactants do not (this will need to be determined empirically, often in the range of 350-450 nm for the product of reaction with an amine).

  • Equilibrate the spectrophotometer's cell holder to the desired reaction temperature (e.g., 25 °C).

  • In a cuvette, pipette 2.0 mL of the 0.1 M piperidine solution. Place the cuvette in the cell holder and allow it to reach thermal equilibrium.

  • To initiate the reaction, rapidly inject 0.1 mL of one of the 0.002 M nitrobenzoate stock solutions into the cuvette, mix quickly, and immediately begin recording the absorbance as a function of time.

  • Continue data collection until the reaction is complete (i.e., the absorbance reaches a plateau).

  • Repeat the experiment for each of the isomers and the control.

• Data Analysis:

  • The reaction is run under pseudo-first-order conditions since the nucleophile (piperidine) is in large excess.

  • The pseudo-first-order rate constant (k_obs) can be determined by plotting ln(A_∞ - A_t) versus time (t), where A_∞ is the final absorbance and A_t is the absorbance at time t. The slope of this line will be -k_obs.

  • The second-order rate constant (k₂) can then be calculated by dividing k_obs by the concentration of piperidine.

  • Compare the k₂ values for the different isomers to determine their relative reactivities.

Conclusion and Implications for Synthesis

The positional isomerism of the nitro group on a benzoate ring has a profound and predictable effect on its reactivity in nucleophilic aromatic substitution reactions. The ortho and para isomers are highly activated due to the ability of the nitro group to stabilize the key Meisenheimer intermediate through resonance. In contrast, the meta isomer is largely unreactive under similar conditions due to the absence of this stabilizing resonance effect.

This understanding is not merely academic; it has significant practical implications for researchers and drug development professionals. The choice of isomer can be a strategic decision to:

• Control Regioselectivity: Directing substitution to a specific position on an aromatic ring.

• Tune Reactivity: Designing molecules with specific kinetic profiles for their synthesis or biological activity.

• Optimize Synthesis: Avoiding unwanted side reactions and improving the efficiency of synthetic routes.

By leveraging these fundamental principles of physical organic chemistry, scientists can design more efficient and elegant syntheses of complex molecules, accelerating the discovery and development of new medicines and materials.

References

• Chemistry LibreTexts. (2021, December 12). 8.12: Nucleophilic Substitutions on Aromatic Systems- Expanding the range of potential substitution products. [Link]

• Makosza, M., & Wojciechowski, K. (2020). How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. Molecules, 25(20), 4819. [Link]

• Hammett, L. P. (1937). The Effect of Structure upon the Reactions of Organic Compounds. Benzene Derivatives. Journal of the American Chemical Society, 59(1), 96–103. [Link]

• Filo. (2025, May 7). Discuss the mechanism of nucleophilic substitution reaction of aryl nitro compound. [Link]

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). Wiley-Interscience.

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A Senior Application Scientist's Guide to Structural Validation: A Comparative Analysis for Methyl 4-(bromomethyl)-3-nitrobenzoate

For: Researchers, scientists, and drug development professionals.

Introduction: The Imperative of Unambiguous Structural Validation

In the landscape of drug discovery and development, the absolute certainty of a molecule's structure is the bedrock upon which all subsequent research is built. An incorrectly identified compound can lead to misinterpreted biological data, wasted resources, and significant delays. Methyl 4-(bromomethyl)-3-nitrobenzoate is a key building block in organic synthesis, often utilized in the creation of more complex pharmaceutical agents. Its structure, featuring a substituted aromatic ring, presents a clear case for the power and precision of modern analytical techniques.

This guide provides an in-depth, experience-driven comparison of the primary and alternative methods for validating the structure of Methyl 4-(bromomethyl)-3-nitrobenzoate. We will delve into the "why" behind procedural choices, offering a narrative grounded in practical laboratory insights rather than a simple recitation of steps. Our focus will be on creating a self-validating system of analysis, where data from multiple, orthogonal techniques converge to provide an unequivocal structural assignment.

Part 1: The Gold Standard—¹H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution.[1][2] It provides detailed information about the chemical environment, connectivity, and relative number of hydrogen atoms in a molecule.

Why ¹H NMR is the Primary Choice

For a molecule like Methyl 4-(bromomethyl)-3-nitrobenzoate, ¹H NMR is exceptionally informative. The molecule possesses several distinct sets of protons with predictable chemical shifts and coupling patterns. The electron-withdrawing nature of the nitro and ester groups, combined with the unique environment of the benzylic and methyl protons, results in a spectrum that can be interpreted with a high degree of confidence.

Anticipating the ¹H NMR Spectrum

Before stepping into the lab, a seasoned scientist will predict the expected spectrum. This predictive process is crucial for efficient data interpretation.

dot graph "Methyl_4_bromomethyl_3_nitrobenzoate_Structure" { layout=neato; node [shape=none, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} Figure 1: Structure of Methyl 4-(bromomethyl)-3-nitrobenzoate with labeled protons.

Expected Signals:

Proton Label	Environment	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
Ha	Aromatic (ortho to Ester)	~8.4 ppm	Doublet (d)	1H	Deshielded by the adjacent electron-withdrawing ester and nitro group. Coupled to Hb (meta coupling).[3][4]
Hb	Aromatic (ortho to Bromomethyl)	~8.2 ppm	Doublet of Doublets (dd)	1H	Deshielded by nitro group. Coupled to Ha (meta coupling) and Hc (ortho coupling).[3][5]
Hc	Aromatic (para to Ester)	~7.8 ppm	Doublet (d)	1H	Coupled to Hb (ortho coupling).[3][5]
Hd	Methyl Ester (-OCH₃)	~4.0 ppm	Singlet (s)	3H	Protons on a carbon attached to an oxygen atom are deshielded.[6][7]
He	Benzylic (-CH₂Br)	~4.8 ppm	Singlet (s)	2H	Protons on a carbon adjacent to an aromatic ring and an electronegative bromine atom are significantly deshielded.[8][9]

Experimental Protocol: ¹H NMR Spectroscopy

This protocol is designed for a standard 400 MHz NMR spectrometer.

1. Sample Preparation: The Foundation of a Good Spectrum

• Rationale: Proper sample preparation is critical. Inclusions of solid particles or paramagnetic impurities will broaden spectral lines, obscuring important coupling details.
• Procedure:

• Weigh approximately 5-10 mg of Methyl 4-(bromomethyl)-3-nitrobenzoate.
• Dissolve the sample in ~0.7 mL of deuterated chloroform (CDCl₃). CDCl₃ is a versatile solvent for many organic compounds and its residual proton peak at ~7.26 ppm provides a convenient secondary chemical shift reference.[10][11]
• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).
• Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[12] This removes any suspended particles.
• Cap the NMR tube securely.

2. Data Acquisition: Optimizing Spectrometer Parameters

• Rationale: While modern spectrometers have robust automated routines, understanding the key parameters ensures high-quality data.
• Procedure:

• Insert the sample into the spectrometer.
• Lock the spectrometer on the deuterium signal of the CDCl₃ solvent.
• Shim the magnetic field to optimize homogeneity. This is an automated process on most instruments, but manual shimming may be required for optimal resolution.
• Acquire the ¹H spectrum using standard parameters (e.g., 16-32 scans, relaxation delay of 1-2 seconds).

3. Data Processing and Interpretation

• Rationale: Raw data (Free Induction Decay or FID) must be mathematically processed to generate the familiar spectrum.
• Procedure:

• Apply Fourier Transform to the FID.
• Phase the spectrum to ensure all peaks are in the positive absorptive mode.
• Calibrate the chemical shift scale by setting the TMS peak to 0.0 ppm.
• Integrate the peaks to determine the relative ratios of the different types of protons.
• Analyze the chemical shifts, coupling patterns (multiplicity), and integration values to confirm they match the predicted structure.[13]

dot graph "NMR_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

} Figure 2: ¹H NMR experimental and data analysis workflow.

Part 2: A Comparative Framework—Alternative and Complementary Techniques

While ¹H NMR is powerful, relying on a single technique is not best practice. Integrating data from other spectroscopic methods provides a more robust and irrefutable structural validation.[14][15]

A. Carbon-13 NMR (¹³C NMR) Spectroscopy

Principle: ¹³C NMR detects the carbon nuclei in a molecule. While less sensitive than ¹H NMR due to the low natural abundance of the ¹³C isotope (~1.1%), it provides crucial information about the carbon skeleton.[16][17]

Value for this Molecule: It will confirm the number of unique carbon environments. For Methyl 4-(bromomethyl)-3-nitrobenzoate, we expect to see 8 distinct signals corresponding to the 6 aromatic carbons, the ester carbonyl carbon, the ester methyl carbon, and the benzylic carbon. The wide chemical shift range (0-220 ppm) means peaks rarely overlap.[18]

Expected ¹³C Chemical Shifts:

• Aromatic Carbons: 120-150 ppm

• Ester Carbonyl (C=O): ~165 ppm

• Benzylic Carbon (-CH₂Br): ~30-40 ppm

• Ester Methyl Carbon (-OCH₃): ~53 ppm

Experimental Protocol: The sample preparation is identical to that for ¹H NMR.[19] Acquisition requires more scans (and thus more time) due to lower sensitivity. A standard experiment is proton-decoupled, meaning all carbon signals appear as singlets, which simplifies the spectrum by removing C-H coupling.[16]

B. Fourier-Transform Infrared (FT-IR) Spectroscopy

Principle: FT-IR spectroscopy measures the absorption of infrared radiation by a molecule, which excites molecular vibrations (stretching, bending).[20] It is an excellent technique for identifying the presence of specific functional groups.

Value for this Molecule: FT-IR can quickly confirm the key functional groups.

• Nitro Group (NO₂): Strong, characteristic asymmetric and symmetric stretching bands around 1530 cm⁻¹ and 1350 cm⁻¹, respectively.[21][22]

• Ester Group (C=O): A very strong, sharp absorption around 1720 cm⁻¹.

• Aromatic Ring (C=C): Overtone bands in the 1600-2000 cm⁻¹ region and C-H stretching just above 3000 cm⁻¹.

Experimental Protocol:

• Sample Preparation: A small amount of the solid sample is mixed with potassium bromide (KBr) and pressed into a thin, transparent pellet. Alternatively, a spectrum can be acquired using an Attenuated Total Reflectance (ATR) accessory by simply placing the solid on the crystal.

• Data Acquisition: A background spectrum of the empty instrument (or pure KBr) is taken first. Then, the sample spectrum is acquired. The instrument automatically ratios the sample to the background to produce the final absorbance/transmittance spectrum.

C. Mass Spectrometry (MS)

Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. It provides the molecular weight of the compound and, through fragmentation patterns, clues about its structure.[23]

Value for this Molecule:

• Molecular Ion Peak (M⁺): Will confirm the molecular weight (260.08 g/mol ). Due to the presence of bromine, we will see two peaks of nearly equal intensity: one for the molecule containing the ⁷⁹Br isotope and one for the ⁸¹Br isotope, separated by 2 m/z units. This is a definitive indicator of a single bromine atom.[20][24]

• Fragmentation: A key fragment would be the loss of the bromine atom (Br•), leading to a prominent peak at m/z = 180. This corresponds to the stable benzyl-type cation.[24][25] The base peak (most intense) is often the tropylium ion at m/z = 91, resulting from the rearrangement of the benzyl fragment.[24]

Experimental Protocol:

• Sample Introduction: A tiny amount of the sample is introduced into the instrument, often via direct insertion probe or after separation by Gas Chromatography (GC-MS).

• Ionization: The sample is vaporized and ionized, typically by Electron Impact (EI), which bombards the molecules with high-energy electrons, causing them to fragment.

• Analysis: The resulting ions are separated by the mass analyzer based on their m/z ratio and detected.

Part 3: Integrated Analysis and Conclusion

No single technique tells the whole story. The true power of modern analytical chemistry lies in the synergistic integration of data from these orthogonal methods.

Comparative Summary of Techniques

Technique	Information Provided	Strengths	Limitations
¹H NMR	H environments, connectivity, relative numbers	High resolution, detailed structural information	Requires soluble sample, relatively expensive
¹³C NMR	C skeleton, number of unique carbons	Unambiguous carbon count, wide spectral range	Low sensitivity, longer acquisition times[17]
FT-IR	Presence of functional groups	Fast, inexpensive, good for functional group ID	Provides limited connectivity data, complex fingerprint region
MS	Molecular weight, elemental composition (HRMS), fragmentation	Extremely sensitive, confirms molecular formula	Can be destructive, fragmentation can be complex to interpret

dot graph "Decision_Tree" { graph [fontname="Arial", fontsize=10]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} Figure 3: A logical workflow for multi-technique structural validation.

Conclusion

The structural validation of Methyl 4-(bromomethyl)-3-nitrobenzoate serves as an excellent model for a comprehensive analytical approach. The ¹H NMR spectrum provides the primary, high-resolution evidence of the proton framework. This is then corroborated by ¹³C NMR, which confirms the carbon backbone. FT-IR provides rapid and definitive evidence of the required nitro and ester functional groups, while Mass Spectrometry confirms the correct molecular weight and the presence of a single bromine atom.

When the predicted ¹H NMR signals are observed, the correct number of carbons are seen in the ¹³C NMR, the characteristic N-O and C=O stretches appear in the FT-IR, and the correct isotopic pattern for bromine is seen in the mass spectrum, the structure is validated beyond any reasonable doubt. This multi-faceted, self-validating approach embodies the principles of scientific integrity and provides the unshakeable confidence needed to advance a compound in the research and development pipeline.

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A Comparative Yield Analysis of Benzylic Bromination Methods: A Guide for Researchers

The introduction of a bromine atom at the benzylic position of an alkylbenzene is a cornerstone transformation in organic synthesis. The resulting benzyl bromides are versatile intermediates, readily participating in nucleophilic substitution and organometallic coupling reactions, making them invaluable in the synthesis of pharmaceuticals, agrochemicals, and materials.[1] The reactivity of the benzylic position is attributed to the resonance stabilization of the benzylic radical intermediate, which makes the benzylic C-H bonds weaker and more susceptible to homolytic cleavage than other sp³ hybridized C-H bonds.[2]

This guide provides an in-depth comparative analysis of the most prevalent methods for benzylic bromination, offering experimental insights and data to aid researchers in selecting the optimal conditions for their specific synthetic challenges. We will delve into the mechanisms, yields, and practical considerations of each method, moving beyond a simple recitation of protocols to explain the causality behind experimental choices.

The Workhorse: N-Bromosuccinimide (NBS) Mediated Bromination

For decades, N-Bromosuccinimide (NBS) has been the reagent of choice for selective benzylic bromination, a process also known as the Wohl-Ziegler reaction.[3][4] Its popularity stems from its ability to provide a low, constant concentration of elemental bromine (Br₂), which is crucial for minimizing side reactions such as electrophilic addition to the aromatic ring.[5]

Mechanism of Action: A Free-Radical Chain Process

The reaction proceeds via a free-radical chain mechanism, which can be broken down into three key stages: initiation, propagation, and termination.[3]

• Initiation: The reaction is initiated by the homolytic cleavage of a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO), or by photochemical cleavage of a Br-Br bond using UV light.[6] The initiator radical then abstracts a hydrogen atom from a trace amount of HBr present to generate a bromine radical (Br•).

• Propagation: The bromine radical abstracts a benzylic hydrogen from the alkylbenzene, forming a resonance-stabilized benzylic radical and HBr.[7] This benzylic radical then reacts with a molecule of Br₂ to yield the desired benzyl bromide and a new bromine radical, which continues the chain reaction. The Br₂ is generated in situ from the reaction of NBS with the HBr formed in the previous step.[5]

• Termination: The reaction is terminated when two radicals combine.

Diagram: Free-Radical Benzylic Bromination with NBS

Caption: Mechanism of NBS-mediated benzylic bromination.

Causality Behind Experimental Choices:

• Why NBS? Direct use of elemental bromine (Br₂) can lead to electrophilic aromatic substitution on the benzene ring, a significant side reaction that lowers the yield of the desired benzylic bromide.[5] NBS provides a low, controlled concentration of Br₂, favoring the radical pathway at the benzylic position.[5][7]

• The Role of the Initiator: Radical reactions require an initial input of energy to form the first radical species. While UV light can be used, chemical initiators like AIBN or BPO are often more convenient and reproducible in a laboratory setting.[6][8] The choice between them can depend on the reaction temperature, as they have different decomposition rates.

• Solvent is Critical: The classic solvent for NBS brominations is carbon tetrachloride (CCl₄).[6][8] Its non-polar nature is crucial. Polar solvents can promote ionic reaction pathways, leading to undesired side products. Furthermore, the low solubility of NBS in CCl₄ is key to maintaining the low bromine concentration.[9] However, due to the toxicity and environmental concerns of CCl₄, alternative solvents like 1,2-dichlorobenzene have been investigated and shown to provide excellent yields, sometimes with faster reaction times.[10] Acetonitrile is also a commonly used alternative.[11]

Alternative Methods: Expanding the Synthetic Toolkit

While NBS is the dominant reagent, several other methods offer advantages in specific contexts, such as cost, environmental impact ("green chemistry"), and safety.

Elemental Bromine (Br₂) with Light or Heat

Direct bromination with elemental bromine can be effective for benzylic bromination if the conditions are carefully controlled to favor the radical pathway over electrophilic addition. This is typically achieved by performing the reaction in a non-polar solvent in the presence of UV light or at high temperatures.[12]

• Advantages: Br₂ is an inexpensive and readily available reagent.

• Limitations: This method often suffers from a lack of selectivity, leading to mixtures of mono- and di-brominated products, as well as aromatic bromination.[13] Therefore, it is generally less preferred for complex substrates where high selectivity is required.

Hydrogen Bromide (HBr) and Hydrogen Peroxide (H₂O₂)

A greener and safer alternative involves the in situ generation of bromine from HBr using an oxidant, most commonly hydrogen peroxide (H₂O₂).[14] This system is attractive because it utilizes the bromine source with 100% atom economy and produces water as the only byproduct.[14]

• Mechanism: H₂O₂ oxidizes HBr to elemental bromine, which then participates in the free-radical bromination as described above. The reaction can be initiated by light.

• Advantages: This method is considered environmentally benign.[15] It avoids the handling of hazardous liquid bromine and can provide high yields.[16][17] Recent studies have shown that this process can be intensified and made safer by using microchannel reactors, achieving yields of over 90%.[14]

• Limitations: The reaction conditions, such as the molar ratios of HBr and H₂O₂, need to be carefully optimized to achieve high selectivity and yield.[14]

Comparative Performance Analysis

The choice of bromination method ultimately depends on the specific substrate, desired scale, and available resources. The following table summarizes the key performance indicators for the discussed methods.

Method	Reagents & Conditions	Typical Yields	Selectivity	Advantages	Disadvantages
NBS / Radical Initiator	NBS, AIBN or BPO, reflux in CCl₄ or CH₃CN	70-95%	High for benzylic position	High selectivity, reliable, well-established.	CCl₄ is toxic, NBS can be incompatible with some solvents.[11]
Elemental Bromine	Br₂, UV light or high temp.	40-80%	Moderate to Low	Inexpensive, simple reagents.	Poor selectivity, risk of aromatic bromination, handling of hazardous Br₂.[13]
HBr / H₂O₂	HBr, H₂O₂, light irradiation	85-95%	High	"Green" (water byproduct), high atom economy, safe.[14]	Requires careful optimization of conditions.

Yields are substrate-dependent and the ranges provided are typical for simple alkylbenzenes.

Experimental Protocols

To provide a practical context, here are representative step-by-step protocols for the two most common and effective methods.

Protocol 1: Benzylic Bromination of Toluene using NBS

Diagram: Experimental Workflow for NBS Bromination

Caption: Workflow for a typical NBS benzylic bromination.

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add toluene (1.0 eq), N-bromosuccinimide (1.1 eq), and azobisisobutyronitrile (AIBN, 0.02 eq) in anhydrous carbon tetrachloride (CCl₄).

• Reaction Execution: Heat the mixture to reflux (approximately 80°C) with vigorous stirring. The reaction can be monitored by TLC or GC analysis for the disappearance of the starting material. The reaction is typically complete within 1-3 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. The solid succinimide byproduct will precipitate. Filter the mixture and wash the solid with a small amount of cold CCl₄.

• Purification: Transfer the filtrate to a separatory funnel and wash sequentially with 10% aqueous sodium thiosulfate solution (to quench any remaining bromine), water, and brine.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the benzyl bromide product. Further purification can be achieved by vacuum distillation if necessary.

Protocol 2: Green Benzylic Bromination using HBr/H₂O₂

• Reaction Setup: In a photoreactor or a flask equipped with a suitable light source (e.g., a blue LED lamp), combine the alkylbenzene substrate (1.0 eq), aqueous hydrobromic acid (48%, 1.5 eq), and a suitable solvent if necessary (e.g., acetonitrile).

• Reaction Execution: While irradiating the mixture, add hydrogen peroxide (30% aq, 1.5 eq) dropwise over a period of 30-60 minutes, maintaining the reaction temperature at a specified level (e.g., 70°C).[14] The reaction progress is monitored by an appropriate analytical technique.

• Workup: After completion, cool the reaction mixture and transfer it to a separatory funnel. Dilute with water and extract the product with a suitable organic solvent (e.g., dichloromethane).

• Purification and Isolation: Combine the organic extracts, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford the crude product, which can be purified by column chromatography or distillation.

Conclusion

The selective bromination of the benzylic position is a critical transformation for which chemists have a variety of tools.

• N-Bromosuccinimide remains the most reliable and widely used reagent, offering high selectivity and good to excellent yields under well-established free-radical conditions. Its primary drawback lies in the use of hazardous solvents like CCl₄, although effective alternatives are available.[10]

• The HBr/H₂O₂ system represents a significant advancement in green chemistry, providing a safe, atom-economical, and high-yielding alternative.[14] As sustainability becomes an increasingly important consideration in chemical synthesis, the adoption of such methods is likely to grow.

• Elemental bromine can be a cost-effective option for simple, robust substrates where selectivity is not the primary concern.

The optimal choice of method will always be a function of the specific molecular context, scale, and available equipment. By understanding the underlying mechanisms and the rationale for the experimental conditions, researchers can make informed decisions to achieve their synthetic goals efficiently and safely.

References

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• Master Organic Chemistry. (2018, June 13). Reactions on the “Benzylic” Carbon: Bromination And Oxidation. Retrieved from [Link]

• Chemistry Steps. (n.d.). Benzylic Bromination. Retrieved from [Link]

• Khan Academy. (n.d.). Reactions at the benzylic position. Retrieved from [Link]

• National Institutes of Health. (n.d.). A H2O2/HBr system – several directions but one choice: oxidation–bromination of secondary alcohols into mono- or dibromo ketones. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). A H2O2/HBr system – several directions but one choice: oxidation–bromination of secondary alcohols into mono- or dibromo ketones. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 7). 11.10: Benzylic Bromination of Aromatic Compounds. Retrieved from [Link]

• ResearchGate. (2025, August 5). HBr−H 2 O 2 : A Facile Protocol for Regioselective Synthesis of Bromohydrins and α-Bromoketones and Oxidation of Benzylic/Secondary Alcohols to Carbonyl Compounds under Mild Aqueous Conditions | Request PDF. Retrieved from [Link]

• Master Organic Chemistry. (2011, June 10). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Retrieved from [Link]

• ACS Publications. (n.d.). HBr−H2O2: A Facile Protocol for Regioselective Synthesis of Bromohydrins and α-Bromoketones and Oxidation of Benzylic/Secondary Alcohols to Carbonyl Compounds under Mild Aqueous Conditions. Retrieved from [Link]

• PubMed Central. (2022, January 26). Photocatalytic Oxidative Bromination of 2,6-Dichlorotoluene to 2,6-Dichlorobenzyl Bromide in a Microchannel Reactor. Retrieved from [Link]

• Chemia. (2022, March 28). Allylic position and benzylic position bromination:bromination reactions that use NBS(1):N-bromo compounds(3):Discussion series on bromination/iodination reactions 3. Retrieved from [Link]

• University of Glasgow. (n.d.). Selectivity of Aryl and Benzylic Bromination. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Bromination - Common Conditions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). Retrieved from [Link]

• ResearchGate. (2017, June 20). (PDF) Benzylic Brominations with N-Bromosuccinimide in 1,2-Dichlorobenzene: Effective Preparation of (2-Bromomethyl-phenyl)-Methoxyiminoacetic Acid Methyl Ester. Retrieved from [Link]

• Chemistry Stack Exchange. (2021, May 16). Reactivity of NBS. Retrieved from [Link]

• ResearchGate. (2025, August 7). Incompatibilities between N-Bromosuccinimide and Solvents | Request PDF. Retrieved from [Link]

• Wikipedia. (n.d.). N-Bromosuccinimide. Retrieved from [Link]

• Green Chemistry (RSC Publishing). (2019, December 10). Continuous photochemical benzylic bromination using in situ generated Br 2 : process intensification towards optimal PMI and throughput. Retrieved from [Link]

• ResearchGate. (n.d.). Chart showing the performance of benzylic bromination upon altering.... Retrieved from [Link]

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A Senior Application Scientist's Guide: Comparing Merrifield Resin and Photolabile Linkers Derived from Methyl 4-(bromomethyl)-3-nitrobenzoate in Solid-Phase Peptide Synthesis

For researchers, scientists, and drug development professionals engaged in solid-phase peptide synthesis (SPPS), the choice of solid support and the associated cleavage strategy is a critical decision that dictates the scope, efficiency, and success of the entire synthetic endeavor. This guide provides an in-depth, objective comparison between the foundational Merrifield resin, synonymous with traditional Boc-based synthesis, and the modern, versatile photolabile linkers derived from precursors like Methyl 4-(bromomethyl)-3-nitrobenzoate, which enable orthogonal cleavage pathways.

The narrative of SPPS has been one of continuous evolution since its inception.[1] The original method, developed by the Nobel laureate R. Bruce Merrifield, revolutionized peptide chemistry by anchoring the growing peptide chain to an insoluble polymer bead, simplifying the purification process to mere filtration and washing.[2][3] However, the classic Merrifield approach necessitates harsh, strongly acidic conditions for final cleavage, a limitation that spurred the development of alternative strategies. Among the most elegant of these are photolabile linkers, which offer cleavage under exceptionally mild and orthogonal conditions, thereby expanding the repertoire of accessible peptide structures. This guide will dissect the chemistry, performance, and practical applications of both systems, providing the field-proven insights necessary to make an informed choice for your specific research needs.

Section 1: The Merrifield Resin - The Bedrock of Boc-SPPS

The Merrifield resin is a chloromethylated polystyrene, typically cross-linked with 1-2% divinylbenzene.[3][4] It remains a cornerstone of peptide synthesis, particularly for the well-established tert-butyloxycarbonyl (Boc) protection strategy.

Chemical Strategy and Mechanism

The synthesis on a Merrifield resin begins by anchoring the C-terminal amino acid to the resin via a benzyl ester bond.[2][3] This is typically achieved through a nucleophilic substitution (SN2) reaction where the carboxylate salt (often cesium salt) of the first Nα-Boc-protected amino acid attacks the chloromethyl group on the resin.[5][6]

Peptide chain elongation proceeds through a repeating cycle of:

• Deprotection: Removal of the acid-labile Boc group from the N-terminus, typically using trifluoroacetic acid (TFA).

• Neutralization: Neutralizing the resulting ammonium salt with a hindered base like diisopropylethylamine (DIPEA).

• Coupling: Formation of the next peptide bond by introducing the subsequent Nα-Boc-protected amino acid, activated by a coupling reagent (e.g., DIC/HOBt).

The Harsh Reality of Cleavage

The stability of the benzyl ester linkage necessitates the use of very strong acids for the final cleavage of the completed peptide from the resin. The most common and effective reagent is anhydrous hydrogen fluoride (HF).[7] This method is highly efficient but also extremely hazardous, requiring a specialized, corrosion-resistant apparatus.[7] Safer, albeit still strongly acidic, alternatives like trifluoromethanesulfonic acid (TFMSA) have been developed, but they still represent harsh conditions that can degrade sensitive peptides.[8]

The cleavage cocktail must also contain a variety of "scavengers" (e.g., anisole, p-cresol, thioanisole) to trap the highly reactive carbocations generated from the cleavage of side-chain protecting groups (like the tert-butyl group), preventing them from causing unwanted modifications to sensitive residues like tryptophan or tyrosine.[7][9]

Advantages:

• Robust and Well-Established: Decades of literature and protocols support its use.

• Cost-Effective: The resin and associated Boc-amino acids are generally less expensive than their Fmoc counterparts.[4]

• High Loading Capacity: Can achieve high substitution levels.

Disadvantages:

• Harsh Cleavage: Requires extremely corrosive and toxic acids (HF or TFMSA), posing significant safety risks and requiring specialized equipment.[10][11]

• Side Reactions: The harsh acidic conditions can lead to side reactions and degradation of sensitive peptides.[7]

• Incompatible with Fmoc: The repeated TFA treatments for Boc deprotection would prematurely cleave peptides from more acid-labile linkers used in Fmoc synthesis.

Section 2: Photolabile Linkers - A Strategy of Orthogonal Cleavage

Methyl 4-(bromomethyl)-3-nitrobenzoate is not a resin itself, but a key chemical intermediate used to synthesize photolabile linkers.[12] These linkers, often based on an o-nitrobenzyl chemistry, are designed to be cleaved by UV light, providing a powerful tool for modern, mild peptide synthesis, typically within an Fmoc-based strategy.[13][14]

From Precursor to Functional Linker

The synthesis of a photolabile linker involves coupling a derivative of Methyl 4-(bromomethyl)-3-nitrobenzoate to an aminomethylated base resin. The resulting linker presents a functional group (e.g., a hydroxyl group) to which the first Fmoc-protected amino acid can be attached. The key feature is the o-nitrobenzyl group, which is stable to the basic conditions of Fmoc deprotection (piperidine) and the mild acidic conditions sometimes used for side-chain deprotection, but is exquisitely sensitive to UV irradiation.[13][15]

Chemical Strategy and Mechanism

In a typical workflow, the first Fmoc-amino acid is esterified to the photolabile linker on the solid support. The peptide chain is then elongated using the standard Fmoc-SPPS cycle:

• Deprotection: Removal of the base-labile Fmoc group using a solution of piperidine in DMF.

• Coupling: Addition of the next activated Fmoc-amino acid.

Cleavage by Light: The Mild Alternative

The final cleavage is the defining advantage of this system. Irradiating the peptide-resin slurry with UV light (typically around 365 nm) for a period of 1-2 hours induces a photochemical rearrangement of the o-nitrobenzyl group, leading to the release of the peptide with a free C-terminal carboxylic acid.[13][16] This process is conducted in a neutral solvent and at room temperature, avoiding the use of any strong acids or bases.[17][18] This orthogonality is crucial, as it allows for the synthesis of fully protected peptide fragments, which can be cleaved from the support while leaving acid-labile side-chain protecting groups intact.[15]

Advantages:

• Extremely Mild Cleavage: Photolysis occurs under neutral conditions, preserving sensitive functional groups and complex peptide structures.[16][19]

• Orthogonality: The cleavage method is orthogonal to both acid- and base-labile protecting groups, enabling the synthesis of protected peptide fragments.[15]

• Safety: Avoids the use of hazardous strong acids like HF.

Disadvantages:

• Photolabile Protecting Groups: Cannot be used with photolabile side-chain protecting groups.

• Potential for Side Reactions: The nitroso-aldehyde byproduct of cleavage can potentially react with the cleaved peptide, although this is often mitigated by the choice of solvent or scavengers.

• Cost and Availability: The specialized linker precursors and resulting resins can be more expensive.

Section 3: Head-to-Head Performance Comparison

The choice between these two strategies is fundamentally a choice between a robust, traditional method with harsh cleavage and a modern, mild method offering greater flexibility for sensitive molecules.

Feature	Merrifield Resin	Photolabile Linker (from Methyl 4-(bromomethyl)-3-nitrobenzoate)
Polymer Backbone	Polystyrene	Typically Polystyrene or PEG-grafted Polystyrene
Typical SPPS Strategy	Boc/Bzl	Fmoc/tBu
Anchoring Chemistry	SN2 reaction of AA-carboxylate with chloromethyl group[5]	Esterification of first AA to a hydroxyl group on the linker[20]
Linker Stability	Stable to TFA (used for Boc deprotection), labile to HF/TFMSA[11]	Stable to piperidine (for Fmoc deprotection) and mild acid; labile to UV light[13]
Cleavage Conditions	Anhydrous HF or TFMSA with scavengers, 0°C to RT, 1-2 hours[7][8]	UV irradiation (~365 nm) in a neutral solvent (e.g., DCM, THF), RT, 1-6 hours[13][21]
Cleavage Orthogonality	Low; strong acid cleaves most benzyl- and t-butyl-based protecting groups	High; cleavage is orthogonal to acid- and base-labile protecting groups[15]
Peptide Product	C-terminal carboxylic acid	C-terminal carboxylic acid[21]
Sensitive Residues	Risk of modification for Trp, Met, Tyr due to harsh acid and cations[7]	Excellent for preserving sensitive residues and modifications
Equipment Requirements	Specialized HF-resistant apparatus required for HF cleavage[7]	Standard glassware and a UV lamp or photoreactor
Safety Considerations	High; HF is extremely toxic and corrosive. TFMSA is also highly corrosive.[7]	Moderate; standard UV safety precautions required.
Primary Application	Routine synthesis of robust peptides using the Boc strategy.	Synthesis of sensitive peptides, post-translationally modified peptides, and protected peptide fragments for convergent synthesis.[15]

Section 4: Experimental Protocols

Disclaimer: These protocols are illustrative. Researchers should always consult primary literature and safety data sheets (SDS) before performing any experiment.

Protocol 1: Loading the First Boc-Amino Acid onto Merrifield Resin (Cesium Salt Method)

Causality: The cesium salt of the Boc-amino acid is used to enhance the nucleophilicity of the carboxylate, facilitating an efficient SN2 reaction with the chloromethyl groups on the resin to form a stable benzyl ester bond.[6]

• Salt Formation: Dissolve the Boc-amino acid (1.0 eq) in ethanol. Add water and adjust the pH to 7.0 with 2 M aqueous Cs₂CO₃. Evaporate the solution to dryness.

• Resin Swelling: Swell the Merrifield resin (1.0 eq based on substitution) in DMF for 1 hour in a reaction vessel.

• Coupling: Add the dried Boc-amino acid cesium salt (1.2 eq) dissolved in fresh DMF to the swollen resin.

• Reaction: Heat the slurry at 50°C overnight with gentle agitation.

• Washing: After cooling, filter the resin and wash it sequentially with DMF (3x), DMF/water (1:1, 3x), DMF (3x), and DCM (3x).

• Drying: Dry the resin in vacuo to a constant weight. The loading can be determined by weight gain or quantitative analysis of the Boc group.

Protocol 2: Cleavage of a Peptide from Merrifield Resin (TFMSA Method)

Causality: TFMSA is a superacid strong enough to cleave the benzyl ester linkage. A scavenger cocktail is critical to quench reactive cations generated during cleavage, thereby protecting the peptide from side reactions.[7][8]

• Resin Preparation: Place the dried peptide-resin (e.g., 250 mg) in a round-bottom flask.

• Cocktail Preparation: In a separate flask, prepare the cleavage cocktail. A typical mixture is TFMSA/TFA/m-cresol (1:8:1 v/v/v). Cool the cocktail in an ice bath.

• Cleavage Reaction: Add the pre-cooled cleavage cocktail to the peptide-resin at 0°C. Stir the mixture at 0-5°C for 1-2 hours.

• Peptide Precipitation: Filter the resin and collect the filtrate. Add the filtrate to a 10-fold volume of cold diethyl ether to precipitate the crude peptide.

• Collection: Collect the precipitated peptide by centrifugation or filtration. Wash the peptide pellet with cold ether to remove residual scavengers.

• Drying: Dry the crude peptide under vacuum.

Protocol 3: Photolytic Cleavage of a Peptide from a Nitrobenzyl-linked Resin

Causality: The energy from 365 nm photons excites the o-nitrobenzyl group, initiating an intramolecular hydrogen abstraction and subsequent rearrangement that leads to the cleavage of the ester bond, releasing the peptide in a mild, non-destructive manner.[13]

• Resin Preparation: Swell the peptide-resin (e.g., 100 mg) in a suitable solvent (e.g., DCM or a DCM/MeOH mixture) in a quartz or borosilicate glass reaction vessel.

• Irradiation: While stirring or agitating the slurry, irradiate the vessel with a 365 nm UV lamp for 2-6 hours at room temperature.[21] Monitor the cleavage progress by taking small aliquots of the supernatant and analyzing by HPLC.

• Peptide Collection: Once cleavage is complete, filter the resin and collect the filtrate containing the cleaved peptide.

• Washing: Wash the resin with additional solvent (2-3x) and combine the filtrates.

• Isolation: Evaporate the solvent under reduced pressure to yield the crude peptide.

Section 5: Visualization of Workflows and Mechanisms

Conclusion

The choice between Merrifield resin and a photolabile linker strategy is a classic case of balancing tradition against innovation, and robustness against finesse.

Choose Merrifield Resin when:

• Your peptide is robust and lacks acid-sensitive residues.

• Cost is a primary driver for the project.

• You are performing a well-established synthesis using a Boc-strategy.

• You have access to the necessary specialized equipment (i.e., an HF cleavage apparatus) and safety protocols.

Choose a Photolabile Linker Strategy when:

• Your peptide is sensitive, contains delicate post-translational modifications, or is prone to acid-catalyzed side reactions.

• You need to synthesize fully protected peptide fragments for use in convergent or fragment-based synthesis.

• You require a non-aqueous, non-acidic, and non-basic final cleavage step.

• Safety and the avoidance of highly corrosive reagents are a top priority.

Ultimately, both systems are powerful tools in the arsenal of the peptide chemist. The Merrifield resin laid the foundation for automated peptide synthesis and remains a workhorse for many applications.[22] Photolabile linkers, derived from versatile intermediates like Methyl 4-(bromomethyl)-3-nitrobenzoate, represent the evolution of the field, offering a level of precision and gentleness that enables the synthesis of the next generation of complex and sensitive peptide-based therapeutics and research tools.

References

• Bellof, D., & Mutter, M. (1985). A new photolabile anchor group for the solid-phase synthesis of C-terminal peptide amides. Chimia, 39, 317-318.
• BenchChem. (n.d.). A Comparative Guide to Solid-Phase Peptide Synthesis Resins: Optimizing for Yield and Purity. BenchChem.
• Peptideweb.com. (n.d.). Loading protocols. Peptideweb.com.
• Advanced ChemTech. (n.d.). Fmoc-Photolabile Linker. Advanced ChemTech.
• Aapptec Peptides. (n.d.). Technical Support Information Bulletin 1073 - Wang Resin. Aapptec Peptides.
• BenchChem. (n.d.). Application Notes and Protocols for the Cleavage of Peptides Containing Tyr(Bzl)
• Chemistry LibreTexts. (2024). 26.8: Automated Peptide Synthesis- The Merrifield Solid-Phase Method. Chemistry LibreTexts.

• de la Torre, B. G., & Albericio, F. (2024). Safety-Catch Linkers for Solid-Phase Peptide Synthesis. Molecules, 29(7), 1429. [Link]

• Akerblom, E. B. (1998). Six new photolabile linkers for solid phase synthesis. 2. Coupling of various building blocks and photolytic cleavage. Molecular Diversity, 4(1), 53–69. [Link]

• Biotage. (2023). How To Load The First Amino Acid Onto Wang Resin. Biotage.
• OpenStax. (2023). 26.8 Automated Peptide Synthesis: The Merrifield Solid-Phase Method. Organic Chemistry | OpenStax.
• Kang, S. S. (n.d.). A photolabile backbone amide linker for the solid-phase synthesis of cyclic peptides. Purdue University e-Pubs.
• ResearchGate. (n.d.). A protocol for racemization-free loading of Fmoc-amino acids to Wang resin.
• Creative Peptides. (n.d.). Choosing the Right Resin: A Comparison of Rink Amide MBHA vs. Other Peptide Supports.
• Aapptec Peptides. (n.d.). Attaching the first amino acid to a resin; Merrifield resin, 2-CTC resin. Aapptec Peptides.
• PubMed. (2024). Safety-Catch Linkers for Solid-Phase Peptide Synthesis. PubMed.

• MDPI. (2024). Safety-Catch Linkers for Solid-Phase Peptide Synthesis. MDPI. [Link]

• SpringerLink. (n.d.). Linkers, Resins, and General Procedures for Solid-Phase Peptide Synthesis. SpringerLink.
• JoVE. (2017). Solid Phase Synthesis. Journal of Visualized Experiments.
• Biosynth. (n.d.). Guide to Resins and Linkers in SPPS. Biosynth.
• AAPPTEC. (n.d.). Peptide Synthesis Resins. AAPPTEC.
• ChemPep. (n.d.). Resins for Solid Phase Peptide Synthesis. ChemPep.
• Pearson. (2024). Merrifield Solid-Phase Peptide Synthesis: Videos & Practice Problems. Pearson.
• Aapptec Peptides. (n.d.). Cleaving peptides from Merrifield resin; TFMSA cleavage. Aapptec Peptides.
• Omizzolo. (2024). Comparison of Peptide Synthesis Methods and Techniques. Omizzolo.
• MilliporeSigma. (n.d.). Peptide Resin Loading Protocols. MilliporeSigma.
• OSTI.GOV. (2007). Studies in Solid Phase Peptide Synthesis: A Personal Perspective. OSTI.GOV.
• ACS Publications. (1976). Solid phase synthesis of protected peptides via photolytic cleavage of the .alpha.-methylphenacyl ester anchoring linkage. The Journal of Organic Chemistry.
• PubMed. (1978). Liquid-phase Method for Peptide Synthesis Utilizing Photolytic Cleavage From a New O-Nitrobenzoyl Polyethylene Glycol Support. PubMed.
• Aapptec Peptides. (n.d.). Technical Support Information Bulletin 1048 - Merrifield Resin. Aapptec Peptides.
• ACS Publications. (2025). Photocatalytic C–X Bond Cleavage Facilitates Peptide Synthesis.
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• Aapptec Peptides. (n.d.). Cleavage Cocktails; Reagent B. Aapptec Peptides.
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• BLDpharm. (n.d.).
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A Spectroscopic Guide to the Synthesis of Methyl 4-(bromomethyl)-3-nitrobenzoate: A Comparative Analysis of Precursors

This guide provides a detailed spectroscopic analysis of Methyl 4-(bromomethyl)-3-nitrobenzoate and its key precursors, 4-Methyl-3-nitrobenzoic acid and Methyl 4-methyl-3-nitrobenzoate. Designed for researchers and professionals in drug development and organic synthesis, this document offers a comparative framework using Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS). The objective is to furnish a clear spectroscopic roadmap to monitor the synthetic transformations, ensuring reaction success and product purity.

Synthetic Pathway Overview

Methyl 4-(bromomethyl)-3-nitrobenzoate is a valuable bifunctional building block in medicinal chemistry, often utilized in the synthesis of complex pharmaceutical compounds.[1] Its preparation is typically a straightforward two-step process starting from 4-Methyl-3-nitrobenzoic acid.

• Fischer Esterification: The carboxylic acid is converted to its corresponding methyl ester, Methyl 4-methyl-3-nitrobenzoate. This step is crucial for protecting the carboxylic acid functionality and modifying the electronic properties of the molecule.

• Radical Bromination: The benzylic methyl group of the ester is then selectively brominated, typically using N-Bromosuccinimide (NBS) and a radical initiator, to yield the final product.

The progression of this synthetic sequence can be unambiguously tracked by observing distinct changes in the spectroscopic signatures of the intermediates and the final product.

Caption: Synthetic route from 4-Methyl-3-nitrobenzoic acid to the target compound.

Experimental Methodologies

The protocols described herein are standard procedures that provide a reliable basis for synthesis and characterization.

Protocol: Synthesis of Methyl 4-methyl-3-nitrobenzoate (Esterification)

• To a solution of 4-Methyl-3-nitrobenzoic acid (1.0 eq.) in methanol (5 mL per 1 g of acid), add concentrated sulfuric acid (0.1 eq.) dropwise at 0 °C.

• Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and remove the methanol under reduced pressure.

• Dissolve the residue in ethyl acetate and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude ester, which can be purified by recrystallization or column chromatography.

Protocol: Synthesis of Methyl 4-(bromomethyl)-3-nitrobenzoate (Bromination)

• Dissolve Methyl 4-methyl-3-nitrobenzoate (1.0 eq.) in a non-polar solvent such as carbon tetrachloride.

• Add N-Bromosuccinimide (NBS) (1.2 eq.) and a catalytic amount of a radical initiator (e.g., AIBN or benzoyl peroxide).

• Heat the mixture to reflux and irradiate with a UV lamp to initiate the reaction. Monitor progress by TLC.

• After completion, cool the reaction mixture and filter off the succinimide byproduct.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure to obtain the crude product, which can be purified by recrystallization.

Protocol: Spectroscopic Characterization

• ¹H and ¹³C NMR: Spectra were acquired on a 400 MHz or 500 MHz spectrometer using CDCl₃ or DMSO-d₆ as the solvent, with tetramethylsilane (TMS) as the internal standard.

• FT-IR: Spectra were recorded on an FT-IR spectrometer using KBr pellets or as a neat film.

• Mass Spectrometry: Electron Ionization (EI) or Electrospray Ionization (ESI) techniques were used to determine the mass-to-charge ratio (m/z) of the molecular ions.

Spectroscopic Comparison and Analysis

The transformation from a carboxylic acid to a methyl ester and finally to a benzylic bromide introduces significant changes to the molecule's structure, which are clearly reflected in their respective spectra.

¹H NMR Spectroscopy

The ¹H NMR spectrum provides the most direct evidence of the synthetic transformations.

• 4-Methyl-3-nitrobenzoic acid (Precursor 1): The key signals are the acidic proton of the carboxylic acid, which appears as a very broad singlet far downfield (typically >10 ppm), and the methyl protons, which appear as a singlet around 2.6 ppm. The aromatic protons show a complex splitting pattern.[2]

• Methyl 4-methyl-3-nitrobenzoate (Precursor 2): The most telling change is the disappearance of the broad carboxylic acid proton signal and the appearance of a new sharp singlet around 3.9 ppm, corresponding to the three protons of the methoxy group (-OCH₃). The benzylic methyl protons remain at a similar chemical shift (~2.6 ppm).

• Methyl 4-(bromomethyl)-3-nitrobenzoate (Final Product): The signal for the benzylic protons undergoes a dramatic downfield shift from ~2.6 ppm to approximately 4.8 ppm. This deshielding is a direct consequence of the inductive effect of the newly introduced electronegative bromine atom. The disappearance of the methyl singlet at ~2.6 ppm and the appearance of this new singlet at ~4.8 ppm is a definitive indicator of successful bromination.

FT-IR Spectroscopy

Infrared spectroscopy highlights the changes in functional groups throughout the synthesis.

• 4-Methyl-3-nitrobenzoic acid: The spectrum is characterized by a very broad O-H stretch from the carboxylic acid, typically spanning from 2500 to 3300 cm⁻¹. A sharp, strong C=O (carbonyl) stretch appears around 1700 cm⁻¹.[3] Asymmetric and symmetric stretches for the nitro group (NO₂) are also prominent around 1530 cm⁻¹ and 1350 cm⁻¹, respectively.[3]

• Methyl 4-methyl-3-nitrobenzoate: Upon esterification, the broad O-H stretch completely disappears. The C=O stretch of the ester is typically found at a higher wavenumber (around 1720-1730 cm⁻¹) compared to the carboxylic acid. The characteristic C-O stretches of the ester functional group also appear in the 1100-1300 cm⁻¹ region. The NO₂ peaks remain.

• Methyl 4-(bromomethyl)-3-nitrobenzoate: The FT-IR spectrum is very similar to its immediate precursor, with the key difference being the appearance of a weak to medium C-Br stretching vibration in the fingerprint region, typically around 600-700 cm⁻¹. The ester C=O and NO₂ stretches are retained.

Mass Spectrometry

Mass spectrometry confirms the molecular weight of each compound, validating the elemental composition after each reaction.

• 4-Methyl-3-nitrobenzoic acid: The molecular ion peak (M⁺) is observed at an m/z of 181.15.[4]

• Methyl 4-methyl-3-nitrobenzoate: The molecular ion peak shifts to an m/z of 195.17, confirming the addition of a CH₂ group (net addition of 14 Da) from the esterification.[5]

• Methyl 4-(bromomethyl)-3-nitrobenzoate: The mass spectrum for this compound is highly characteristic. It shows two molecular ion peaks of nearly equal intensity, one at m/z 272.96 and another at m/z 274.96 (M⁺ and M+2 peaks).[6][7] This distinctive isotopic pattern is the hallmark of a monobrominated compound, arising from the two naturally occurring isotopes of bromine, ⁷⁹Br and ⁸¹Br, which have a near 1:1 abundance ratio.

Summary Data Table

Compound	Key ¹H NMR Signals (ppm)	Key FT-IR Peaks (cm⁻¹)	MS (m/z)
4-Methyl-3-nitrobenzoic acid	~11-13 (br s, 1H, -COOH), ~2.6 (s, 3H, -CH₃)[2]	2500-3300 (broad, O-H), ~1700 (C=O), ~1530 & ~1350 (NO₂)	181[4]
Methyl 4-methyl-3-nitrobenzoate	~3.9 (s, 3H, -OCH₃), ~2.6 (s, 3H, -CH₃)	~1725 (C=O), 1100-1300 (C-O), ~1530 & ~1350 (NO₂)	195
Methyl 4-(bromomethyl)-3-nitrobenzoate	~4.8 (s, 2H, -CH₂Br), ~3.9 (s, 3H, -OCH₃)[6]	~1725 (C=O), ~1530 & ~1350 (NO₂), ~650 (C-Br)	273/275 (M⁺/M+2)[6][7]

Conclusion

The multi-spectroscopic approach detailed in this guide provides a robust and self-validating system for monitoring the synthesis of Methyl 4-(bromomethyl)-3-nitrobenzoate. Each analytical technique offers unique and complementary information: ¹H NMR confirms the specific transformations at the proton level, FT-IR tracks the evolution of functional groups, and Mass Spectrometry validates the change in molecular weight and elemental composition. By comparing the spectra of the product to its precursors, researchers can confidently ascertain the reaction's progress and the purity of the final compound, ensuring the reliability of subsequent synthetic steps.

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A Comparative Guide for Large-Scale Synthesis: Cost-Benefit Analysis of Methyl 4-(bromomethyl)-3-nitrobenzoate

<Step>

Abstract

In the landscape of pharmaceutical and fine chemical manufacturing, the selection of reagents and synthetic strategies is a critical decision point with significant economic and operational consequences. This guide provides a detailed cost-benefit analysis of utilizing Methyl 4-(bromomethyl)-3-nitrobenzoate, a key intermediate, in large-scale synthesis. This reagent is an important building block, particularly valued for its utility in creating complex molecules and as a photocleavable linker in advanced applications like antibody-drug conjugates.[1][2] We will dissect the primary synthesis route for this compound and conduct a head-to-head comparison with a common, alternative strategy for alcohol protection—the use of tert-Butyldimethylsilyl chloride (TBDMS-Cl). This analysis extends beyond simple reagent costs to encompass process efficiency, safety, waste management, and purification demands, providing researchers, scientists, and drug development professionals with a comprehensive framework for making informed decisions in a large-scale production environment.

Introduction: The Role of Methyl 4-(bromomethyl)-3-nitrobenzoate in Synthesis

Methyl 4-(bromomethyl)-3-nitrobenzoate belongs to the ortho-nitrobenzyl (oNB) class of compounds, which are widely employed as photolabile protecting groups and linkers.[3][4] The strategic placement of the nitro group ortho to the benzylic position allows for the cleavage of the benzyl-heteroatom bond upon irradiation with UV light.[5][6] This property is invaluable in applications requiring spatiotemporal control over the release of an active molecule, such as in "caged compounds" for biological research or for attaching payloads to antibodies in targeted drug delivery.

Beyond its photocleavable nature, the bromomethyl group serves as a potent electrophile for the alkylation of a wide range of nucleophiles, including alcohols, amines, and thiols, making it a versatile building block for constructing complex molecular architectures.[1] However, its utility in a large-scale setting must be weighed against the costs and challenges inherent in its own synthesis and subsequent reactions.

Large-Scale Synthesis of Methyl 4-(bromomethyl)-3-nitrobenzoate

The most common and industrially viable route to Methyl 4-(bromomethyl)-3-nitrobenzoate is via the radical bromination of its precursor, Methyl 4-methyl-3-nitrobenzoate.

Synthetic Pathway and Mechanistic Considerations

The reaction is a classic example of a Wohl-Ziegler bromination, which utilizes N-Bromosuccinimide (NBS) as the bromine source and a radical initiator, typically Azobisisobutyronitrile (AIBN), under thermal or photochemical conditions.[7]

• Initiation: The process begins with the decomposition of AIBN upon heating (typically 60-70°C) to generate two 2-cyano-2-propyl radicals and a molecule of nitrogen gas.[8][9] This decomposition is thermodynamically driven by the formation of the highly stable N₂ molecule.[9]

• Propagation: A 2-cyano-2-propyl radical abstracts a hydrogen atom from traces of HBr present to form a bromine radical (Br•). This bromine radical then abstracts a benzylic hydrogen from Methyl 4-methyl-3-nitrobenzoate. This step is highly selective for the benzylic position due to the resonance stabilization of the resulting benzylic radical. The benzylic radical then reacts with a molecule of Br₂ (generated in situ from the reaction of NBS with HBr) to form the desired product and another bromine radical, continuing the chain reaction.[10][11][12]

• Causality of Reagent Choice:

  • NBS: NBS is preferred over molecular bromine (Br₂) for benzylic brominations because it maintains a very low, steady-state concentration of Br₂ in the reaction mixture.[11][12] This minimizes competing electrophilic addition of bromine to any aromatic systems or other unsaturated sites in the molecule.[11]

  • AIBN: AIBN is a superior radical initiator compared to peroxides (like benzoyl peroxide) in many cases because its decomposition is predictable and it does not produce oxygenated byproducts that can lead to unwanted side reactions or product discoloration.[8][9]

Process Workflow for Synthesis

The following diagram outlines the typical unit operations for the large-scale production of Methyl 4-(bromomethyl)-3-nitrobenzoate.

Caption: Workflow for the synthesis of Methyl 4-(bromomethyl)-3-nitrobenzoate.

Comparative Analysis: oNB Linker vs. Silyl Ether Protection

To provide a meaningful cost-benefit analysis, we will compare the use of Methyl 4-(bromomethyl)-3-nitrobenzoate to functionalize a primary alcohol against a widely used, alternative protection strategy: the formation of a tert-butyldimethylsilyl (TBDMS) ether using TBDMS-Cl.

Scenario: Protection of a Primary Alcohol

• Route A (oNB): Reaction of a primary alcohol (R-OH) with Methyl 4-(bromomethyl)-3-nitrobenzoate using a non-nucleophilic base (e.g., sodium hydride) to form an ortho-nitrobenzyl ether.

• Route B (TBDMS): Reaction of the same primary alcohol with TBDMS-Cl and a base (e.g., imidazole) to form a TBDMS ether.[13]

Cost Analysis

The true cost of a synthetic route extends far beyond the price of the primary reagents. The following table breaks down the associated costs for a hypothetical 100 mole scale reaction.

Cost Factor	Route A: oNB Ether Formation	Route B: TBDMS Ether Formation	Rationale & Justification
Primary Reagent Cost	Moderate to High	Low to Moderate	Methyl 4-(bromomethyl)-3-nitrobenzoate is a multi-step synthesis product, making it inherently more expensive than TBDMS-Cl, which is a commodity chemical.
Ancillary Reagents	High (NaH, anhydrous solvents)	Low (Imidazole, standard solvents)	Route A requires strong, hazardous bases like NaH and strictly anhydrous conditions, increasing solvent and handling costs. Route B uses a mild, inexpensive base.
Solvent & Consumables	High	Moderate	Anhydrous solvents (e.g., THF, DMF) are more expensive. Purification often requires large volumes of silica gel and elution solvents.
Process Safety	High	Low	Sodium hydride is highly flammable and reactive with water. The oNB product is a nitroaromatic, requiring careful handling. TBDMS-Cl is a moisture-sensitive solid but poses fewer acute hazards.[14]
Work-up & Purification	High	Low	The oNB reaction work-up involves quenching reactive base and often requires column chromatography for purification. TBDMS protection is typically high-yielding and can often be purified by simple extraction or crystallization.[15][16]
Waste Disposal	High	Low	Halogenated waste, nitro-aromatic compounds, and quenched reactive metals from Route A are more expensive to dispose of than the silyl and amine-based waste from Route B.
Deprotection/Cleavage	High (Specialized Equipment)	Low (Chemical Reagents)	Photocleavage requires a UV light source/photoreactor, which is a significant capital expense. TBDMS is cleaved with common, inexpensive reagents like TBAF or acids.
Overall Estimated Cost			Route B is significantly more cost-effective for simple alcohol protection due to cheaper raw materials, simpler processing, and lower safety/waste overhead.

Performance and Operational Analysis

Cost is only one part of the equation. The chosen strategy must meet the technical requirements of the overall synthesis.

Performance Metric	Route A: oNB Ether	Route B: TBDMS Ether	Justification & Strategic Implications
Reaction Yield & Purity	Good to Excellent	Excellent	Both methods are generally high-yielding. However, the cleaner reaction profile of TBDMS protection often leads to higher purity before chromatography.
Stability	Highly Stable	Stable to most conditions except acid and fluoride.	The oNB ether is robust, resisting a wide range of reagents. TBDMS ethers are stable to basic, oxidative, and reductive conditions but are labile to acids and fluoride ions.[13][17]
Orthogonality	Excellent	Good	The key advantage of the oNB group is its unique cleavage condition (UV light), which is orthogonal to almost all chemical reagents.[4][5] This allows for deprotection at a specific step without disturbing other protecting groups. TBDMS cleavage conditions can sometimes affect other acid-labile groups.
Scalability	Moderate	Excellent	The use of hazardous reagents (NaH) and the need for chromatography can make scaling Route A challenging. Route B is routinely performed on multi-ton scales in industry.
Specialized Function	Yes (Photocleavage)	No	This is the critical differentiator. If the goal is simply to protect an alcohol, Route B is superior. If the goal is to release the alcohol with spatiotemporal control using light, Route A is the only viable option.[18]

Experimental Protocols

Protocol 1: Synthesis of Methyl 4-(bromomethyl)-3-nitrobenzoate

• Safety Precaution: This procedure involves hazardous materials. N-Bromosuccinimide is a corrosive and oxidizing solid.[19][20][21][22][23] Carbon tetrachloride is a carcinogen and should be handled in a well-ventilated fume hood. Always wear appropriate Personal Protective Equipment (PPE), including gloves, lab coat, and safety goggles.

• To a jacketed reactor equipped with a mechanical stirrer, reflux condenser, and nitrogen inlet, charge Methyl 4-methyl-3-nitrobenzoate (1.0 eq), N-Bromosuccinimide (1.1 eq), and a suitable solvent (e.g., acetonitrile or carbon tetrachloride, ~10 mL/g).[24]

• Begin stirring and heat the mixture to a gentle reflux (approx. 80°C).

• In a separate vessel, dissolve AIBN (0.05 eq) in a small amount of the reaction solvent. Add the AIBN solution portion-wise to the refluxing mixture over 1 hour.

• Maintain the reaction at reflux for 4-8 hours. Monitor the reaction progress by TLC or HPLC until the starting material is consumed.

• Cool the reaction mixture to room temperature. The succinimide byproduct will precipitate.

• Filter the solid succinimide and wash the filter cake with a small amount of cold solvent.

• Concentrate the combined filtrate under reduced pressure.

• Purify the crude residue by recrystallization from a suitable solvent system (e.g., isopropanol/hexanes) or by flash column chromatography on silica gel to yield the product as a solid.

Protocol 2: Protection of a Primary Alcohol with TBDMS-Cl

• Safety Precaution: TBDMS-Cl is a moisture-sensitive solid. Imidazole is a mild irritant. Handle in a well-ventilated area and wear appropriate PPE.

• To a clean, dry reactor, add the primary alcohol (1.0 eq), imidazole (2.5 eq), and anhydrous N,N-dimethylformamide (DMF, ~5 mL/g of alcohol).

• Stir the mixture under a nitrogen atmosphere until all solids dissolve.

• Cool the solution to 0°C using an ice bath.

• Add TBDMS-Cl (1.2 eq) portion-wise, maintaining the internal temperature below 10°C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor by TLC or HPLC.

• Upon completion, carefully pour the reaction mixture into a separatory funnel containing water and a hydrocarbon solvent (e.g., heptane or ethyl acetate).

• Separate the layers. Wash the organic layer sequentially with water and brine to remove DMF and imidazole salts.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude TBDMS ether, which can be used directly or purified further by chromatography if necessary.[13]

Decision Framework and Conclusion

The choice between using Methyl 4-(bromomethyl)-3-nitrobenzoate and an alternative strategy like TBDMS protection is not a matter of which is "better," but which is "fitter for purpose."

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Methyl 4-(bromomethyl)-3-nitrobenzoate

This guide provides essential safety and logistical information for the proper handling and disposal of Methyl 4-(bromomethyl)-3-nitrobenzoate. As a compound utilized in specialized research and development, understanding its specific chemical nature is paramount to ensuring the safety of laboratory personnel and maintaining environmental compliance. This document moves beyond a simple checklist to explain the causality behind each procedural step, grounding every recommendation in established safety protocols and regulatory standards.

Part 1: Hazard Profile and Immediate Safety Protocols

Anticipated Hazards: Based on similar compounds like Methyl 2-bromomethyl-3-nitrobenzoate and 4-(Bromomethyl)-3-nitrobenzoic acid, the primary hazards are:

• Corrosivity: Causes severe skin burns and eye damage[1][2].

• Respiratory Irritation: May cause irritation to the respiratory system[1].

• Lachrymator: The substance can increase the flow of tears[2].

Immediate Personal Protective Equipment (PPE) Requirements

Before handling or preparing for disposal, ensure the following PPE is worn:

PPE Item	Specification	Rationale
Gloves	Nitrile or other chemically resistant gloves.	To prevent skin contact and potential burns[3].
Eye Protection	Chemical safety goggles and a face shield.	To protect against splashes that can cause severe eye damage[1][4].
Lab Coat	Standard laboratory coat.	To protect skin and clothing from contamination[3].
Footwear	Closed-toe shoes.	A standard requirement for laboratory safety[3].

All handling of this substance, including transfer to a waste container, must be performed within a certified chemical fume hood to prevent inhalation of dust or vapors[1][3].

First Aid in Case of Exposure

• Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area with copious amounts of water/shower[1][2]. Seek immediate medical attention.

• Eye Contact: Rinse cautiously and immediately with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention[1][2].

• Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for breathing. If not breathing, provide artificial respiration. Seek immediate medical attention[1][2].

• Ingestion: Rinse mouth. Do NOT induce vomiting. Never give anything by mouth to an unconscious person[1][2]. Seek immediate medical attention.

Part 2: Waste Characterization and Segregation

Proper disposal begins with correct chemical classification. The defining structural feature of Methyl 4-(bromomethyl)-3-nitrobenzoate for waste purposes is the bromine atom. This classifies it unequivocally as a halogenated organic compound [3][5][6].

Under federal regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United States, generators of hazardous waste are responsible for its proper identification and management from "cradle to grave"[7]. Segregating waste streams is a critical compliance and safety step. Halogenated organic wastes are typically incinerated at high temperatures, a process that is different and more costly than the disposal of non-halogenated solvents[5][6]. Mixing these waste streams leads to improper disposal and can incur significant penalties.

The following decision tree illustrates the segregation logic.

Caption: Waste segregation decision process for laboratory chemicals.

Part 3: Step-by-Step Disposal Protocol

Under no circumstances should this chemical or its solutions be disposed of down the drain[1][3][8].

Container Requirements

The selection of a waste container is critical to prevent leaks and reactions. Containers must be chemically compatible, in good condition, and possess a secure, leak-proof closure[9][10].

Container Attribute	Specification	Rationale & Source
Material	High-Density Polyethylene (HDPE) or glass.	Must be compatible with the chemical waste. Plastic is often preferred[11]. Avoid metal cans, as halogenated solvents can degrade and form acids that corrode metal[12].
Condition	Free from cracks, damage, or deterioration.	To prevent leaks and ensure containment[10][13].
Closure	Screw-top cap, vapor-tight and spill-proof.	Containers must be kept closed except when actively adding waste[8][11].
Previous Contents	Use a designated waste container or a clean, empty reagent bottle.	Do not use foodstuff containers[13]. The original container is ideal if intact[13].

Disposal Workflow

• Preparation: Don the required PPE and perform all work in a chemical fume hood.

• Select Container: Obtain a properly labeled "Halogenated Organic Waste" container that meets the specifications above.

• Transfer of Waste:

  • Solid Waste: If disposing of the solid reagent, carefully transfer it into the waste container using a clean spatula or funnel.

  • Contaminated Labware (e.g., beakers, flasks): Rinse the labware with a minimal amount of a suitable solvent (e.g., acetone, ethanol). Transfer this rinsate into the "Halogenated Organic Waste" container. Do not rinse into the sink.

  • Solutions: If the compound is in a solution with non-halogenated solvents, the entire mixture must be treated as halogenated waste[8]. Carefully pour the solution into the waste container using a funnel.

• Secure Container: Tightly close the waste container cap.

• Decontaminate: Wipe the exterior of the container clean if necessary.

• Store Properly: Move the waste container to your laboratory's designated Satellite Accumulation Area (SAA).

Caption: Workflow for the disposal of Methyl 4-(bromomethyl)-3-nitrobenzoate.

Part 4: Waste Storage and Labeling

All hazardous waste must be stored in a designated Satellite Accumulation Area (SAA), which is located at or near the point of generation[11][13].

• Labeling: All waste containers must be properly labeled the moment waste is first added[11]. The label must include:

  • The words "Hazardous Waste."

  • The full chemical name(s) of the contents (i.e., "Waste Methyl 4-(bromomethyl)-3-nitrobenzoate"). For mixtures, list all components and their approximate percentages[5][13].

  • A clear statement of the associated hazards (e.g., "Corrosive," "Irritant").

• Storage Conditions:

  • Keep containers in secondary containment (such as a spill tray) to capture any potential leaks[9].

  • Segregate incompatible waste types. For example, ensure the halogenated organic waste is not stored next to strong acids or bases[13].

  • Do not overfill containers; leave adequate headspace[9].

  • A maximum of 55 gallons of hazardous waste may be stored in an SAA[11].

Part 5: Emergency Procedures for Spills

• Small Spills (contained within the fume hood):

  • Place absorbent pads or other inert absorbent material on the spill[8].

  • Allow the material to be fully absorbed.

  • Carefully collect the absorbent material using non-sparking tools and place it in a sealed, labeled plastic bag or container for disposal as hazardous waste[8].

  • Wipe the area clean.

• Large Spills (outside of a fume hood):

  • Evacuate all personnel from the immediate area[8].

  • Alert others and restrict access to the area.

  • If safe to do so, close doors to the laboratory.

  • Contact your institution's Environmental Health and Safety (EHS) department or emergency response team immediately. Do not attempt to clean up a large spill yourself.

By adhering to these detailed procedures, you ensure that the disposal of Methyl 4-(bromomethyl)-3-nitrobenzoate is conducted safely, responsibly, and in full compliance with regulatory standards, protecting yourself, your colleagues, and the environment.

References

• SCION Instruments. "Good Laboratory Practices: Waste Disposal." Accessed January 4, 2026. [Link]

• Ace Waste. "Properly Managing Chemical Waste in Laboratories." Accessed January 4, 2026. [Link]

• University of Pennsylvania EHRS. "LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES." Accessed January 4, 2026. [Link]

• Central Washington University. "Laboratory Hazardous Waste Disposal Guidelines." Accessed January 4, 2026. [Link]

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• University of Washington Environmental Health & Safety. "Halogenated Solvents." Accessed January 4, 2026. [Link]

• Thermo Fisher Scientific. "4-(Bromomethyl)-3-nitrobenzoic acid - SAFETY DATA SHEET." September 15, 2025. [Link]

• U.S. Environmental Protection Agency. "Steps in Complying with Regulations for Hazardous Waste." Accessed January 4, 2026. [Link]

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A Senior Scientist's Guide to Personal Protective Equipment for Handling Methyl 4-(bromomethyl)-3-nitrobenzoate

As researchers and drug development professionals, our work with novel chemical entities is foundational to discovery. Yet, the power of these molecules is often matched by their potential hazards. Methyl 4-(bromomethyl)-3-nitrobenzoate (CAS No. 98475-07-1) is a key intermediate in organic synthesis, but its handling demands a rigorous, informed approach to safety. This guide moves beyond a simple checklist to provide a deep, procedural understanding of the personal protective equipment (PPE) required, grounded in the specific chemical properties of this compound.

Hazard Analysis: Understanding the 'Why' Behind the Protocol

Effective safety protocols are built on a clear understanding of the risks. The chemical structure of Methyl 4-(bromomethyl)-3-nitrobenzoate dictates its hazard profile. The molecule contains two key functional groups that demand our respect:

• The Bromomethyl Group (-CH₂Br): This benzylic bromide is a potent alkylating agent and a lachrymator (a substance that irritates the eyes and causes tears). This functional group is the primary driver behind the compound's severe corrosive properties.

• The Nitroaromatic Group (-NO₂): Aromatic nitro compounds are known for their potential systemic toxicity. While specific data for this molecule is limited, related compounds like nitrobenzene are known to affect the blood, liver, and nervous system.[1]

The combination of these groups results in a compound that is classified as highly hazardous.

Hazard Classification	Category	Description
Skin Corrosion / Irritation	1B	Causes severe skin burns and eye damage.[2]
Serious Eye Damage / Irritation	1	Causes serious eye damage.[2]
Specific Target Organ Toxicity (Single Exposure)	3	May cause respiratory irritation.[2]

This data is based on the Safety Data Sheet for Methyl 2-bromomethyl-3-nitrobenzoate, a closely related isomer.[2]

The Core PPE Ensemble: Your Primary Line of Defense

Given the severe corrosive nature and respiratory risks, a comprehensive PPE strategy is non-negotiable. The following ensemble provides a multi-layered barrier against exposure.

Eye and Face Protection: An Impenetrable Shield

Standard safety glasses are insufficient. The lachrymatory and corrosive properties of this compound can cause irreversible eye damage from even minimal contact with dust or vapor.

• Primary Protection: Wear snug-fitting, indirectly vented chemical splash goggles that conform to OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[2][3]

• Secondary Barrier: A full-face shield must be worn over the chemical splash goggles.[4][5] This is critical during any operation with a splash hazard, such as transferring the solid or preparing solutions, to protect facial skin from burns.[4]

Respiratory Protection: Engineering Controls First

The primary method for respiratory protection is an engineering control, not a mask.

• Chemical Fume Hood: All handling of Methyl 4-(bromomethyl)-3-nitrobenzoate—from weighing to reaction setup—must be conducted inside a properly functioning and certified chemical fume hood.[2][3][6] This is the most effective way to capture harmful dust and vapors at the source.

• Respirator (for non-routine operations): In the event of a fume hood failure or a significant spill, respiratory protection is necessary. A NIOSH-approved respirator with cartridges appropriate for organic vapors and particulates should be used.[2][7] All personnel requiring respirator use must be part of a formal respiratory protection program, including fit-testing and training, as mandated by OSHA.

Skin and Body Protection: A Chemical-Resistant Barrier

Direct skin contact can cause severe chemical burns.[2] Your protection must be comprehensive.

• Hand Protection: Double-gloving is recommended.

  • Inner Glove: A thin nitrile glove provides dexterity and a base layer of protection.

  • Outer Glove: A heavier-duty chemical-resistant glove, such as neoprene or butyl rubber, should be worn over the nitrile glove.[5] Always consult the glove manufacturer's compatibility chart for breakthrough time data.

• Body Protection: A standard cotton lab coat is not sufficient. Wear a chemical-resistant apron or a full chemical-resistant suit, especially when handling larger quantities (>10g) or performing tasks with a high splash potential.[4][8]

• Footwear: Fully enclosed, chemical-resistant shoes are mandatory. Do not wear perforated shoes or sandals in the laboratory.[5]

PPE Selection Summary Table

Operation Scale	Eye/Face Protection	Hand Protection	Body Protection
Microscale (<1g)	Goggles & Face Shield	Double-gloved (Nitrile inner, Neoprene outer)	Chemical-resistant Lab Coat
Bench Scale (1-50g)	Goggles & Face Shield	Double-gloved (Nitrile inner, Neoprene outer)	Chemical-resistant Apron over Lab Coat
Large Scale (>50g)	Goggles & Face Shield	Double-gloved (Nitrile inner, Butyl Rubber outer)	Full Chemical-resistant Suit

Operational Plan: Safe Handling and Disposal Workflow

Properly using PPE is as important as selecting it. The following workflows minimize the risk of exposure during handling and after the procedure is complete.

Safe Chemical Handling Workflow

All operations must occur within a certified chemical fume hood.[9][10] The principle is to maintain a stable, protective airflow that draws contaminants away from the user.

Caption: Workflow for handling hazardous chemicals within a fume hood.

PPE Donning and Doffing Procedure

Cross-contamination during the removal of PPE is a common source of exposure. Follow a systematic procedure.

Caption: Sequential process for donning and doffing PPE to prevent contamination.

Emergency and Disposal Protocols

First Aid Measures

Immediate and correct action is critical in the event of an exposure.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2]

• Skin Contact: Take off immediately all contaminated clothing. Rinse skin with copious amounts of water/shower for at least 15 minutes. Seek immediate medical attention.[2]

• Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for breathing. If not breathing, give artificial respiration. Call a physician or poison control center immediately.[2]

• Ingestion: Rinse mouth. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2]

Spill & Waste Management

Proper containment and disposal are essential to protect yourself and the environment.

• Spills: For small spills inside a fume hood, use an inert absorbent material (e.g., sand, vermiculite). Sweep up the material and place it in a suitable, sealed container for disposal.[2][11] Do not use combustible materials like paper towels to absorb the spill.

• Waste Disposal: All waste contaminated with Methyl 4-(bromomethyl)-3-nitrobenzoate, including empty containers, used PPE, and spill cleanup materials, must be treated as hazardous waste.[12]

  • Collect waste in designated, labeled, and sealed containers.[13]

  • Do not mix with other waste streams.[12]

  • Dispose of the waste through an approved hazardous waste disposal plant, following all local, state, and federal regulations.[2][13]

By integrating this comprehensive understanding of the hazards with disciplined, procedural execution, you can handle Methyl 4-(bromomethyl)-3-nitrobenzoate with the level of safety and confidence required for cutting-edge scientific research.

References

• Guidelines For The Safe Use Of Laboratory Fume Hoods. University of Houston-Clear Lake. [Link]

• Fume Hoods: Top 10 Safety Practices. Workstation Industries. [Link]

• 4 Best Practices for Using Fume Hood for Protecting the Laboratory and the Workers. i-Gene. [Link]

• Best Practices for Operating & Maintaining Your Chemical Fume Hood. St. Louis Case & Millwork. [Link]

• 5 Essential Steps for Proper Fume Hood Use in the Laboratory. Lab Manager. [Link]

• MSDS - METHYL 3-NITROBENZOATE. AppliChem. [Link]

• PUBLIC HEALTH STATEMENT NITROBENZENE. Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

• Nitrobenzene - HAZARD SUMMARY. New Jersey Department of Health. [Link]

• Personal Protection Equipment. University of South Carolina. [Link]

• Essential Chemical PPE. Trimaco. [Link]

• PPE for Hazardous Chemicals. Canada Safety Training. [Link]

• Bromine in orgo lab SOP. Providence College. [Link]

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